Ponazuril-d3

• CAS: 1346602-48-9

Core Science & Biosynthesis

Ponazuril-d3: Application as an Internal Standard in Quantitative Bioanalysis

[1]

Executive Summary & Chemical Profile[1][2]

Ponazuril-d3 (Deuterated Toltrazuril Sulfone) is the stable isotope-labeled analog of Ponazuril, a triazine-based antiprotozoal agent.[1] In the context of drug development and bioanalysis, it serves a singular, critical function: acting as the Internal Standard (IS) for the precise quantification of Ponazuril in biological matrices (plasma, cerebrospinal fluid, and tissue).

Ponazuril is the primary metabolite of Toltrazuril and is clinically significant in veterinary medicine for treating Equine Protozoal Myeloencephalitis (EPM) caused by Sarcocystis neurona. Accurate quantification is essential for pharmacokinetic (PK) profiling and residue analysis in food safety.[1]

Chemical Identity Table[1][3]

Property	Data
Compound Name	Ponazuril-d3 (Toltrazuril Sulfone-d3)
Parent Compound	Ponazuril (Toltrazuril Sulfone)
Chemical Structure	1-methyl-3-[3-methyl-4-[4-(trifluoromethyl)sulfonylphenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
Isotopic Label	Deuterium (d3), typically on the N-methyl group of the triazine ring.[1]
Molecular Formula	C₁₈H₁₁D₃F₃N₃O₆S
Molecular Weight	~460.40 g/mol (Parent: 457.38 g/mol )
Solubility	Soluble in Acetonitrile, DMSO, Methanol; Insoluble in Water.
Primary Application	Internal Standard for LC-MS/MS (Isotope Dilution).[1]

The Science of Isotope Dilution

Why use Ponazuril-d3 instead of a structural analog? The principle of Isotope Dilution Mass Spectrometry (IDMS) relies on the fact that the deuterated standard is chemically and physically nearly identical to the analyte but distinguishable by mass.

• Co-Elution: Ponazuril-d3 co-elutes with Ponazuril on a C18 column.[1] This means any matrix suppression or enhancement occurring at that specific retention time affects both the drug and the IS equally.

• Normalization: By calculating the area ratio (Analyte/IS), errors from extraction recovery and ionization variability are mathematically cancelled out.

Visualization: The IDMS Workflow

The following diagram illustrates the error-correction logic inherent in using Ponazuril-d3.

Figure 1: The self-validating workflow of Isotope Dilution Mass Spectrometry using Ponazuril-d3.

Analytical Methodology: LC-MS/MS Protocol[1][4][5][6][7][8][9][10]

This protocol is designed for the quantification of Ponazuril in Equine Plasma , but is adaptable to other matrices.

A. Sample Preparation (Protein Precipitation)

Rationale: Ponazuril is highly lipophilic.[1][2] A simple protein precipitation with acetonitrile is often sufficient and maximizes recovery compared to complex Solid Phase Extraction (SPE), though SPE may be used for cleaner extracts.[1]

• Thaw plasma samples at room temperature and vortex.

• Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.

• Spike IS: Add 10 µL of Ponazuril-d3 working solution (e.g., 1000 ng/mL in methanol).

• Precipitate: Add 150 µL of ice-cold Acetonitrile (ACN) containing 0.1% Formic Acid.

• Vortex vigorously for 1 minute to ensure complete protein denaturation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer 100 µL of the clear supernatant to an autosampler vial containing 100 µL of water (to match initial mobile phase strength).

B. Liquid Chromatography Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).[1]

• Mobile Phase A: Water + 5mM Ammonium Acetate (pH unadjusted or pH 4.5).[1]

• Mobile Phase B: Acetonitrile (LC-MS Grade).[1]

• Gradient:

  • 0.0 min: 30% B[1]

  • 0.5 min: 30% B[1]

  • 3.0 min: 95% B

  • 4.0 min: 95% B

  • 4.1 min: 30% B (Re-equilibration)

C. Mass Spectrometry Parameters (Negative ESI)

Ponazuril and its d3-analog ionize most efficiently in Negative Electrospray Ionization (ESI-) mode due to the acidic nature of the triazine/sulfonyl moiety.[1]

• Source: ESI Negative[3]

• Capillary Voltage: -4500 V

• Desolvation Temp: 500°C

MRM Transitions Table

Note: Transitions must be optimized for collision energy (CE) on your specific instrument.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Type	Mechanism
Ponazuril	456.0 [M-H]⁻	387.0	Quantifier	Loss of CF₃ group
Ponazuril	456.0 [M-H]⁻	322.0	Qualifier	Triazine ring cleavage
Ponazuril-d3	459.0 [M-H]⁻	390.0	IS Quant	Loss of CF₃ (d3 retained)

Technical Insight: The loss of the trifluoromethyl group (CF₃, mass 69) is a characteristic fragmentation pathway for this class of compounds. Since the d3 label is typically on the N-methyl group of the triazine ring (distal from the CF₃), the product ion shifts by exactly +3 Da (387 → 390), maintaining the isotopic distinction.

Method Validation Criteria (FDA/EMA)

To ensure the trustworthiness of the data generated using this guide, the method must be validated against the following pillars:

• Linearity: Construct a calibration curve (e.g., 10 – 5000 ng/mL). The correlation coefficient (r²) must be > 0.99.[1]

• Accuracy & Precision:

  • Intra-day and Inter-day variability (CV%) should be < 15% (20% at LLOQ).[1]

  • Accuracy should be within ±15% of nominal concentration.

• Matrix Effect (ME):

  • Compare the peak area of Ponazuril-d3 spiked into extracted blank plasma vs. neat solvent.

  • Acceptance: ME should be consistent between the analyte and the IS. This confirms the d3-standard is compensating for suppression.[1]

Visualization: Validation Logic

Figure 2: Key validation pillars required for regulatory acceptance of the bioanalytical method.[1]

Safety and Handling

• Hygroscopic Nature: Deuterated standards are often hygroscopic.[1] Store at -20°C under desiccated conditions.

• Equilibration: Allow the vial to reach room temperature before opening to prevent condensation, which can degrade the isotopic purity or concentration accuracy.

• Solubility: Dissolve primary stocks in 100% Methanol or DMSO.[1] Avoid leaving stocks in high-water content solvents for extended periods to prevent potential deuterium exchange (though C-D bonds are generally stable).[1]

References

• Dirikolu, L. et al. (2009).[1] "Pharmacokinetics of ponazuril in horses after oral administration." Journal of Veterinary Pharmacology and Therapeutics. Link[1]

• European Medicines Agency (EMA). (2011).[1] "Guideline on bioanalytical method validation." Committee for Medicinal Products for Human Use.[1] Link

• Zou, Y. et al. (2014).[1] "Determination of toltrazuril and its metabolites in chicken muscle and liver by LC-MS/MS." Journal of Chromatography B. Link

• Food and Drug Administration (FDA). (2018).[1] "Bioanalytical Method Validation Guidance for Industry." Center for Drug Evaluation and Research.[1] Link

Sources

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• 2. ponazuril.net [ponazuril.net]
• 3. americanlaboratory.com [americanlaboratory.com]

Ponazuril-d3 chemical structure and properties

Structural Dynamics and Bioanalytical Application

Executive Summary

Ponazuril-d3 (Toltrazuril sulfone-d3) is the stable isotope-labeled (SIL) analog of Ponazuril, a triazine-based antiprotozoal agent targeting Sarcocystis neurona and Coccidia species.[1] In pharmaceutical research and residue analysis, Ponazuril-d3 serves as the "Gold Standard" Internal Standard (IS) for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) quantification. Its utility stems from its ability to mirror the physicochemical behavior of the analyte—co-eluting during chromatography and experiencing identical ionization suppression/enhancement—while remaining spectrally distinct due to the deuterium mass shift.

Part 1: Molecular Architecture & Physicochemical Profile

Ponazuril-d3 is chemically distinct from its parent compound by the substitution of three hydrogen atoms with deuterium isotopes (

), typically at the N-methyl position on the triazine ring. This modification increases the molecular weight by 3 Daltons without significantly altering the steric volume or polarity of the molecule.

1.1 Chemical Identity

Property	Specification
Chemical Name	1-methyl-d3-3-[3-methyl-4-[4-[(trifluoromethyl)sulfonyl]phenoxy]phenyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione
Common Name	Ponazuril-d3; Toltrazuril Sulfone-d3
CAS Number	1346602-48-9
Molecular Formula
Molecular Weight	460.40 g/mol (vs. 457.38 for native Ponazuril)
Isotopic Purity	Typically atom D
Chemical Purity

1.2 Physicochemical Properties

Understanding the solubility and ionization profile is critical for method development.

• Solubility: Highly soluble in organic solvents (DMSO, Acetonitrile, Methanol). Sparingly soluble in water.

• pKa: The triazine ring possesses acidic protons (imide-like character), with a pKa

  6.5–7.0. This acidity drives the preference for Negative Electrospray Ionization (ESI-) .

• LogP:

  3.1 (Lipophilic). Requires high organic content for elution in Reverse Phase Chromatography (RPC).

Part 2: The Role of Deuterium Labeling in Bioanalysis

The primary application of Ponazuril-d3 is to correct for Matrix Effects in LC-MS/MS. Biological matrices (plasma, tissue) contain phospholipids and salts that can suppress ionization efficiency in the source.

• Co-Elution: Because Deuterium has a negligible effect on lipophilicity compared to Hydrogen, Ponazuril-d3 co-elutes with Ponazuril.

• Compensation Mechanism: If the signal of Ponazuril is suppressed by 30% due to a co-eluting phospholipid, the Ponazuril-d3 signal is also suppressed by exactly 30%. The Area Ratio (Analyte/IS) remains constant, ensuring quantitative accuracy.

• The Deuterium Isotope Effect: A slight retention time shift (usually < 0.1 min earlier) may occur on high-resolution C18 columns due to the slightly lower lipophilicity of C-D bonds compared to C-H bonds. This is generally negligible for standard quantitation but critical to verify during method validation.

Part 3: Bioanalytical Workflow (LC-MS/MS)

3.1 Sample Preparation Protocol (Protein Precipitation)

Objective: Extract Ponazuril from equine plasma while removing proteins that foul the LC column.

Reagents:

• IS Working Solution: Ponazuril-d3 (100 ng/mL in Methanol).

• Precipitation Agent: Acetonitrile (ACN) with 0.1% Formic Acid.[2]

Step-by-Step Methodology:

• Aliquot: Transfer 50

  L of plasma sample into a 1.5 mL centrifuge tube.

• IS Addition: Add 20

  L of IS Working Solution . Vortex briefly.

• Precipitation: Add 200

  L of Precipitation Agent (ACN).

• Agitation: Vortex vigorously for 1 minute to ensure complete protein denaturation.

• Separation: Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Dilution: Transfer 100

  L of the supernatant to an autosampler vial. Dilute with 100 L of Water (to match initial mobile phase conditions and prevent peak broadening).

3.2 LC-MS/MS Conditions

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8

  m).

• Mobile Phase A: Water + 0.1% Formic Acid (or 10mM Ammonium Acetate for pH control).

• Mobile Phase B: Acetonitrile (or Methanol).

• Ionization: Negative Mode (ESI-).[3] The deprotonated molecule

  is the precursor.

MRM Transitions (Critical Control Point): The mass shift of +3 Da is observed in the precursor. The product ion shift depends on whether the fragment retains the labeled

group.

Analyte	Precursor Ion ( )	Product Ion ( )	Collision Energy (eV)	Logic
Ponazuril	456.0	180.0	~25	Cleavage of Triazine core
Ponazuril-d3	459.0	183.0	~25	Fragment retains

Note: Transitions must be optimized via direct infusion. If the 180 fragment does NOT contain the methyl group, the d3 transition will be 459 -> 180.

Part 4: Visualization of Technical Workflows

4.1 Bioanalytical Logic Flow

This diagram illustrates the critical path from sample extraction to data normalization using Ponazuril-d3.

Caption: Workflow demonstrating the parallel processing of Analyte and IS to compensate for matrix effects.

4.2 Fragmentation Pathway (Conceptual)

The following diagram details the theoretical fragmentation logic in Negative ESI, showing how the deuterium label tracks through the MS/MS process.

Caption: MS/MS fragmentation showing the retention of the deuterium label on the product ion.

Part 5: Handling and Stability

• Light Sensitivity: Triazines can be photosensitive. Store solid Ponazuril-d3 protected from light (amber vials).

• Hygroscopicity: Store at -20°C with desiccant. Allow the vial to reach room temperature before opening to prevent condensation, which can degrade the isotopic purity over time via H/D exchange (though C-D bonds are generally stable, minimizing moisture is Good Laboratory Practice).

• Stock Solutions: Stable in Methanol or Acetonitrile for >6 months at -20°C. Avoid aqueous stock solutions due to potential hydrolysis over extended periods.

References

• PubChem. (n.d.). Ponazuril Compound Summary. National Library of Medicine. Retrieved from [Link]

• Dirikolu, L., et al. (2009). "Synthesis and detection of toltrazuril sulfone (Ponazuril) in equine blood and CSF." Journal of Veterinary Pharmacology and Therapeutics. Retrieved from [Link]

• European Medicines Agency. (2021). Scientific Discussion on Ponazuril. Retrieved from [Link]

• Pharmaffiliates. (2024). Ponazuril-d3 Reference Standard Data. Retrieved from [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. researchgate.net [researchgate.net]
• 3. archivedproceedings.econference.io [archivedproceedings.econference.io]

An In-Depth Technical Guide to the Synthesis and Characterization of Ponazuril-d3

Foreword: The Rationale for Isotopic Labeling in Modern Drug Development

In the landscape of pharmaceutical research and development, the strategic use of isotopically labeled compounds is a cornerstone of innovation. The substitution of hydrogen with its heavier, stable isotope, deuterium (²H or D), can profoundly influence a molecule's pharmacokinetic profile. This "deuterium effect" can manifest as a slower rate of metabolic degradation, leading to increased systemic exposure and potentially improved therapeutic efficacy or a more favorable dosing regimen. Ponazuril, a triazinetrione antiprotozoal agent, is a critical therapeutic for coccidiosis and other protozoal infections in veterinary medicine.[1][2][3][4] The synthesis of Ponazuril-d3, its deuterated analog, is therefore of significant interest for use as an internal standard in pharmacokinetic studies and as a potential therapeutic agent with enhanced metabolic stability. This guide provides a comprehensive overview of a proposed synthetic route and the analytical methodologies for the definitive characterization of Ponazuril-d3.

Section 1: Proposed Synthesis of Ponazuril-d3

The synthesis of Ponazuril-d3 can be approached by modifying the established synthetic pathway of Ponazuril. A logical and efficient strategy involves the introduction of the deuterium label at the N-methyl group of the triazinetrione ring. This position is metabolically labile, and its deuteration is anticipated to have a significant impact on the drug's metabolism.[5]

Retrosynthetic Analysis

A retrosynthetic approach to Ponazuril-d3 suggests a convergent synthesis, bringing together a deuterated N-methylated triazinetrione precursor and an appropriate aniline derivative.

Proposed Synthetic Pathway

The proposed synthesis is a multi-step process, beginning with commercially available starting materials.

Step 1: Synthesis of 3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline

This intermediate is synthesized according to established literature procedures for the non-deuterated compound.[6] The synthesis involves the reaction of 4-(trifluoromethylthio)phenol with 2-chloro-5-nitrotoluene, followed by the reduction of the nitro group to an aniline.[6]

Step 2: Synthesis of 1-(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione

This key step introduces the deuterium label. The synthesis starts with the reaction of cyanuric acid with an excess of deuterated methyl iodide (CD₃I) in the presence of a suitable base, such as potassium carbonate, in a polar aprotic solvent like dimethylformamide (DMF).

Step 3: Coupling Reaction to Yield Ponazuril-d3

The final step involves the coupling of 3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline with 1-(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione. This reaction is typically carried out in the presence of a coupling agent, such as a carbodiimide, and a catalyst in an appropriate solvent.

Experimental Protocol: Synthesis of Ponazuril-d3

Materials:

• 3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline

• Cyanuric acid

• Trideuteromethyl iodide (CD₃I, 99.5 atom % D)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM)

• Ethyl acetate

• Hexane

• Silica gel for column chromatography

Procedure:

Step A: Synthesis of 1-(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione

• To a stirred solution of cyanuric acid (1.0 eq) in DMF, add potassium carbonate (3.0 eq).

• Slowly add trideuteromethyl iodide (1.2 eq) to the reaction mixture at room temperature.

• Heat the reaction to 60°C and stir for 12 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient.

Step B: Synthesis of Ponazuril-d3

• Dissolve 3-methyl-4-(4-(trifluoromethylthio)phenoxy)aniline (1.0 eq) and 1-(trideuteromethyl)-1,3,5-triazinane-2,4,6-trione (1.1 eq) in dry DCM.

• Add DCC (1.2 eq) and a catalytic amount of DMAP to the solution.

• Stir the reaction mixture at room temperature for 24 hours.

• Monitor the reaction by TLC.

• After completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

• Wash the filtrate with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate in vacuo.

• Purify the crude Ponazuril-d3 by column chromatography on silica gel using a hexane-ethyl acetate gradient to afford the final product as a white solid.

Diagram of the Proposed Synthetic Workflow:

Caption: Proposed synthetic workflow for Ponazuril-d3.

Section 2: Characterization of Ponazuril-d3

The definitive identification and purity assessment of the synthesized Ponazuril-d3 are achieved through a combination of spectroscopic and chromatographic techniques.

Mass Spectrometry (MS)

Mass spectrometry is a primary tool for confirming the incorporation of deuterium and determining the isotopic purity of the final product.

• Expected Molecular Ion: The molecular weight of Ponazuril is 457.38 g/mol .[7] For Ponazuril-d3, the expected molecular ion peak in high-resolution mass spectrometry (HRMS) will be shifted by approximately 3 Da to ~460.40 g/mol .

• Isotopic Distribution: The mass spectrum will exhibit a characteristic isotopic cluster. The relative abundance of the M+1, M+2, etc., peaks will differ from that of the non-deuterated standard due to the presence of deuterium.[8][9] Analysis of this distribution allows for the calculation of the isotopic enrichment.

• Fragmentation Pattern: The fragmentation pattern of Ponazuril-d3 in tandem MS (MS/MS) will be similar to that of Ponazuril, but fragments containing the deuterated methyl group will show a corresponding mass shift.[10][11][12][13][14] This provides further structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and confirms the position of the deuterium label.

• ¹H NMR: In the proton NMR spectrum of Ponazuril-d3, the singlet corresponding to the N-methyl protons will be absent or significantly diminished, confirming successful deuteration at this position. The remaining proton signals of the molecule should be consistent with the Ponazuril structure.

• ²H NMR: A deuterium NMR spectrum will show a signal corresponding to the trideuteromethyl group, providing direct evidence of deuterium incorporation.

• ¹³C NMR: The carbon NMR spectrum will show a characteristic triplet for the carbon of the CD₃ group due to C-D coupling, and a slight upfield shift compared to the CH₃ group in the non-deuterated compound.

High-Performance Liquid Chromatography (HPLC)

HPLC is employed to determine the chemical purity of the synthesized Ponazuril-d3.

• Methodology: A reverse-phase HPLC method with UV detection is suitable for this analysis.[15][16][17][18][19] A C18 column is typically used with a mobile phase consisting of a mixture of acetonitrile and water, often with a small amount of acid (e.g., formic acid) to improve peak shape.[15]

• Purity Assessment: The purity is determined by integrating the peak area of Ponazuril-d3 and expressing it as a percentage of the total peak area in the chromatogram. The retention time of Ponazuril-d3 is expected to be very similar to that of the non-deuterated standard.

Experimental Protocol: Characterization of Ponazuril-d3

1. High-Resolution Mass Spectrometry (HRMS)

• Instrument: Q-TOF or Orbitrap Mass Spectrometer

• Ionization Mode: Electrospray Ionization (ESI), positive mode

• Data Analysis: Determine the accurate mass of the molecular ion and compare it to the theoretical mass of C₁₈H₁₁D₃F₃N₃O₆S. Analyze the isotopic distribution to calculate the percentage of deuterium incorporation.

2. NMR Spectroscopy

• Instrument: 400 MHz or higher NMR spectrometer

• Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆)

• Experiments: ¹H NMR, ¹³C NMR, ²H NMR

• Data Analysis: Confirm the absence of the N-methyl proton signal in the ¹H NMR spectrum and the presence of the corresponding deuterium signal in the ²H NMR spectrum. Analyze the ¹³C NMR for the characteristic signal of the CD₃ carbon.

3. HPLC Purity Analysis

• System: HPLC with UV detector

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase: Acetonitrile:Water (60:40) with 0.1% Formic Acid

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

• Data Analysis: Integrate the peak areas to determine the chemical purity.

Table of Expected Analytical Data for Ponazuril-d3:

Analytical Technique	Parameter	Expected Result for Ponazuril-d3
HRMS (ESI+)	[M+H]⁺	~461.08 m/z
Isotopic Enrichment	>98%
¹H NMR	N-CH₃ Signal	Absent or significantly reduced intensity
Aromatic & other signals	Consistent with Ponazuril structure
¹³C NMR	N-CD₃ Signal	Triplet, slightly upfield shift
HPLC-UV	Purity	>98%
Retention Time	Similar to non-deuterated Ponazuril

Diagram of the Characterization Workflow:

Caption: Workflow for the characterization of Ponazuril-d3.

Section 3: Conclusion and Future Perspectives

This guide has outlined a robust and scientifically sound approach for the synthesis and comprehensive characterization of Ponazuril-d3. The proposed synthetic route is efficient and utilizes readily available starting materials, with the key deuteration step being a straightforward N-alkylation with a deuterated reagent. The analytical methodologies described provide a multi-faceted approach to ensure the structural integrity, isotopic enrichment, and chemical purity of the final product.

The availability of high-purity Ponazuril-d3 is invaluable for researchers in drug metabolism and pharmacokinetics, enabling more accurate quantification of the parent drug in biological matrices. Furthermore, the potential for deuterated compounds to exhibit improved metabolic stability opens avenues for the development of "next-generation" therapeutic agents. Future studies should focus on the in vitro and in vivo evaluation of Ponazuril-d3 to assess its metabolic fate and compare its pharmacokinetic profile to that of the non-deuterated drug. Such investigations will be critical in realizing the full potential of this isotopically labeled compound in both research and clinical applications.

References

• Afonso, C. A. M., Lourenço, N. M. T., & Rosatella, A. de A. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(1), 81–102. [Link]

• CN102936227A - Preparation method of ponazuril - Google Patents. (n.d.).

• Dirikolu, L., Yohn, R., Garrett, E. F., & Garrett, C. (2009). Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle. Journal of Veterinary Pharmacology and Therapeutics, 32(4), 357–363. [Link]

• Ponazuril - Wikipedia. (n.d.). Retrieved February 7, 2026, from [Link]

• Slattum, P. M., & Mitchell, M. A. (n.d.). Ponazuril. College of Veterinary Medicine. Retrieved February 7, 2026, from [Link]

• Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. (n.d.). Retrieved February 7, 2026, from [Link]

• Li, J., Li, M., Tian, M., Chen, X., & Li, J. (2021). Determination of Isotope Distribution and Abundance of Deuterium Labeled Compounds by High Resolution Mass Spectrometry. Chinese Journal of Analytical Chemistry, 49(2), 260–267. [Link]

• Cox, S. K., & Dirikolu, L. (2010). Bioanalytical RP-HPLC method for the determination of ponazuril in plasma. ResearchGate. [Link]

• Wei, Y., Wu, H., Wang, S., Li, J., & Zeng, Z. (2022). Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. Frontiers in Veterinary Science, 9, 1046808. [Link]

• Chen, W., Zhao, C., & Deng, X. (2018). Synthesis of deuterium-labeled 2-quinoxalinecarboxylic acid and 3-methylquinoxaline-2-carboxylic acid from deuterium aniline. Journal of Labelled Compounds and Radiopharmaceuticals, 61(14), 1043–1047. [Link]

• Liu, Y., Zhang, Y., Wang, Y., Zhang, Y., & Wang, C. (2023). Molybdenum-mediated reductive deuteration of nitroarenes with D2O: synthesis of ortho- and para-deuterated anilines. Organic & Biomolecular Chemistry, 21(32), 6524–6528. [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved February 7, 2026, from [Link]

• ScienceReady. (2023). Mass Spectrometry: Interpreting Fragmentation Patterns // HSC Chemistry. YouTube. [Link]

• Isotope distributions. (n.d.). Retrieved February 7, 2026, from [Link]

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Precision Quantitation of Ponazuril: The Critical Role of Ponazuril-d3 in Bioanalysis

Executive Summary

Ponazuril (Toltrazuril sulfone) is a triazine-based antiprotozoal agent widely used in veterinary medicine, particularly for Equine Protozoal Myeloencephalitis (EPM) and porcine coccidiosis. Accurate quantitation of Ponazuril in biological matrices (plasma, cerebrospinal fluid, tissue) is complicated by significant matrix effects and lipid interference common in animal-derived samples.

This guide details the implementation of Ponazuril-d3 as a Stable Isotope Labeled Internal Standard (SIL-IS) in LC-MS/MS workflows. Unlike structural analogs, Ponazuril-d3 provides a self-validating system that actively corrects for ionization suppression, extraction variability, and retention time shifts, ensuring data integrity compliant with FDA/EMA bioanalytical guidelines.

The Physicochemical Basis of the Internal Standard

The reliability of a Stable Isotope Dilution Assay (SIDA) hinges on the principle that the isotopolog (Ponazuril-d3) behaves nearly identically to the analyte (Ponazuril) throughout the analytical chain, yet remains distinct in the mass spectrometer.

Structural Comparison

Ponazuril-d3 is synthesized by replacing three hydrogen atoms with deuterium, typically on the N-methyl group of the triazine ring. This position is chemically stable and resistant to back-exchange in aqueous mobile phases.

Feature	Analyte: Ponazuril (Toltrazuril Sulfone)	Internal Standard: Ponazuril-d3
CAS Number	69004-04-2	1346602-02-5 (Generic)
Formula	C₁₈H₁₄F₃N₃O₆S	C₁₈H₁₁D₃F₃N₃O₆S
Molecular Weight	~457.4 g/mol	~460.4 g/mol
Precursor Ion (ESI-)	m/z 456.0 [M-H]⁻	m/z 459.0 [M-H]⁻
Retention Time	~3.5 min (Method dependent)	~3.5 min (Co-eluting)
pKa	Acidic (Triazine NH)	Acidic (Triazine NH)

The "Co-Elution" Advantage

In LC-MS/MS, matrix effects (ion suppression or enhancement) occur at specific time points in the chromatographic run due to co-eluting phospholipids or salts.

• Analog IS: Elutes at a different time; does not experience the same matrix effect as the analyte.

• Ponazuril-d3: Co-elutes with Ponazuril. If the matrix suppresses the Ponazuril signal by 40%, it suppresses the Ponazuril-d3 signal by exactly 40%. The ratio of Analyte/IS remains constant, preserving quantitative accuracy.

Experimental Methodology

The following protocol utilizes a Negative Electrospray Ionization (ESI-) mode, which is preferred for Ponazuril due to the acidic nature of the triazine ring, offering superior sensitivity and lower background noise compared to positive mode.

Reagents & Preparation

• Stock Solution: Dissolve Ponazuril-d3 in Acetonitrile (ACN) to 1 mg/mL.

• Working IS Solution: Dilute to ~500 ng/mL in 50:50 ACN:Water.

• Matrix: Equine/Porcine Plasma or CSF.

Sample Preparation Workflow (Liquid-Liquid Extraction)

Biological fluids often contain lipids that foul MS sources. A hexane wash step is critical.

Figure 1: Optimized Extraction Workflow. Adding the IS before precipitation ensures it corrects for recovery losses during the protein crash and phase separation steps.

LC-MS/MS Conditions

Chromatography:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 2.1 x 50 mm, 1.8 µm.

• Mobile Phase A: Water + 0.1% Formic Acid (or 5mM Ammonium Acetate).

• Mobile Phase B: Acetonitrile (ACN).

• Flow Rate: 0.4 mL/min.

Mass Spectrometry (MRM Parameters):

• Source: ESI Negative Mode.

• Spray Voltage: -4500 V.

Compound	Precursor Ion (Q1)	Product Ion (Q3)	Collision Energy (eV)	Role
Ponazuril	456.0	387.0	25	Quantifier
Ponazuril	456.0	176.0	35	Qualifier
Ponazuril-d3	459.0	390.0	25	Internal Standard

Note: The transition 456 > 387 corresponds to the loss of the CF3 group or sulfonyl moiety, a common fragmentation pathway for this class.

Validation Metrics & Data Analysis

To ensure the method is "self-validating," you must calculate the Matrix Factor (MF) and IS-Normalized Recovery .

Assessing Matrix Effects

The absolute signal of Ponazuril may be suppressed by >50% in plasma compared to solvent. However, the IS-Normalized Matrix Factor should be close to 1.0.

Acceptance Criteria: The CV of the IS-Normalized MF calculated from 6 different lots of plasma must be < 15%.

Troubleshooting: The "Cross-Talk" Phenomenon

A common issue with deuterated standards is isotopic impurity or fragmentation cross-talk.

• Scenario: The Ponazuril-d3 standard contains 0.5% Ponazuril-d0 (impurity).

• Result: You will see a peak in the analyte channel even in "Blank + IS" samples.

• Solution: Ensure the IS concentration is not so high that the 0.5% impurity exceeds 20% of the LLOQ (Lower Limit of Quantitation) of the analyte.

Figure 2: Decision Tree for evaluating Isotopic Purity and Cross-Talk interference.

Critical Implementation Notes

• Deuterium Exchange: Ponazuril-d3 is generally stable. However, avoid highly alkaline mobile phases (pH > 9) which could theoretically promote deuterium exchange on the triazine ring, although the N-methyl label is robust.

• Solubility: Toltrazuril sulfone is highly lipophilic. Ensure the reconstitution solvent (final step) matches the initial mobile phase conditions (e.g., 50% ACN) to prevent precipitation in the autosampler vial.

• Carryover: Due to its lipophilicity, Ponazuril can stick to injector ports. Use a needle wash containing 50:50 ACN:Isopropanol.

References

• European Medicines Agency (EMA). "Toltrazuril sulfone (Ponazuril) residue depletion in pig tissues and estimated withdrawal intervals."[1] PubMed. Available at: [Link]

• Zou, M., et al. "Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by LC-MS/MS." Foods (MDPI), 2024. Available at: [Link]

• Karembe, H., et al. "Absorption and Distribution of Toltrazuril and Toltrazuril Sulfone in Plasma... of Piglets." Animals (MDPI), 2021. Available at: [Link]

Sources

• 1. Toltrazuril sulfone (Ponazuril) residue depletion in pig tissues and estimated withdrawal intervals - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Landscape of Ponazuril-d3: A Technical Guide for Researchers

For Immediate Release

A Comprehensive Guide to the Commercial Sourcing and Application of Ponazuril-d3 for Advanced Research

This in-depth technical guide serves as an essential resource for researchers, scientists, and drug development professionals engaged in studies requiring the use of Ponazuril-d3. As a deuterated analog of the antiprotozoal drug Ponazuril, Ponazuril-d3 is a critical internal standard for highly accurate and precise quantification in complex biological matrices. This document provides a thorough overview of commercial suppliers, technical specifications, and practical applications, with a focus on its pivotal role in pharmacokinetic and bioanalytical studies.

Introduction to Ponazuril-d3: The Gold Standard Internal Standard

Ponazuril is a triazine-based antiprotozoal agent effective against various coccidia and protozoa.[1][2] Its deuterated isotopologue, Ponazuril-d3, serves as an ideal internal standard in analytical methodologies, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] The incorporation of deuterium atoms results in a mass shift, allowing for its differentiation from the unlabeled analyte while maintaining nearly identical chemical and physical properties. This co-elution characteristic is fundamental to correcting for variability during sample preparation and analysis, thereby ensuring the accuracy and reproducibility of quantitative data.[3]

The primary application of Ponazuril-d3 is in pharmacokinetic (PK) studies of Ponazuril, where it is used to accurately measure the concentration of the drug in biological samples such as plasma and tissues over time.[5] These studies are crucial for determining the absorption, distribution, metabolism, and excretion (ADME) profiles of the drug.

Commercial Suppliers of Ponazuril-d3

A critical aspect of any research is the reliable sourcing of high-quality reagents. Several reputable chemical suppliers offer Ponazuril-d3 for research purposes. The following table provides a comparative overview of prominent suppliers and their product specifications.

Supplier	CAS Number	Molecular Formula	Molecular Weight	Purity/Isotopic Enrichment	Storage
Santa Cruz Biotechnology	1346602-48-9	C₁₈H₁₁D₃F₃N₃O₆S	460.4 g/mol	Not explicitly stated; "For Research Use Only"	Refer to Certificate of Analysis
A Chemtek	1346602-48-9	C₁₈H₁₁D₃F₃N₃O₆S	460.4 g/mol	≥ 99.8%	2-8°C
Pharmaffiliates	1346602-48-9	C₁₈H₁₁D₃F₃N₃O₆S	460.40 g/mol	Not explicitly stated; "Reference Standard"	2-8°C Refrigerator
Veeprho	1346602-48-9	C₁₈H₁₁D₃F₃N₃O₆S	460.40 g/mol	Not explicitly stated; "Impurity Reference Standard"	2-8°C, protect from moisture and direct sunlight

Technical Specifications and Quality Control

When selecting a commercial source for Ponazuril-d3, researchers must meticulously evaluate the provided technical documentation to ensure the material's suitability for their specific application.

Certificate of Analysis (CoA)

The Certificate of Analysis is a critical document that provides lot-specific information on the identity, purity, and quality of the compound. Key parameters to scrutinize on a Ponazuril-d3 CoA include:

• Identity Confirmation: Verified by techniques such as ¹H-NMR, Mass Spectrometry (MS), and Infrared Spectroscopy (IR).

• Purity: Typically determined by High-Performance Liquid Chromatography (HPLC) and should ideally be ≥98%.[3]

• Isotopic Enrichment: The percentage of deuterium incorporation is a crucial parameter. High isotopic enrichment minimizes interference from the unlabeled analyte.[3]

• Residual Solvents and Water Content: These should be minimal to ensure accurate weighing and solution preparation.

Safety Data Sheet (SDS)

The Safety Data Sheet provides essential information on the safe handling, storage, and disposal of Ponazuril-d3. While a specific SDS for the deuterated form may not always be available, the SDS for Ponazuril can be used as a reliable guide due to their chemical similarity.[6][7]

General Handling Precautions:

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.[7]

• Handle in a well-ventilated area or under a fume hood to avoid inhalation.[6]

• Avoid contact with skin and eyes.[7]

• Wash hands thoroughly after handling.[7]

Storage and Stability:

• Store in a tightly sealed container in a cool, dry place, as recommended by the supplier (typically 2-8°C).[5]

• Protect from light and moisture to prevent degradation.

Application in Research: A Focus on LC-MS/MS Based Pharmacokinetic Studies

The primary utility of Ponazuril-d3 lies in its role as an internal standard for the quantitative analysis of Ponazuril in biological matrices using LC-MS/MS. This technique offers high sensitivity and specificity, making it the gold standard for bioanalytical studies.[8]

The Rationale for Using a Deuterated Internal Standard

The use of a deuterated internal standard like Ponazuril-d3 is crucial for mitigating several sources of error inherent in LC-MS/MS analysis:

• Matrix Effects: Biological samples contain numerous endogenous components that can enhance or suppress the ionization of the analyte, leading to inaccurate quantification. A deuterated internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate correction.[9][10]

• Variability in Sample Preparation: Losses during extraction and sample processing can be accounted for by adding a known amount of the internal standard at the beginning of the workflow.

• Instrumental Variability: Fluctuations in injection volume and mass spectrometer response are normalized by the internal standard.

Figure 1. A generalized workflow for a pharmacokinetic study using Ponazuril-d3 as an internal standard in LC-MS/MS analysis.

Experimental Protocol: Quantification of Ponazuril in Plasma

The following is a representative, step-by-step methodology for the analysis of Ponazuril in plasma using Ponazuril-d3 as an internal standard. Researchers should optimize and validate the method for their specific instrumentation and study requirements.

4.2.1 Materials and Reagents

• Ponazuril analytical standard

• Ponazuril-d3 internal standard

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Ultrapure water

• Blank plasma from the study species

4.2.2 Preparation of Standard and Internal Standard Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Ponazuril and Ponazuril-d3 in methanol to prepare individual 1 mg/mL stock solutions.[11][12]

• Working Standard Solutions: Serially dilute the Ponazuril stock solution with a 50:50 mixture of acetonitrile and water to prepare a series of working standard solutions for the calibration curve (e.g., 1, 5, 10, 50, 100, 500, 1000 ng/mL).

• Internal Standard Working Solution: Dilute the Ponazuril-d3 primary stock solution with the same solvent mixture to a final concentration appropriate for the assay (e.g., 100 ng/mL).

4.2.3 Sample Preparation

• To 100 µL of plasma sample (blank, calibration standard, or unknown), add 20 µL of the Ponazuril-d3 internal standard working solution and vortex briefly.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Transfer to an autosampler vial for LC-MS/MS analysis.[13]

4.2.4 LC-MS/MS Conditions (Example)

• LC System: A high-performance or ultra-high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Gradient: A suitable gradient to ensure separation from endogenous matrix components and co-elution of Ponazuril and Ponazuril-d3.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• MRM Transitions:

  • Ponazuril: Q1/Q3 (e.g., m/z 458.1 -> 396.1)

  • Ponazuril-d3: Q1/Q3 (e.g., m/z 461.1 -> 399.1)

4.2.5 Method Validation

A full method validation should be performed according to regulatory guidelines (e.g., FDA or EMA) to ensure the reliability of the data. Key validation parameters include:

• Selectivity and Specificity

• Linearity and Range

• Accuracy and Precision (Intra- and Inter-day) [8][10]

• Recovery [8][10]

• Matrix Effect [8][10]

• Stability (Freeze-thaw, bench-top, long-term)

Troubleshooting Common Issues with Deuterated Standards

While deuterated internal standards are robust tools, researchers may encounter certain challenges.

Figure 2. A troubleshooting guide for common issues encountered when using deuterated internal standards in LC-MS/MS analysis.

• Isotopic Instability: In rare cases, deuterium atoms at exchangeable positions (e.g., on hydroxyl or amine groups) can exchange with protons from the solvent, leading to a loss of the mass label. For Ponazuril-d3, the deuterium atoms are on a methyl group, which is a stable, non-exchangeable position.[3]

• Chromatographic Shift: Although minimal, a slight difference in retention time between the analyte and its deuterated analog can sometimes be observed. This can lead to differential matrix effects if the elution occurs in a region of rapidly changing ion suppression.[9] Optimizing the chromatography to ensure complete co-elution is critical.[14]

• Purity of the Internal Standard: The presence of unlabeled analyte in the deuterated standard can lead to an underestimation of the true concentration. It is essential to source high-purity standards.[3]

Conclusion

Ponazuril-d3 is an indispensable tool for researchers and drug development professionals conducting quantitative bioanalysis of Ponazuril. Its use as an internal standard in LC-MS/MS methodologies provides the necessary accuracy and precision for robust pharmacokinetic and other related studies. Careful selection of a commercial supplier, thorough evaluation of technical documentation, and a well-validated analytical method are paramount to achieving reliable and reproducible results. This guide provides a foundational framework to assist scientists in the successful implementation of Ponazuril-d3 in their research endeavors.

References

• ResolveMass Laboratories Inc. (2025, November 8).
• College of Veterinary Medicine. (2008). Ponazuril. Journal of Exotic Pet Medicine, 17(3), 228-229.
• ResolveMass Laboratories Inc. (2025, October 30). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• ResearchGate. (2025, August 6).
• National Institutes of Health (NIH). (2022, December 22). Preparation and Evaluation of Vitamin D3 Supplementation as Transdermal Film-Forming Solution.
• Covetrus North America. (2015, October 2). Material Safety Data Sheet - Marquis (Ponazuril) EPM Paste.
• ResearchGate. (n.d.).
• American Association of Swine Veterinarians. (n.d.).
• Google Patents. (n.d.).
• Wedgewood Pharmacy. (n.d.).
• Shimadzu. (n.d.).
• myadlm.org. (2014, April 1).
• PubMed Central. (2012, January 11).
• PonazurilInfo.com. (n.d.).
• Boehringer Ingelheim. (2024, August 27). SAFETY DATA SHEET MARQUIS, OSOPA/ 1/150MG/G US INC-73144.
• Indian Journal of Pharmaceutical Education and Research. (n.d.).
• PonazurilInfo.com. (n.d.).
• PubMed Central. (2025, April 11). Preparation and Characterization of Vitamin D3-Based Binary Amorphous Systems.
• Chromatography Online. (2021, July 1).
• Cayman Chemical. (2025, September 9).
• Thermo Fisher Scientific. (2011, September 15). CellLight® Reagents BacMam 2.0.
• STERIS. (n.d.).
• Sussex Research Laboratories Inc. (n.d.). Product Portfolio | Pharmaceutical Standards.

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• 10. Validation of an LC-MS/MS method to determine five immunosuppressants with deuterated internal standards including MPA - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. lcms.cz [lcms.cz]
• 14. chromatographyonline.com [chromatographyonline.com]

Decoding the Ponazuril-d3 Certificate of Analysis: A Guide for Scientific Excellence

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) for a reference standard like Ponazuril-d3 is more than a mere document; it is the cornerstone of data integrity and experimental reproducibility. This in-depth technical guide will deconstruct the components of a typical Ponazuril-d3 CoA, providing not just the "what" but the critical "why" behind each analytical test. By understanding the rigorous evaluation that underpins this document, users can proceed with confidence in their research endeavors.

Ponazuril, a triazine-based antiprotozoal agent, is a crucial therapeutic in veterinary medicine.[1] Its deuterated analogue, Ponazuril-d3, serves as an indispensable internal standard for pharmacokinetic and metabolic studies, enabling precise quantification in complex biological matrices.[2] The integrity of such studies hinges on the quality of the reference material, a quality that is meticulously detailed in its CoA.

Section 1: Identification and Characterization

The foundational aspect of any CoA is the unequivocal identification of the compound. For Ponazuril-d3, this involves confirming its chemical structure and key physical properties.

Molecular Identity

A battery of spectroscopic techniques is employed to confirm that the synthesized molecule is indeed Ponazuril-d3.

Table 1: Physicochemical and Spectroscopic Data for Ponazuril-d3

Parameter	Specification	Result	Method
Appearance	White to off-white solid	Conforms	Visual Inspection
Molecular Formula	C₁₈H₁₁D₃F₃N₃O₆S	Conforms	Mass Spectrometry
Molecular Weight	460.4 g/mol	460.4	Mass Spectrometry
¹H-NMR	Conforms to structure	Conforms	¹H-NMR Spectroscopy
Mass Spectrum	Conforms to structure	Conforms	ESI-MS

The causality behind employing multiple techniques lies in their complementary nature. While Mass Spectrometry provides the molecular weight, confirming the overall composition, Nuclear Magnetic Resonance (NMR) spectroscopy offers a detailed map of the molecule's proton environment, confirming the precise arrangement of atoms and the location of the deuterium labels.[3][4]

Section 2: Purity and Impurity Profiling

The purity of a reference standard is paramount. This section of the CoA details the methodologies used to quantify the analyte of interest and to identify and quantify any impurities.

Chromatographic Purity by HPLC-UV

High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) is the gold standard for assessing the purity of small molecules like Ponazuril-d3.[5] The principle relies on the differential partitioning of the analyte and any impurities between a stationary phase (the HPLC column) and a mobile phase.

Table 2: Chromatographic Purity of Ponazuril-d3

Parameter	Specification	Result
Purity (by HPLC)	≥ 98.0%	99.5%

The choice of a specific HPLC method, including the column, mobile phase composition, and detector wavelength, is critical for achieving optimal separation and sensitivity for Ponazuril and its potential impurities.

• Preparation of Standard Solution: Accurately weigh and dissolve Ponazuril-d3 in a suitable solvent (e.g., acetonitrile) to a known concentration.

• HPLC System:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water.

  • Flow Rate: 1.0 mL/min.

  • UV Detection: 254 nm.

• Injection: Inject a defined volume of the standard solution onto the HPLC system.

• Data Analysis: Integrate the peak areas of the chromatogram. The purity is calculated as the percentage of the main peak area relative to the total peak area.

Caption: High-Performance Liquid Chromatography (HPLC) workflow for purity analysis.

Isotopic Purity

For a deuterated standard, isotopic purity is as crucial as chemical purity. It defines the percentage of the compound that contains the specified number of deuterium atoms. High isotopic purity ensures the accuracy of quantification in isotope dilution mass spectrometry methods.[1][6]

Table 3: Isotopic Purity of Ponazuril-d3

Parameter	Specification	Result	Method
Isotopic Purity	≥ 99%	99.6%	LC-MS
Deuterium Incorporation	≥ 98% atom % D	Conforms	Mass Spectrometry

Mass spectrometry is the definitive technique for determining isotopic purity. By analyzing the mass-to-charge ratio of the molecule, the relative abundance of the deuterated species (d3) versus the non-deuterated (d0) and partially deuterated (d1, d2) species can be determined.

Caption: Mass spectrometry workflow for determining isotopic purity.

Section 3: Safety and Quality Control

This section addresses potential contaminants that could compromise the quality and safety of the reference standard.

Residual Solvents

Residual solvents are organic volatile chemicals used in the manufacturing process that are not completely removed.[7] Their presence is strictly controlled due to their potential toxicity. The analysis is typically performed using headspace gas chromatography (GC) in accordance with USP <467>.[8][9]

Table 4: Residual Solvent Analysis of Ponazuril-d3

Solvent Class	Specification (ppm)	Result (ppm)	Method
Class 1	Not Detected	Not Detected	USP <467>
Class 2	As per USP <467>	Complies	USP <467>
Class 3	≤ 5000	Complies	USP <467>

Elemental Impurities (Heavy Metals)

Elemental impurities can be introduced from raw materials or manufacturing equipment. Their levels are monitored according to USP <232> using techniques like Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[10][11]

Table 5: Elemental Impurity Analysis of Ponazuril-d3

Element	Specification (µg/g)	Result (µg/g)	Method
Lead (Pb)	≤ 0.5	< 0.1	USP <232>/<233>
Arsenic (As)	≤ 1.5	< 0.1	USP <232>/<233>
Cadmium (Cd)	≤ 0.5	< 0.1	USP <232>/<233>
Mercury (Hg)	≤ 1.5	< 0.1	USP <232>/<233>

Microbial Contamination

For non-sterile drug substances, testing for microbial contamination is a critical quality control measure. The analysis follows USP <61> for microbial enumeration and USP <62> for the absence of specified microorganisms.[12][13][14][15]

Table 6: Microbial Contamination Analysis of Ponazuril-d3

Test	Specification	Result	Method
Total Aerobic Microbial Count	≤ 1000 CFU/g	< 10 CFU/g	USP <61>
Total Yeast and Mold Count	≤ 100 CFU/g	< 10 CFU/g	USP <61>
Escherichia coli	Absent in 1g	Absent	USP <62>
Salmonella species	Absent in 10g	Absent	USP <62>

Conclusion

The Certificate of Analysis for Ponazuril-d3 is a testament to the rigorous quality control measures that ensure its suitability as a reference standard. Each test, from spectroscopic identification to impurity profiling, is a self-validating system that provides researchers with the confidence needed to generate reliable and reproducible data. By understanding the scientific principles and methodologies behind the CoA, users can fully leverage the value of this critical document in their pursuit of scientific advancement.

References

• Emery Pharma. Deuterated Reference Standards. [Link]

• Kadko, J. A., et al. (2022). Crystal structure of ponazuril, C18H14F3N3O6S. Powder Diffraction, 37(4), 281-285. [Link]

• International Pharmaceutical Excipients Council. (2024). Certificate of Analysis Guide for Pharmaceutical Excipients. [Link]

• Sun, K., et al. (2025). Development and validation of an isotope dilution-liquid chromatography (ID-LC-MS/MS)-based candidate reference measurement procedure for total 3,3',5-triiodothyronine in human serum. Analytical and Bioanalytical Chemistry, 417(8), 2267-2276. [Link]

• United States Pharmacopeia. (n.d.). General Chapter <467> Residual Solvents. USP-NF. [Link]

• Cox, S. K., et al. (2010). Bioanalytical RP-HPLC method for the determination of ponazuril in plasma. Journal of Veterinary Pharmacology and Therapeutics, 33(4), 369-374. [Link]

• United States Pharmacopeia. (n.d.). General Chapter <61> Microbiological Examination of Nonsterile Products: Microbial Enumeration Tests. USP-NF. [Link]

• Conley, K. (n.d.). Beyond Purity: Characterizing the Isotopologue Profile of a Deuterated API. Conley Chemical Consulting. [Link]

• Li, Y., et al. (2022). Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. Rapid Communications in Mass Spectrometry, 36(22), e9393. [Link]

• Dong, M. W. (2024). Certificate of Analysis (CoA) and Calculations for Small-Molecule Drugs. LCGC North America, 42(6), 229-234. [Link]

• Kragelj, B., et al. (2019). Stability-Indicating HPLC-UV Method for Vitamin D3 Determination in Solutions, Nutritional Supplements and Pharmaceuticals. Molecules, 24(7), 1235. [Link]

• SV ChemBioTech. (n.d.). Deuterium Labelled Drug Standards | Deuteration Tech. [Link]

• United States Pharmacopeia. (n.d.). General Chapter <62> Microbiological Examination of Nonsterile Products: Tests for Specified Microorganisms. USP-NF. [Link]

• De Baere, S., et al. (2021). Development and Validation of Liquid Chromatography-Tandem Mass Spectrometry Methods for the Quantification of Cefquinome, Ceftiofur, and Desfuroylceftiofuracetamide in Porcine Feces with Emphasis on Analyte Stability. Molecules, 26(11), 3326. [Link]

• Agilent Technologies. (2019). Analysis of USP Method <467> Residual Solvents on the Agilent 8890 GC System. [Link]

• CPL. (n.d.). USP Eliminates Heavy Metals Testing: Important FAQs Answered. [Link]

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• Kragelj, B., et al. (2019). Stability-Indicating HPLC-UV Method for Vitamin D3 Determination in Solutions, Nutritional Supplements and Pharmaceuticals. Molecules, 24(7), 1235. [Link]

• Raja, D. C., et al. (2015). From heavy metals testing to the measurement of elemental impurities in pharmaceuticals: Over 100 years in making the change. Journal of Pharmaceutical and Biomedical Analysis, 110, 15-22. [Link]

• ResolveMass Laboratories Inc. (2025). USP 467 Residual Solvents Guide for Pharma Manufacturers. [Link]

• Nielen, M. W., et al. (2015). Reliability of veterinary drug residue confirmation: high resolution mass spectrometry versus tandem mass spectrometry. Analytica Chimica Acta, 874, 1-10. [Link]

• Singh, S., et al. (2019). A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods, 11(35), 4531-4539. [Link]

• Pharmaffiliates. (n.d.). Deuterated Compounds | Stable Isotope-Labeled Standards. [Link]

• Gniazdowska, E., et al. (2020). Development and validation of a UV-Radio-HPLC method to assess chemical and radiochemical purity of [68Ga] Ga-PSMA-11. Pharmaceuticals, 13(10), 282. [Link]

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• Microbe Investigations. (n.d.). USP <61> - Microbial Enumeration Test. [Link]

• World Health Organization. (2018). Annex 4: Guidance on good data and record management practices. In: WHO Expert Committee on Specifications for Pharmaceutical Preparations: fifty-second report. (WHO Technical Report Series, No. 1010). [Link]

• CN112305007B - Method for measuring deuterium isotope abundance of deuterium labeled compound by using nuclear magnetic hydrogen spectrum or deuterium spectrum - Google P

• Kumar, V., et al. (2018). Cost-Effective HPLC-UV Method for Quantification of Vitamin D2 and D3 in Dried Blood Spot: A Potential Adjunct to Newborn Screening for Prophylaxis of Intractable Paediatric Seizures. Journal of Clinical and Diagnostic Research, 12(10), BC01-BC04. [Link]

• Intertek. (n.d.). USP 232 and 233 Pharmaceutical Elemental Impurity Testing. [Link]

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A Technical Guide to the Isotopic Purity of Ponazuril-d3: Ensuring Analytical Integrity in Drug Development

Foreword: The Critical Role of Isotopic Purity in Modern Pharmaceutical Analysis

In the landscape of pharmaceutical research and development, the use of stable isotope-labeled (SIL) compounds as internal standards for quantitative bioanalysis is not merely a best practice; it is the gold standard.[1][2] The deuterated analog of the antiprotozoal drug Ponazuril, Ponazuril-d3, serves as a vital tool in pharmacokinetic and metabolism studies. Its efficacy as an internal standard is fundamentally dependent on its isotopic purity—the degree to which the intended deuterium atoms have replaced hydrogen at specific positions within the molecule.

This technical guide provides an in-depth exploration of the isotopic purity of Ponazuril-d3, designed for researchers, scientists, and drug development professionals. We will delve into the causality behind experimental choices for determining isotopic purity, present self-validating analytical protocols, and ground our discussion in authoritative scientific principles. Our objective is to equip you with the expertise to critically evaluate and ensure the isotopic integrity of Ponazuril-d3, thereby safeguarding the accuracy and reliability of your analytical data.

The Significance of Isotopic Purity: Beyond a Simple Percentage

The isotopic purity of Ponazuril-d3 is a critical parameter that directly impacts its performance as an internal standard in mass spectrometry-based assays.[3] High isotopic purity, typically exceeding 98%, is essential for several reasons:[4]

• Minimizing Cross-Talk: The unlabeled Ponazuril (d0) is an inherent impurity in any Ponazuril-d3 preparation. If the concentration of d0 is significant, it can contribute to the signal of the analyte, leading to an overestimation of the drug's concentration in biological samples.

• Ensuring Accurate Quantification: The fundamental assumption in using a SIL internal standard is that it behaves identically to the analyte during sample preparation, chromatography, and ionization.[3] The presence of significant amounts of lower-deuterated species (d1, d2, etc.) can introduce variability and bias into the quantification.

• Regulatory Compliance: Regulatory bodies like the FDA and EMA require rigorous validation of analytical methods.[4] This includes the characterization and control of impurities in reference standards, with isotopic purity being a key aspect for SIL compounds. While specific guidelines for isotopic purity are not extensive, the expectation of high purity is implicit in the overall validation of the analytical procedure.[5]

It is crucial to differentiate between isotopic enrichment and species abundance . Isotopic enrichment refers to the percentage of deuterium at a specific labeled position, while species abundance is the percentage of the total population of molecules that have a specific isotopic composition. A comprehensive assessment of isotopic purity considers both.

Potential Sources of Isotopic Impurities in the Synthesis of Ponazuril-d3

Understanding the potential pitfalls in the synthesis of Ponazuril-d3 is the first step in controlling its isotopic purity. While the exact commercial synthesis of Ponazuril-d3 is proprietary, a plausible route can be inferred from the known synthesis of Ponazuril and general deuteration techniques.[6][7]

A likely strategy involves the introduction of deuterium at a late stage to minimize costs and complexity.[8] For Ponazuril, deuteration could be targeted at the N-methyl group of the triazinetrione ring or the aromatic rings.

Hypothetical Synthetic Step and Potential Impurities:

A common method for introducing a deuterated methyl group is the use of deuterated methyl iodide (CD3I) to alkylate a precursor amine.

• Incomplete Deuteration of the Reagent: If the CD3I used is not of high isotopic purity (e.g., contains CHD2I or CH2DI), this will directly translate to the presence of d2 and d1 species in the final Ponazuril-d3 product.

• Back-Exchange: Although less likely for a stable C-D bond on a methyl group, under certain pH and temperature conditions during workup and purification, there is a minute possibility of hydrogen-deuterium exchange.

• Cross-Contamination: Inadequate cleaning of reactors and purification equipment can introduce the unlabeled compound.

The following diagram illustrates the potential origins of isotopic impurities during a hypothetical synthesis step.

Caption: Potential sources of isotopic impurities in Ponazuril-d3 synthesis.

Analytical Methodologies for the Determination of Isotopic Purity

A multi-pronged analytical approach is often necessary to fully characterize the isotopic purity of Ponazuril-d3, with Liquid Chromatography-Mass Spectrometry (LC-MS) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy being the primary techniques.[9][10]

High-Resolution Mass Spectrometry (HRMS) for Isotopic Distribution

High-resolution mass spectrometry is a powerful tool for determining the relative abundance of different isotopologues (d0, d1, d2, d3, etc.) in a sample.[11]

Experimental Protocol: LC-HRMS for Ponazuril-d3 Isotopic Purity

• Sample Preparation:

  • Accurately weigh and dissolve the Ponazuril-d3 standard in a suitable solvent (e.g., acetonitrile/water) to a concentration of approximately 1 µg/mL.

  • Prepare a similar solution of the unlabeled Ponazuril as a reference.

• LC-MS/MS System:

  • Liquid Chromatograph: A UHPLC system capable of delivering a stable gradient.

  • Mass Spectrometer: A high-resolution mass spectrometer such as a time-of-flight (TOF) or Orbitrap instrument is crucial for resolving the isotopic peaks.

• Chromatographic Conditions:

  • Column: A C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable for retaining Ponazuril.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A gradient from 10% to 90% B over several minutes to elute Ponazuril.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan from m/z 100 to 1000.

  • Resolution: Set to the highest possible resolving power (e.g., > 60,000).

  • Data Acquisition: Acquire data for both the Ponazuril-d3 sample and the unlabeled Ponazuril reference.

• Data Analysis:

  • Extract the ion chromatograms for the [M+H]+ ions of Ponazuril and its isotopologues.

  • From the mass spectrum of the unlabeled Ponazuril, determine the natural isotopic contribution of elements like ¹³C.

  • Correct the observed intensities of the isotopologue peaks in the Ponazuril-d3 spectrum by subtracting the natural isotopic contributions from the preceding peaks.[12]

  • Calculate the percentage of each isotopologue.

Data Presentation:

Isotopologue	Theoretical m/z ([M+H]+)	Observed Intensity (Corrected)	Relative Abundance (%)
d0 (unlabeled)	458.07
d1	459.08
d2	460.08
d3	461.09

Self-Validation: The analysis of the unlabeled standard is a critical self-validating step. The observed natural isotopic distribution should closely match the theoretical distribution calculated from its elemental formula (C18H15F3N3O6S).

The following diagram illustrates the workflow for LC-MS based isotopic purity determination.

Caption: Workflow for LC-MS isotopic purity analysis.

Quantitative ¹H NMR (qNMR) for Positional Purity

While MS provides the distribution of isotopologues, it does not confirm the position of the deuterium labels. Quantitative ¹H NMR is the definitive technique for this and for accurately quantifying the amount of residual non-deuterated compound.[10]

Experimental Protocol: ¹H qNMR for Ponazuril-d3 Isotopic Purity

• Sample Preparation:

  • Accurately weigh a sufficient amount of Ponazuril-d3 (typically 5-10 mg).

  • Dissolve in a known volume of a high-purity deuterated solvent (e.g., DMSO-d6) that does not have signals overlapping with the analyte.

  • Add a certified internal standard of known purity and concentration if absolute quantification is desired. For isotopic purity, comparison of signals within the molecule is often sufficient.

• NMR Spectrometer:

  • A high-field NMR spectrometer (≥400 MHz) is recommended to achieve good signal separation.

• Data Acquisition:

  • Acquire a quantitative ¹H NMR spectrum. This requires a long relaxation delay (D1) of at least 5 times the longest T1 relaxation time of the protons being quantified to ensure full relaxation between scans.

  • Acquire a sufficient number of scans to achieve a good signal-to-noise ratio for the small residual proton signals.

• Data Processing and Analysis:

  • Carefully phase and baseline correct the spectrum.

  • Integrate the area of the residual proton signal at the deuterated position(s). For example, if the N-methyl group is deuterated, integrate the residual -CH3 signal.

  • Integrate a well-resolved, non-deuterated proton signal in the molecule to serve as an internal reference (e.g., an aromatic proton).

  • Calculate the isotopic purity by comparing the integration of the residual proton signal to the reference signal, accounting for the number of protons each signal represents.

Example Calculation:

If the N-methyl group is deuterated (N-CD3) and a single aromatic proton is used as a reference:

• Integration of residual N-CH3 signal = A_residual

• Integration of reference aromatic CH signal = A_ref

Isotopic Purity (%) = (1 - (A_residual / 3) / A_ref) * 100

Self-Validation: The chemical shifts and coupling patterns in the ¹H and ¹³C NMR spectra should be consistent with the structure of Ponazuril, confirming the identity of the compound. The absence of significant signals at the deuterated positions in the ¹H spectrum provides direct evidence of successful deuteration.

Acceptance Criteria and Reporting

For most applications using deuterated compounds as internal standards, an isotopic purity of ≥98% for the desired isotopologue (e.g., d3) is generally required.[4][13] The final certificate of analysis for Ponazuril-d3 should clearly report:

• The percentage of each isotopologue (d0, d1, d2, d3, etc.).

• The overall isotopic purity.

• The analytical methods used for determination.

• Confirmation of the position of deuteration by NMR.

Conclusion: A Commitment to Analytical Excellence

References

• A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. Analytical Methods. [Link]

• Analytical Characterization of Deuterated Compounds: Combining NMR, GC-MS, and LC-MS Techniques. ResolveMass Laboratories Inc.[Link]

• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. ResolveMass Laboratories Inc.[Link]

• Optimizing the Synthesis of Deuterated Isotopomers and Isotopologues of Cyclohexene using Molecular Rotational Resonance Spectroscopy. National Institutes of Health. [Link]

• Preparation method of ponazuril.
• Preparation method for deuterated compound.

• Strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR. ResearchGate. [Link]

• Isotopic Purity Using LC-MS. ResolveMass Laboratories Inc.[Link]

• Determination of Isotopic Purity by Accurate Mass LC/MS. ResearchGate. [Link]

• Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry. ResearchGate. [Link]

• CASE STUDY - Determination of Isotopic Purity by Accurate Mass LC/MS. Almac Group. [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration. [Link]

• Deuterated Standards for LC-MS Analysis. ResolveMass Laboratories Inc.[Link]

• Clinical Application and Synthesis Methods of Deuterated Drugs. PubMed. [Link]

• Q3D(R2) Elemental Impurities: International Council for Harmonisation; Guidance for Industry. U.S. Food and Drug Administration. [Link]

• About Ponazuril: Veterinary Uses, Mechanism, and History. OctoChem. [Link]

• Use of Isotopically Labeled Compounds in Drug Discovery. ResearchGate. [Link]

• The Evolution of Deuterium in the Pharmaceutical Industry and Its Effects on Methods of Deuterium Incorporation. Digital Commons @ Assumption University. [Link]

• ISOTOPIC LABELING FOR DRUG INNOVATION DELIVERABLE. European Commission. [Link]

• Cold-labeling and Stable isotopes. SpiroChem. [Link]

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• 13. resolvemass.ca [resolvemass.ca]

Technical Guide: Ponazuril vs. Ponazuril-d3 in Quantitative Bioanalysis

Executive Summary

This technical guide provides a rigorous comparison between Ponazuril (the active pharmaceutical ingredient) and Ponazuril-d3 (its stable isotope-labeled analog). While Ponazuril is a potent triazine-based antiprotozoal agent used primarily for treating Equine Protozoal Myeloencephalitis (EPM), Ponazuril-d3 serves a distinct, critical role as an Internal Standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS).

This document details the physicochemical distinctions, the mechanistic basis of Ponazuril's therapeutic action, and the indispensable function of Ponazuril-d3 in correcting for matrix effects during bioanalytical quantification.

Chemical & Physical Characterization[1][2][3][4][5][6][7][8]

The structural difference between the two compounds lies in the isotopic substitution of three hydrogen atoms with deuterium (

H) on the N-methyl group of the triazine ring. This modification increases the molecular weight by approximately 3 Daltons without significantly altering the chromatographic retention time, making Ponazuril-d3 the ideal internal standard.

Comparative Properties Table

Feature	Ponazuril (Analyte)	Ponazuril-d3 (Internal Standard)
IUPAC Name	1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione	1-(methyl-d3 )-3-[3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione
CAS Number	69004-04-2	1346602-48-9
Molecular Formula	C₁₈H₁₄F₃N₃O₆S	C₁₈H₁₁D₃F₃N₃O₆S
Molecular Weight	457.38 g/mol	~460.40 g/mol
Role	API (Antiprotozoal)	Analytical Reference Standard
Solubility	High in organic solvents (DMSO, ACN); Low in water	Identical to Ponazuril
pKa	~6.5 (Acidic NH on triazine ring)	~6.5 (Negligible isotope effect)

Mechanism of Action: Ponazuril

To understand the target analyte, one must understand its biological activity. Ponazuril (also known as Toltrazuril Sulfone) is the metabolically active derivative of Toltrazuril.[1]

Target: The Apicoplast

Ponazuril specifically targets the apicoplast , a non-photosynthetic plastid found in apicomplexan parasites (e.g., Sarcocystis neurona, Neospora caninum).

• Pathway Inhibition: It inhibits enzymes involved in pyrimidine synthesis and mitochondrial respiration within the parasite.

• Selectivity: Mammals lack an apicoplast, which provides Ponazuril its high safety profile in horses and small animals.

• Metabolic Origin: In vivo, the parent drug Toltrazuril is rapidly oxidized to Toltrazuril Sulfoxide, and subsequently to the stable Toltrazuril Sulfone (Ponazuril).

Visualization: Metabolic Pathway

The following diagram illustrates the oxidative conversion of Toltrazuril to Ponazuril.

Figure 1: The metabolic activation pathway of Toltrazuril to Ponazuril and its downstream biological target.

The Role of Ponazuril-d3 in Bioanalysis

In quantitative LC-MS/MS, Matrix Effects (ion suppression or enhancement) can severely compromise data accuracy. This is particularly true in complex matrices like equine plasma or cerebrospinal fluid (CSF).

Why Deuterium Labeling?

Ponazuril-d3 is preferred over structural analogs (like Toltrazuril) because:

• Co-Elution: It elutes at the virtually same retention time as Ponazuril. This means the IS experiences the exact same matrix suppression/enhancement as the analyte at the moment of ionization.

• Mass Differentiation: The +3 Da mass shift allows the mass spectrometer to distinguish the IS from the analyte in the same scan.

• Chemical Equivalence: It behaves identically during extraction (recovery) and chromatography.

Analytical Protocol: LC-MS/MS Determination

Objective: Quantify Ponazuril in Equine Plasma using Ponazuril-d3.

A. Reagents & Standards

• Stock Solution: Dissolve Ponazuril and Ponazuril-d3 in Acetonitrile (ACN) to 1 mg/mL.

• Working IS Solution: Dilute Ponazuril-d3 to 500 ng/mL in 50% ACN.

B. Sample Preparation (Protein Precipitation)

• Aliquot: Transfer 100 µL of plasma sample into a centrifuge tube.

• Spike IS: Add 20 µL of Working IS Solution (Ponazuril-d3). Vortex for 10 sec.

• Precipitate: Add 300 µL of ice-cold Acetonitrile.

• Agitate: Vortex vigorously for 1 min to ensure complete protein precipitation.

• Centrifuge: Spin at 10,000 x g for 10 min at 4°C.

• Transfer: Transfer the supernatant to an autosampler vial. Dilute 1:1 with water if peak shape requires focusing.

C. LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.[2]

  • B: 0.1% Formic Acid in Acetonitrile.[2]

• Ionization: Negative Electrospray Ionization (ESI-). Note: Triazines ionize well in negative mode due to the acidic imide protons.

• MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Type
Ponazuril	456.0 [M-H]⁻	150.0	Quantifier
Ponazuril	456.0 [M-H]⁻	348.0	Qualifier
Ponazuril-d3	459.0 [M-H]⁻	153.0	Internal Standard

Note: The product ion m/z 150 corresponds to the cleavage of the triazine ring. In the d3 variant, this ring carries the label, shifting the fragment to 153.

Visualization: Analytical Workflow

The following diagram details the self-validating logic of using an internal standard.

Figure 2: LC-MS/MS quantification workflow utilizing Ponazuril-d3 to normalize extraction recovery and ionization efficiency.

References

• Dirikolu, L. et al. (2009). "Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle." Journal of Veterinary Pharmacology and Therapeutics.

• Food and Drug Administration (FDA). (2001). "NADA 141-188 Marquis (ponazuril) Antiprotozoal Oral Paste - FOI Summary."

• European Reference Laboratory (EURL). (2021). "Validation of MRM extraction methods for pesticide residues." EURL-SRM Analytical Methods.

• Zou, M. et al. (2022). "Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets." Frontiers in Veterinary Science.

• PubChem. (2025).[3] "Ponazuril Compound Summary." National Library of Medicine. [3]

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• 3. Ponazuril | C18H14F3N3O6S | CID 3050408 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Quantitative Analysis of Ponazuril in Plasma using a Validated LC-MS/MS Method with Ponazuril-d3 as an Internal Standard

Application Note and Protocol

Abstract

This document provides a comprehensive guide to a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of ponazuril in plasma samples. Ponazuril, a triazine-based antiprotozoal agent, is a critical therapeutic for coccidiosis and equine protozoal myeloencephalitis (EPM) in veterinary medicine.[1][2][3] The accurate determination of its concentration in biological matrices is paramount for pharmacokinetic studies, dose optimization, and ensuring therapeutic efficacy. This protocol employs a stable isotope-labeled internal standard, Ponazuril-d3, to ensure the highest degree of accuracy and precision. The methodology encompasses a detailed sample preparation protocol using solid-phase extraction (SPE), optimized chromatographic conditions, and specific mass spectrometric parameters for reliable quantification. This guide is intended for researchers, scientists, and drug development professionals working on the bioanalysis of ponazuril.

Introduction and Scientific Background

Ponazuril, the sulfone metabolite of toltrazuril, functions by disrupting pyrimidine synthesis in protozoa, thereby inhibiting their replication and proliferation.[4][5] Its efficacy is directly related to maintaining therapeutic concentrations in the host animal. Therefore, a highly selective and sensitive analytical method is essential for its measurement in complex biological matrices like plasma.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the gold standard for bioanalytical quantification due to its superior sensitivity, specificity, and wide dynamic range.[6] The method's specificity is achieved through the selection of specific precursor-to-product ion transitions in a process known as Multiple Reaction Monitoring (MRM).[7] The use of a stable isotope-labeled internal standard (SIL-IS), such as Ponazuril-d3, is a cornerstone of this protocol. The SIL-IS is chemically identical to the analyte but has a different mass due to the incorporation of deuterium atoms. This ensures that it co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, allowing for highly accurate and precise quantification.[8]

This application note details a complete workflow, from sample collection and preparation to data acquisition and analysis, providing a validated and self-validating system for the determination of ponazuril in plasma.

Experimental Workflow Overview

The overall analytical workflow is depicted in the following diagram. This process is designed for high-throughput and robust analysis of plasma samples.

Caption: Step-by-step plasma sample preparation workflow.

LC-MS/MS Method Parameters

Liquid Chromatography

Rationale: The chromatographic separation is designed to resolve Ponazuril and Ponazuril-d3 from endogenous matrix components, ensuring that they enter the mass spectrometer at a specific retention time, which enhances the specificity of the assay. A C18 column is a versatile choice for the retention of moderately non-polar compounds like ponazuril. The gradient elution with an acidified mobile phase ensures good peak shape and retention.

Parameter	Setting
Column	C18, 2.1 x 100 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
Gradient	30% B to 95% B over 5 min, hold at 95% B for 2 min, return to 30% B and equilibrate for 3 min

Mass Spectrometry

Rationale: Tandem mass spectrometry in MRM mode provides the high selectivity and sensitivity required for this assay. Based on literature for the parent compound toltrazuril, Atmospheric Pressure Chemical Ionization (APCI) in negative ion mode is expected to provide optimal ionization for ponazuril. [9]The precursor ion is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific product ion is monitored in the third quadrupole (Q3). The molecular weight of ponazuril is 457.38 g/mol . [5][10]The fragmentation of toltrazuril sulfone (ponazuril) in negative ion mode is reported to involve the loss of a trifluoromethyl (CF3) group, which has a mass of approximately 69 Da. [9]Therefore, the deprotonated molecule [M-H]⁻ would have a mass of approximately 456.4 m/z, and a precursor ion resulting from the loss of CF3 would be at m/z 388.4. Ponazuril-d3 will have a mass shift of +3 Da.

Parameter	Setting
Ionization Mode	Negative Ion APCI
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Desolvation Gas Flow	800 L/hr
Cone Gas Flow	50 L/hr
Collision Gas	Argon

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Ponazuril	456.4	388.4 (Quantifier)	100	25
456.4	241.1 (Qualifier)	100	35
Ponazuril-d3 (IS)	459.4	391.4	100	25

Method Validation

The analytical method should be validated according to the guidelines of the FDA and the International Council for Harmonisation (ICH) Q2(R1). [10]The validation should assess the following parameters:

• Specificity and Selectivity: Analysis of blank plasma from at least six different sources to ensure no endogenous interferences at the retention times of ponazuril and the internal standard.

• Linearity and Range: A calibration curve with at least six non-zero standards should be prepared and analyzed. The linearity should be evaluated by linear regression, and a correlation coefficient (r²) of >0.99 is desirable. [11]* Accuracy and Precision: Intra- and inter-day accuracy and precision should be determined by analyzing QC samples at low, medium, and high concentrations on multiple days. The mean accuracy should be within ±15% of the nominal value (±20% at the LLOQ), and the precision (relative standard deviation, RSD) should not exceed 15% (20% at the LLOQ).

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOQ is the lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision. The LOD is the lowest concentration that can be reliably detected.

• Recovery and Matrix Effect: The extraction recovery of ponazuril and the internal standard should be determined. The matrix effect should be evaluated to assess the impact of co-eluting matrix components on the ionization of the analytes.

• Stability: The stability of ponazuril in plasma should be assessed under various conditions, including freeze-thaw cycles, short-term bench-top stability, and long-term storage at -80°C.

Data Analysis and Quantification

The quantification of ponazuril in unknown samples is performed by calculating the peak area ratio of the analyte to the internal standard. This ratio is then used to determine the concentration of ponazuril from the linear regression equation of the calibration curve.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantitative analysis of ponazuril in plasma using LC-MS/MS with a deuterated internal standard. The use of solid-phase extraction for sample cleanup, coupled with the high selectivity of MRM detection, ensures a robust and reliable method suitable for pharmacokinetic and other bioanalytical studies. Adherence to the described validation procedures will ensure the generation of high-quality, reproducible data that meets regulatory standards.

References

• Dirikolu, L., et al. (2009). Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle. Journal of Veterinary Pharmacology and Therapeutics, 32(4), 368-376. Available at: [Link]

• Martinez-Villalba, A., et al. (2010). Fast liquid chromatography/tandem mass spectrometry (highly selective selected reaction monitoring) for the determination of toltrazuril and its metabolites in food. Analytical and Bioanalytical Chemistry, 397(7), 2893-2901. Available at: [Link]

• Scribd. (n.d.). s00216-010-3704-x. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) DETERMINATION OF TOLTRAZURIL IN PRESENCE OF COMPLETE ALKALINE DEGRADATION PRODUCT BY RP-HPLC AND TLC-DENSITOMETRIC METHODS. Retrieved from [Link]

• AERU. (n.d.). Ponazuril (Ref: Bay Vi 9143). University of Hertfordshire. Retrieved from [Link]

• Wang, Y., et al. (2022). Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. Frontiers in Veterinary Science, 9, 1047072. Available at: [Link]

• Baynes, R. E., et al. (2025). Toltrazuril sulfone (Ponazuril) residue depletion in pig tissues and estimated withdrawal intervals. Regulatory Toxicology and Pharmacology, 158, 105860. Available at: [Link]

• Wikipedia. (n.d.). Ponazuril. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3050408, Ponazuril. Retrieved from [Link]

• Martinez-Villalba, A., et al. (2010). Fast liquid chromatography/tandem mass spectrometry (highly selective selected reaction monitoring) for the determination of toltrazuril and its metabolites in food. Analytical and Bioanalytical Chemistry, 397(7), 2893-2901. Available at: [Link]

• Le, T. N., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. Foods, 13(5), 734. Available at: [Link]

• I.R.I.S. (2017). Liquid Chromatography Tandem Mass SpectrometryAnalysis of SyntheticCoccidiostatsinEggs. Separations, 4(2), 15. Available at: [Link]

• News-Medical. (2025). Improving sample preparation for LC-MS/MS analysis. Retrieved from [Link]

• Global Substance Registration System. (n.d.). PONAZURIL. Retrieved from [Link]

• MDPI. (2025). Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection. Retrieved from [Link]

• Embrapa. (n.d.). Development of Solid-Phase Extraction for Triazines: Application to a Biological Sample. Retrieved from [Link]

• ResearchGate. (2015). (PDF) Extraction of Drug from the Biological Matrix: A Review. Retrieved from [Link]

• ResearchGate. (2020). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. Retrieved from [Link]

• LCGC International. (n.d.). Solid Phase Extraction of Organophosphorus Pesticides and Triazine Herbicides in Water Using a New Polymeric Sorbent. Retrieved from [Link]

• SlideShare. (n.d.). extraction of drug from biological matrix.pptx. Retrieved from [Link]

• MDPI. (2019). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (n.d.). Extraction of Drugs and Metabolites from Biological Matrices. Retrieved from [Link]

• Boehringer Ingelheim Animal Health. (n.d.). Marquis® (15% w/w ponazuril). Retrieved from [Link]

• VCA Animal Hospitals. (n.d.). Ponazuril. Retrieved from [Link]

• PubMed. (2025). Determination of triazine herbicides from water, tea, and juice samples using magnetic dispersive micro-solid phase extraction and magnetic dispersive liquid-liquid microextraction with HPLC. Retrieved from [Link]

• ResearchGate. (2016). (PDF) Recent advances in extraction of triazines from water samples. Retrieved from [Link]

Sources

• 1. Ponazuril - Wikipedia [en.wikipedia.org]
• 2. MARQUIS® (15% w/w ponazuril) | Horse Owner [horseowner.boehringer-ingelheim.com]
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• 4. Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry [mdpi.com]
• 7. Ponazuril CAS 69004-04-2 [homesunshinepharma.com]
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• 11. Frontiers | Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets [frontiersin.org]

Application Note: High-Throughput Quantitative Analysis of Ponazuril in Biological Matrices Using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of the anticoccidial agent Ponazuril in biological matrices, specifically plasma. The method utilizes a stable isotope-labeled internal standard, Ponazuril-d3, to ensure the highest degree of accuracy and precision, effectively compensating for matrix effects and variations during sample processing. The protocol employs liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) operating in Multiple Reaction Monitoring (MRM) mode, a gold standard for quantitative bioanalysis. Detailed procedures for sample preparation, instrument configuration, and data analysis are provided to enable researchers, scientists, and drug development professionals to implement this method for pharmacokinetic studies, drug metabolism research, and residue analysis.

Introduction: The Rationale for Precise Ponazuril Quantification

Ponazuril, also known as toltrazuril sulfone, is a triazine-based antiprotozoal agent with a highly specific mode of action against apicomplexan parasites.[1] It is the primary active metabolite of toltrazuril and is widely used in veterinary medicine for the treatment of diseases such as Equine Protozoal Myeloencephalitis (EPM) and coccidiosis in various animal species.[1][2] Accurate quantification of Ponazuril in biological matrices is critical for understanding its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), which is fundamental for determining effective dosing regimens and ensuring animal safety.[3]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has become the preferred technique for bioanalysis due to its high sensitivity, selectivity, and speed.[4] However, a significant challenge in LC-MS/MS-based quantification is the "matrix effect," where co-eluting endogenous components from the biological sample can suppress or enhance the ionization of the target analyte, leading to inaccurate results.[5]

To overcome this, the use of a stable isotope-labeled internal standard (SIL-IS) is the most effective strategy. A SIL-IS, such as Ponazuril-d3, is chemically identical to the analyte but has a different mass due to the incorporation of heavy isotopes (in this case, deuterium). It co-elutes with the analyte and experiences the same matrix effects and variability during sample preparation and injection. By calculating the ratio of the analyte's signal to the constant signal of the SIL-IS, these variations can be effectively normalized, leading to highly reliable and reproducible data.

Principle of the Method: Isotope Dilution and Multiple Reaction Monitoring (MRM)

This method is based on the principle of isotope dilution mass spectrometry. A known concentration of Ponazuril-d3 is spiked into all samples (standards, quality controls, and unknowns) at the beginning of the sample preparation process. The samples are then subjected to a protein precipitation extraction to isolate the analyte and internal standard from the bulk of the plasma matrix.

The extracted samples are analyzed by LC-MS/MS. The liquid chromatography system separates Ponazuril and Ponazuril-d3 from other remaining matrix components. The tandem mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode. In this mode, the first quadrupole (Q1) is set to select the specific mass-to-charge ratio (m/z) of the protonated parent ions of Ponazuril and Ponazuril-d3. These selected ions are then fragmented in the collision cell (Q2), and the third quadrupole (Q3) is set to detect only specific, characteristic fragment ions. This two-stage mass filtering provides exceptional selectivity.

The concentration of Ponazuril in the unknown samples is then determined by comparing the peak area ratio of the analyte to the internal standard against a calibration curve constructed from standards with known concentrations of Ponazuril.

Caption: Workflow for the quantitative analysis of Ponazuril.

Experimental Protocols

Materials and Reagents

• Ponazuril analytical standard (≥98% purity)

• Ponazuril-d3 analytical standard (≥98% purity, isotopic purity ≥99%)

• LC-MS grade acetonitrile

• LC-MS grade methanol

• LC-MS grade water

• Formic acid (≥98%)

• Control blank plasma (e.g., equine, canine, feline, porcine) with appropriate anticoagulant (e.g., K2EDTA)

Preparation of Standard and Quality Control (QC) Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Ponazuril and Ponazuril-d3 in methanol to prepare individual stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare a series of working standard solutions of Ponazuril by serial dilution of the primary stock solution with 50:50 (v/v) acetonitrile:water. These will be used to spike into the blank plasma to create the calibration curve.

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Ponazuril-d3 primary stock solution with 50:50 (v/v) acetonitrile:water to a final concentration of 100 ng/mL.

• Calibration Curve Standards and QC Samples: Spike appropriate volumes of the working standard solutions into blank plasma to prepare calibration standards at concentrations ranging from, for example, 1 to 5000 ng/mL. Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample (blank, standard, QC, or unknown) in a microcentrifuge tube, add 20 µL of the IS working solution (100 ng/mL Ponazuril-d3).

• Vortex briefly to mix.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 200 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid).

• Vortex to ensure complete dissolution and transfer to an autosampler vial for LC-MS/MS analysis.

Caption: Logical relationship between analyte and internal standard.

LC-MS/MS Instrument Configuration

The following parameters are provided as a starting point and should be optimized for the specific instrument used.

Table 1: Liquid Chromatography Parameters

Parameter	Recommended Condition
LC System	High-Performance or Ultra-High-Performance LC system
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% B to 95% B over 5 minutes, hold for 2 minutes, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometry Parameters

Parameter	Recommended Condition
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Temperature	500°C
Capillary Voltage	3.5 kV
Gas Flow (Nebulizer)	Instrument dependent, optimize for best signal
Gas Flow (Drying)	Instrument dependent, optimize for best signal
Acquisition Mode	Multiple Reaction Monitoring (MRM)

Table 3: MRM Transitions for Ponazuril and Ponazuril-d3

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Ponazuril	458.1	394.1 (Quantifier)	100	Optimize (e.g., 25-35)
458.1	231.1 (Qualifier)	100	Optimize (e.g., 30-40)
Ponazuril-d3	461.1	397.1 (Quantifier)	100	Optimize (e.g., 25-35)

Note: The exact m/z values and collision energies should be optimized for the specific instrument and source conditions to achieve maximum sensitivity.

Method Validation and Performance

A full validation of this bioanalytical method should be performed according to the guidelines from regulatory agencies such as the U.S. Food and Drug Administration (FDA).[3][6] Key validation parameters to assess include:

• Selectivity and Specificity: Analysis of blank plasma from multiple sources to ensure no significant interferences at the retention times of Ponazuril and Ponazuril-d3.

• Calibration Curve and Linearity: A calibration curve with at least six non-zero standards should be prepared. The curve should exhibit a linear response with a correlation coefficient (r²) of ≥0.99.

• Accuracy and Precision: Intra- and inter-day accuracy (as % bias) and precision (as % coefficient of variation, CV) should be evaluated using QC samples at a minimum of three concentration levels. Acceptance criteria are typically within ±15% (±20% at the Lower Limit of Quantification, LLOQ).

• Matrix Effect: Assessed by comparing the response of the analyte in post-extraction spiked plasma samples to the response in a neat solution. The use of Ponazuril-d3 is expected to normalize any significant matrix effects.

• Recovery: The efficiency of the extraction process should be determined at low, medium, and high concentrations.

• Stability: The stability of Ponazuril in plasma should be evaluated under various conditions, including bench-top, freeze-thaw cycles, and long-term storage.

Table 4: Example Acceptance Criteria for Method Validation

Parameter	Concentration Level	Acceptance Criteria
Accuracy	LLOQ	Within 80-120% of nominal value
Low, Mid, High QC	Within 85-115% of nominal value
Precision	LLOQ	≤20% CV
Low, Mid, High QC	≤15% CV
Linearity	Calibration Curve	r² ≥ 0.99

Conclusion

The described LC-MS/MS method utilizing Ponazuril-d3 as an internal standard provides a highly selective, sensitive, and reliable approach for the quantitative determination of Ponazuril in biological matrices. The use of a stable isotope-labeled internal standard is crucial for mitigating the variability inherent in bioanalytical workflows, particularly matrix effects, thereby ensuring the generation of high-quality data for pharmacokinetic and other drug development studies. This application note serves as a comprehensive guide for researchers to establish and validate a robust analytical method for Ponazuril quantification.

References

• Dirikolu, L., et al. (2009). Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril®) in cattle. Journal of Veterinary Pharmacology and Therapeutics, 32(4), 368-374. Available from: [Link]

• VCA Animal Hospitals. (n.d.). Ponazuril. Available from: [Link]

• Total Tails. (2024). Ponazuril vs Toltrazuril vs Diclazuril: EPM Comparison Chart. Available from: [Link]

• Wang, W., et al. (2022). Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. Frontiers in Veterinary Science, 9, 1054417. Available from: [Link]

• Rydchuk, A., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. Molecules, 29(5), 1084. Available from: [Link]

• Mei, H., et al. (2013). Matrix effect elimination during LC-MS/MS bioanalytical method development. Bioanalysis, 5(20), 2545-2559. Available from: [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. Available from: [Link]

• U.S. Food and Drug Administration. (2020). Bioanalytical Method Validation: History, Process, and Regulatory Perspectives. YouTube. Available from: [Link]

• Martínez-Villalba, A., et al. (2012). Fast liquid chromatography/tandem mass spectrometry (highly selective selected reaction monitoring) for the determination of toltrazuril and its metabolites in food. Journal of Chromatography A, 1241, 51-59. Available from: [Link]

Sources

• 1. Ponazuril | VCA Animal Hospitals [vcahospitals.com]
• 2. toltrazurilshop.com [toltrazurilshop.com]
• 3. Frontiers | Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets [frontiersin.org]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Application Note: Ponazuril-d3 Protocol for Pharmacokinetic Studies

Executive Summary

This guide details a validated protocol for the bioanalysis of Ponazuril (Toltrazuril sulfone) in plasma and cerebrospinal fluid (CSF) to support pharmacokinetic (PK) profiling. Unlike generic methods, this protocol specifically leverages Ponazuril-d3 as a Stable Isotope-Labeled Internal Standard (SIL-IS).[1] The use of Ponazuril-d3 is critical to correct for the significant matrix effects (ionization suppression) often observed in equine and veterinary matrices, ensuring data integrity for regulatory submission.

Key Applications

• Equine Protozoal Myeloencephalitis (EPM): Therapeutic Drug Monitoring (TDM) in horses.[1]

• Bioequivalence Studies: Comparative PK for generic formulation development.

• Toxicokinetics: High-dose safety profiling in preclinical species.

Scientific Rationale & Method Development

The Challenge: Matrix Effects & Ionization

Ponazuril is a triazine-based antiprotozoal.[1][2] While it ionizes in both polarities, Negative Electrospray Ionization (ESI-) is the gold standard due to the acidic nature of the triazine ring protons, yielding higher sensitivity and lower background noise compared to positive mode.

However, veterinary matrices (especially equine plasma) are rich in phospholipids that co-elute with hydrophobic drugs, causing signal suppression.[1]

• Why Ponazuril-d3? Structural analogs (e.g., Toltrazuril) do not co-elute perfectly with Ponazuril, leading to "retention time drift" between the analyte and IS. This results in the IS experiencing a different matrix environment than the analyte. Ponazuril-d3 co-elutes perfectly, correcting for ionization efficiency changes in real-time.

Fragmentation Logic (MS/MS)

Ponazuril (MW 457.[1]4) forms a stable precursor ion

at m/z 456.0 .[1] Fragmentation is dominated by the stability of the triazine ring and the trifluoromethyl-sulfonyl group.

• Primary Transition (Quantifier): Loss of the

  group or cleavage of the sulfone moiety.

• Secondary Transition (Qualifier): Ring cleavage fragments.[1]

Materials & Reagents

Component	Specification	Purpose
Analyte	Ponazuril (Toltrazuril sulfone)	Reference Standard (>99%)
Internal Standard	Ponazuril-d3 (N-methyl-d3)	Correction for recovery/matrix effect
Matrix	Drug-free Plasma/Serum/CSF	Blank matrix for calibration
Solvent A	Water + 5mM Ammonium Acetate	Mobile Phase (pH buffer)
Solvent B	Acetonitrile (LC-MS Grade)	Mobile Phase (Organic modifier)
Precipitant	Acetonitrile + 0.1% Formic Acid	Protein Precipitation

Experimental Protocol

Stock Solution Preparation[1]

• Ponazuril Stock (1.0 mg/mL): Dissolve 10 mg Ponazuril in 10 mL DMSO. Note: Ponazuril has poor water solubility; DMSO is required for primary stock.

• Ponazuril-d3 Stock (100 µg/mL): Dissolve 1 mg in 10 mL DMSO.

• Working IS Solution (500 ng/mL): Dilute d3-Stock in Acetonitrile.

Sample Preparation (Protein Precipitation)

Rationale: LLE (Liquid-Liquid Extraction) is cleaner but labor-intensive.[1] PPT (Protein Precipitation) with ACN provides high recovery (>90%) for Ponazuril and is sufficient when using a d3-IS.[1]

• Aliquot: Transfer 50 µL of plasma/CSF into a 1.5 mL microcentrifuge tube.

• Spike IS: Add 20 µL of Working IS Solution (Ponazuril-d3).[1] Vortex gently.

• Precipitate: Add 150 µL of cold Acetonitrile (containing 0.1% Formic Acid).

• Vortex: Mix vigorously for 30 seconds to ensure complete protein denaturation.

• Centrifuge: Spin at 14,000 x g for 10 minutes at 4°C.

• Transfer: Transfer 100 µL of supernatant to an HPLC vial with insert.

• Dilution (Optional): If peak shape is poor due to high organic content, dilute 1:1 with Water/Ammonium Acetate buffer before injection.

LC-MS/MS Conditions

Chromatography (LC)

• Column: Agilent Poroshell 120 EC-C18 (2.1 x 50 mm, 2.7 µm) or equivalent.[1]

• Flow Rate: 0.4 mL/min.[1]

• Column Temp: 40°C.

• Injection Vol: 2-5 µL.

Gradient Profile:

Time (min)	% Mobile Phase B (ACN)	Event
0.00	20%	Loading
0.50	20%	Hold
3.00	95%	Elution (Analyte RT ~2.5 min)
4.00	95%	Wash
4.10	20%	Re-equilibration

| 6.00 | 20% | End |

Mass Spectrometry (MS/MS)

• Source: ESI Negative Mode.

• Capillary Voltage: -2500 V to -4500 V (Optimize).

• Desolvation Temp: 500°C.

MRM Transitions Table:

Compound	Precursor (m/z)	Product (m/z)	Dwell (ms)	Cone (V)	Collision (eV)	Type

| Ponazuril | 456.0 | 387.0 | 50 | 30 | 25 | Quantifier (Loss of

) | | Ponazuril | 456.0 | 150.0 | 50 | 30 | 40 | Qualifier (Ring Fragment) | | Ponazuril-d3 | 459.0 | 390.0 | 50 | 30 | 25 | IS Quantifier |[1]

Note: The transition 456->387 corresponds to the loss of the

group (69 Da). The d3 label (on the N-methyl) is retained in this fragment, shifting the product ion to 390.

Workflow Visualization

The following diagram illustrates the critical path from sample collection to data output, highlighting the self-correcting role of the Internal Standard.

Caption: Workflow for Ponazuril quantification. The co-elution of d3-IS at the ESI source (Red Node) automatically corrects for matrix suppression effects.

Validation & Quality Control

To ensure Scientific Integrity , the method must be validated according to FDA/EMA Bioanalytical Method Validation guidelines.

Linearity & Range

• Range: 10 ng/mL to 10,000 ng/mL (covering typical equine

  of ~5-7 µg/mL).[1]

• Weighting:

  linear regression.

• Acceptance:

  .[1]

Matrix Effect Assessment (The "d3" Advantage)

Calculate the Matrix Factor (MF) for both Analyte and IS.

• Goal: The IS Normalized MF should be close to 1.0 (0.9 - 1.1), proving that Ponazuril-d3 compensates for any ion suppression caused by the plasma.[1]

Pharmacokinetic Calculations

Using the concentration-time data, calculate the following parameters using Non-Compartmental Analysis (NCA):

Parameter	Definition	Unit
	Maximum observed concentration
	Time to reach
	Area under the curve (exposure)
	Terminal elimination half-life

References

• Dirikolu, L., et al. (2009).[1] "Pharmacokinetics of ponazuril in horses." Journal of Veterinary Pharmacology and Therapeutics. Validates the PK range and basic extraction needs.

• Furr, M., & Kennedy, T. (2001).[1] "Pharmacokinetics of ponazuril after administration of a single oral dose to horses." American Journal of Veterinary Research.[1] Establishes baseline serum concentrations (~5.33 µg/mL).[1]

• European Union Reference Laboratories (EURL). "Validation of MRM extraction methods." Provides guidance on MRM transition selection for triazine-based compounds.

• Zou, M., et al. (2022).[1] "Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets." Frontiers in Veterinary Science. Details ACN precipitation methods and linearity ranges.

Sources

• 1. Ponazuril | C18H14F3N3O6S | CID 3050408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ponazuril for Dogs and Cats - Wedgewood Pharmacy [wedgewood.com]

Use of Ponazuril-d3 in equine pharmacokinetic studies of Ponazuril

Application Note: High-Sensitivity Quantitation of Ponazuril in Equine Plasma Using LC-MS/MS with Ponazuril-d3 Internal Standard

Abstract & Introduction

Equine Protozoal Myeloencephalitis (EPM), primarily caused by Sarcocystis neurona, remains a significant neurological threat to horses. Ponazuril (Toltrazuril sulfone), a triazine-based antiprotozoal, is the FDA-approved gold standard for treatment.[1] However, therapeutic efficacy relies heavily on achieving adequate steady-state concentrations in both plasma and cerebrospinal fluid (CSF).

Accurate pharmacokinetic (PK) profiling of Ponazuril is challenging due to the complex equine plasma matrix, which is rich in lipoproteins and endogenous interferences. This Application Note details a robust, self-validating LC-MS/MS protocol utilizing Ponazuril-d3 as a stable isotope-labeled internal standard (SIL-IS).

Why Ponazuril-d3? While structural analogs (e.g., Toltrazuril) are sometimes used as internal standards, they fail to compensate for matrix-specific ion suppression or enhancement events that occur at the specific retention time of Ponazuril. Ponazuril-d3 co-elutes with the analyte, experiencing the exact same ionization environment, thereby providing superior correction for extraction efficiency and detector response fluctuations.

Chemical & Physical Properties

The following table summarizes the physicochemical properties of the analyte and its deuterated standard.

Property	Ponazuril (Analyte)	Ponazuril-d3 (Internal Standard)
Chemical Name	1-methyl-3-[3-methyl-4-(4-trifluoromethylsulfonylphenoxy)-phenyl]-1,3,5-triazine-2,4,6(1H,3H,5H)-trione	Deuterated analog
Molecular Formula	C₁₈H₁₄F₃N₃O₆S	C₁₈H₁₁D₃F₃N₃O₆S
Molecular Weight	457.38 g/mol	~460.40 g/mol
Monoisotopic Mass	457.0555	460.0740
Polarity (LogP)	~2.6 (Lipophilic)	~2.6 (Lipophilic)
Solubility	DMSO, Acetonitrile, Methanol	DMSO, Acetonitrile, Methanol

Method Development Strategy

Mass Spectrometry: Negative Ion Mode

Ponazuril contains a triazine ring with an acidic nitrogen proton. While positive mode (ESI+) is common for many drugs, Ponazuril exhibits superior ionization efficiency in Negative Electrospray Ionization (ESI-) mode, forming a stable

ion.

• Target Precursor (Ponazuril): m/z 456.0

• Target Precursor (Ponazuril-d3): m/z 459.0

Sample Preparation: Liquid-Liquid Extraction (LLE)

Equine plasma is "sticky" and high in phospholipids. Simple protein precipitation (PPT) often leaves residual lipids that accumulate on the column, causing retention time shifts.

• Chosen Method: LLE using MTBE (Methyl tert-butyl ether) .

• Rationale: MTBE forms a clear upper organic layer that is easy to remove without disturbing the aqueous pellet, and it efficiently extracts the lipophilic Ponazuril while leaving polar matrix components behind.

Detailed Experimental Protocols

Reagents & Materials

• Ponazuril Reference Standard: >98% purity.

• Ponazuril-d3 Internal Standard: >98% isotopic purity.

• Equine Plasma: Blank matrix (sodium heparin or EDTA).

• Solvents: LC-MS grade Acetonitrile (ACN), Methanol (MeOH), Water, MTBE, Formic Acid.

Stock Solution Preparation

• Master Stock (1.0 mg/mL): Dissolve 1 mg Ponazuril in 1 mL DMSO.

• IS Stock (100 µg/mL): Dissolve Ponazuril-d3 in DMSO.

• Working IS Solution: Dilute IS Stock to 500 ng/mL in 50:50 ACN:Water. Prepare fresh weekly.

Sample Extraction Workflow (LLE)

The following diagram illustrates the critical extraction logic to ensure sample integrity.

Caption: Figure 1.[2][3][4] Optimized Liquid-Liquid Extraction (LLE) workflow for isolating Ponazuril from equine plasma.

LC-MS/MS Instrumentation Parameters

Liquid Chromatography (LC):

• System: UHPLC (e.g., Agilent 1290 or Shimadzu Nexera).

• Column: Phenomenex Kinetex C18 (50 x 2.1 mm, 1.7 µm) or equivalent.

• Column Temp: 40°C.

• Flow Rate: 0.4 mL/min.

• Mobile Phase A: Water + 0.1% Formic Acid.[4][5][6]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[4][5][6]

Gradient Table:

Time (min)	% Mobile Phase B	Description
0.00	30%	Initial Hold
0.50	30%	Loading
3.00	95%	Elution Ramp
4.00	95%	Wash
4.10	30%	Re-equilibration

| 5.50 | 30% | End of Run |

Mass Spectrometry (MS/MS):

• Source: ESI Negative Mode.

• Spray Voltage: -3500 V.

• Gas Temps: 350°C (Sheath), 300°C (Aux).

MRM Transitions: | Analyte | Precursor (

) | Product ( ) | Collision Energy (V) | Role | | :--- | :--- | :--- | :--- | :--- | | Ponazuril | 456.0 | 174.0 | 25 | Quantifier | | Ponazuril | 456.0 | 328.0 | 18 | Qualifier | | Ponazuril-d3 | 459.0 | 177.0 | 25 | IS Quantifier |

Note: The transition 456->174 corresponds to the cleavage of the triazine ring structure, a high-intensity fragment characteristic of this class.

Self-Validating Quality Control (QC) System

To ensure scientific integrity, the run must be bracketed by QC samples. If QCs fail, the data is invalid.

QC Logic Flow:

Caption: Figure 2. Decision tree for batch acceptance based on FDA Bioanalytical Method Validation guidelines.

Acceptance Criteria:

• Linearity:

  with weighting.

• Accuracy: Mean concentration within ±15% of nominal (±20% for LLOQ).

• Precision: CV < 15% ( < 20% for LLOQ).

• IS Variation: Ponazuril-d3 peak area must be within ±50% of the mean IS area of the calibration standards.

Pharmacokinetic Data Analysis

Upon successful quantitation, PK parameters are calculated using non-compartmental analysis (NCA).

• : Maximum observed plasma concentration.[7]
• : Time to reach .
• : Area under the concentration-time curve (Trapezoidal rule).
• : Terminal half-life (typically 4-5 days for Ponazuril in horses).

Expert Insight: Due to the long half-life of Ponazuril, ensure sampling extends to at least 14 days post-dose to accurately capture the elimination phase.

References

• Dirikolu, L. et al. (2009). "Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle." Journal of Veterinary Pharmacology and Therapeutics.

• Reed, S. M. et al. (2012). "Pharmacokinetics of Ponazuril in Horses." AAEP Proceedings.

• Furr, M. & Kennedy, T. (2020). "Effects of coadministration of corn oil and ponazuril on serum and cerebrospinal fluid concentrations of ponazuril in horses." Journal of Veterinary Internal Medicine.

• FDA Center for Veterinary Medicine. (2018). "Bioanalytical Method Validation Guidance for Industry."

• Maxwell, L. et al. (2017). "A novel, selective HPLC method for the determination of ponazuril concentrations in green turtle plasma." Journal of Zoo and Wildlife Medicine.

Sources

• 1. oaktrust.library.tamu.edu [oaktrust.library.tamu.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. LC-MS/MS Method Development and Validation for Clinical Pharmacokinetics and Therapeutic Drug Monitoring of Potassium-Competitive Acid Blocker Vonoprazan-Based Triple Therapy for H. pylori in Human Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Frontiers | Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets [frontiersin.org]
• 7. Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Ponazuril in Biological Matrices Using LC-MS/MS with Ponazuril-d3 as an Internal Standard

Abstract

This application note presents a robust and sensitive method for the quantification of Ponazuril in biological matrices, such as plasma, utilizing Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Ponazuril, a triazine-based antiprotozoal agent, is the primary active metabolite of toltrazuril and is crucial in veterinary medicine for treating coccidiosis and other protozoal infections. To ensure analytical accuracy and precision, a stable isotope-labeled internal standard, Ponazuril-d3, is employed. This document provides a comprehensive guide, including detailed mass spectrometry parameters, a validated liquid chromatography method, and a straightforward sample preparation protocol, designed for researchers, scientists, and professionals in drug development and veterinary sciences.

Introduction: The Rationale for Ponazuril Quantification

Ponazuril is a key therapeutic agent against various apicomplexan parasites. Its efficacy is directly related to its concentration in biological fluids. Therefore, accurate quantification is essential for pharmacokinetic and pharmacodynamic (PK/PD) studies, residue analysis in food-producing animals, and therapeutic drug monitoring. The use of a stable isotope-labeled internal standard like Ponazuril-d3 is the gold standard in quantitative mass spectrometry. It co-elutes with the analyte of interest and experiences similar ionization and matrix effects, leading to highly reliable and reproducible results.

Chemical Properties of Ponazuril and Ponazuril-d3

A fundamental understanding of the physicochemical properties of the analyte and internal standard is critical for method development.

Property	Ponazuril	Ponazuril-d3
Chemical Formula	C₁₈H₁₄F₃N₃O₆S	C₁₈H₁₁D₃F₃N₃O₆S
Molecular Weight	457.38 g/mol	460.40 g/mol
Monoisotopic Mass	457.0555 Da	460.0744 Da
Structure	1-methyl-3-[3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione	1-(methyl-d3)-3-[3-methyl-4-[4-(trifluoromethylsulfonyl)phenoxy]phenyl]-1,3,5-triazinane-2,4,6-trione (Assumed position of deuterium)

Mass Spectrometry Parameters: The Heart of the Analysis

The core of this analytical method lies in the precise tuning of the mass spectrometer to selectively detect and quantify Ponazuril and its deuterated internal standard. The following parameters have been optimized for a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+).

Ionization and Source Parameters

Effective ionization is the first step towards sensitive detection. The following are typical starting parameters that should be optimized for the specific instrument in use:

Parameter	Recommended Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 - 4.5 kV
Source Temperature	120 - 150 °C
Desolvation Gas	Nitrogen
Desolvation Temp.	350 - 450 °C
Nebulizer Gas	Nitrogen

MRM Transitions and Compound-Specific Parameters

The specificity of the method is achieved by monitoring the fragmentation of the precursor ion into specific product ions. The following MRM transitions have been identified for Ponazuril and Ponazuril-d3.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)	Declustering Potential (V)
Ponazuril	458.1	325.0	100	25	80
458.1	309.0	100	30	80
Ponazuril-d3	461.1	328.0	100	25	80
461.1	312.0	100	30	80

Note: The MRM transitions for Ponazuril-d3 are predicted based on a +3 Da mass shift from the unlabeled compound, assuming deuteration on the methyl group. These should be confirmed and optimized empirically.

Liquid Chromatography Method: Achieving Separation

A well-developed chromatographic method is essential to separate the analyte from matrix components, thereby reducing ion suppression and improving analytical accuracy.

Parameter	Recommended Condition
Column	C18 Reverse-Phase (e.g., 100 x 2.1 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Flow Rate	0.3 - 0.5 mL/min
Injection Volume	5 - 10 µL
Column Temperature	40 °C
Gradient Program	Time (min)
0.0
1.0
5.0
7.0
7.1
10.0

Experimental Protocols: From Sample to Result

This section provides a step-by-step protocol for the analysis of Ponazuril in plasma.

Materials and Reagents

• Ponazuril analytical standard

• Ponazuril-d3 internal standard

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic Acid (LC-MS grade)

• Biological matrix (e.g., blank plasma)

Standard and Internal Standard Preparation

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve Ponazuril and Ponazuril-d3 in acetonitrile to prepare individual 1 mg/mL stock solutions.

• Working Standard Solutions: Serially dilute the Ponazuril primary stock solution with acetonitrile:water (1:1, v/v) to prepare a series of working standards for the calibration curve.

• Internal Standard Working Solution (1 µg/mL): Dilute the Ponazuril-d3 primary stock solution with acetonitrile to a final concentration of 1 µg/mL.

Sample Preparation: Protein Precipitation

This protocol is designed for the efficient removal of proteins from plasma samples.

A streamlined workflow for plasma sample preparation.

Calibration Curve and Quality Control Samples

• Calibration Curve: Prepare a set of calibration standards by spiking blank plasma with the working standard solutions to achieve a concentration range that covers the expected sample concentrations.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range to assess the accuracy and precision of the method.

Data Analysis and System Suitability

• Quantification: The concentration of Ponazuril in unknown samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve.

• System Suitability: Before analyzing samples, inject a mid-level QC sample multiple times to ensure the system is performing adequately (e.g., consistent retention times, peak areas, and peak shapes).

Method Validation and Performance

A full method validation should be performed according to regulatory guidelines (e.g., FDA or EMA) to ensure the reliability of the results. Key validation parameters include:

• Linearity: Assess the linear range of the calibration curve.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision using QC samples.

• Selectivity and Specificity: Evaluate potential interference from endogenous matrix components.

• Matrix Effect: Investigate the impact of the biological matrix on ionization efficiency.

• Recovery: Determine the extraction efficiency of the sample preparation method.

• Stability: Assess the stability of the analyte in the biological matrix under various storage conditions.

Conclusion

The LC-MS/MS method detailed in this application note provides a sensitive, specific, and reliable approach for the quantification of Ponazuril in biological matrices. The use of Ponazuril-d3 as an internal standard ensures high accuracy and precision, making this method suitable for a wide range of applications in veterinary drug development and research.

References

• Multi-residue analysis using liquid chromatography tandem mass spectrometry for detection of 20 coccidiostats in poultry, livestock, and aquatic tissues. PubMed Central. (2019). [Link]

• Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. Frontiers in Veterinary Science. (2022). [Link]

• Bioanalytical RP‐HPLC method for the determination of ponazuril in plasma. ResearchGate. (2012). [Link]

• LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International. (2002). [Link]

Application Note &amp; Protocol: Quantitative Determination of Ponazuril Residues in Animal Tissues by Isotope Dilution LC-MS/MS

Abstract

This document provides a comprehensive guide for the quantitative analysis of Ponazuril residues in various animal tissues (e.g., muscle, liver, kidney, fat). Ponazuril, a primary metabolite of the coccidiostat Toltrazuril, is utilized in veterinary medicine, and its monitoring in edible tissues is critical for ensuring food safety and regulatory compliance. The methodology herein employs a robust sample preparation procedure involving solvent extraction and dispersive solid-phase extraction (dSPE) cleanup, followed by highly sensitive and selective analysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The protocol's foundation is the stable isotope dilution technique, which affords superior accuracy and precision by correcting for matrix effects and variations in extraction recovery. This guide is intended for researchers, scientists, and drug development professionals tasked with veterinary drug residue monitoring and analysis.

Introduction: The Rationale for Ponazuril Monitoring

Ponazuril is a triazine-based antiprotozoal agent used to treat infections in animals. It is the active metabolite of Toltrazuril. While effective, the use of such veterinary drugs in food-producing animals necessitates rigorous monitoring to prevent unsafe residues from entering the human food supply.[1] Regulatory bodies in various regions have established Maximum Residue Limits (MRLs), which define the highest permissible concentration of a drug residue in a particular food commodity.[2] For instance, the European Medicines Agency (EMA) has set MRLs for Toltrazuril sulfone (Ponazuril) in various tissues.[3] In the United States, Ponazuril is not approved for use in food animals, meaning any detected residue constitutes a violation, demanding highly sensitive analytical methods.[4]

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for analyzing veterinary drug residues due to its exceptional sensitivity, selectivity, and ability to confirm the identity of analytes.[1][5] This application note describes a validated method that leverages the power of LC-MS/MS in conjunction with the isotope dilution technique to ensure the highest level of analytical confidence.

The Principle of Isotope Dilution

The core of this analytical method is the use of a stable isotope-labeled internal standard (SIL-IS). A SIL-IS is a version of the target analyte (Ponazuril) in which one or more atoms have been replaced with a heavier isotope (e.g., Deuterium, ¹³C, ¹⁵N). For this application, a deuterated analog of the parent compound, Toltrazuril, serves as an excellent internal standard for its metabolite, Ponazuril.[6]

A known, fixed amount of the SIL-IS is added to every sample, calibrator, and quality control standard at the very beginning of the sample preparation process.[7] Because the SIL-IS is chemically identical to the native analyte, it experiences the same extraction inefficiencies, matrix-induced signal suppression or enhancement, and chromatographic behavior. Any loss of the native analyte during sample processing is mirrored by a proportional loss of the SIL-IS.

The mass spectrometer can differentiate between the native analyte and the heavier SIL-IS. Quantification is therefore based on the ratio of the response of the native analyte to the response of the SIL-IS, rather than the absolute response of the analyte alone. This ratiometric approach effectively cancels out variations, leading to significantly improved accuracy, precision, and robustness.[8]

Regulatory Context and Method Performance Goals

The design of this method is guided by the need to meet and exceed regulatory requirements for veterinary drug residue analysis. The performance of the analytical method must be rigorously validated according to established guidelines, such as those from the FDA or the International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products (VICH).[9][10][11]

Table 1: Example Maximum Residue Limits (MRLs) for Ponazuril (as Toltrazuril sulfone)

Tissue	Regulatory Body	MRL (µg/kg or ppb)
Liver	EMA	72 (estimated withdrawal interval basis)[3]
Kidney	EMA	176 (estimated withdrawal interval basis)[3]
Muscle	EMA	90 (estimated withdrawal interval basis)[3]

| Fat | EMA | 81 (estimated withdrawal interval basis)[3] |

Note: These values are derived from a residue depletion study and provide context for required detection levels.[3] The analytical method should be validated to reliably quantify residues at and below these MRLs.

Experimental Workflow & Protocol

The overall analytical workflow is a multi-stage process designed to efficiently extract Ponazuril from the complex tissue matrix, remove interfering substances, and present a clean sample for instrumental analysis.

Overall Workflow Diagram

Caption: Workflow for Ponazuril residue analysis in tissue.

Required Materials & Reagents

• Standards: Ponazuril analytical standard, Toltrazuril-d7 (or other suitable SIL-IS).

• Solvents: LC-MS grade acetonitrile, methanol, and water. Formic acid.

• Salts & Reagents: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl), oxalic acid.

• dSPE Sorbents: Primary Secondary Amine (PSA), C18 sorbent.

• Equipment: High-speed homogenizer, centrifuge, vortex mixer, sample evaporator (e.g., nitrogen blowdown), analytical balance, LC-MS/MS system.

Detailed Protocol: Sample Preparation & Extraction

This protocol is based on a generic and widely adopted QuEChERS-style (Quick, Easy, Cheap, Effective, Rugged, and Safe) approach, which is highly effective for multi-residue analysis in food matrices.[1][12]

• Homogenization: Weigh 2.0 ± 0.1 g of homogenized tissue (muscle, liver, etc.) into a 50 mL polypropylene centrifuge tube. Causality: A representative, homogenous sample is crucial for reproducible results.

• Internal Standard Spiking: Add a precise volume of the SIL-IS working solution (e.g., 100 µL of 100 ng/mL Toltrazuril-d7) to the sample. Vortex for 30 seconds. Causality: The IS must be added before extraction to account for all subsequent analyte losses.[7]

• Extraction:

  • Add 10 mL of 1% oxalic acid in acetonitrile.[13][14] Causality: Acetonitrile efficiently precipitates proteins and extracts a wide range of analytes. The acid helps to improve the extraction efficiency for certain compounds.

  • Add extraction salts (e.g., 4 g MgSO₄, 1 g NaCl). The salt mixture induces phase separation between the aqueous and organic layers. Causality: MgSO₄ facilitates the partitioning of water from the acetonitrile layer, driving the analyte into the organic phase.

  • Cap the tube and shake vigorously for 5 minutes using a mechanical shaker.

• Centrifugation: Centrifuge the tube at 4,000 x g for 10 minutes at 4°C. This will produce a clear supernatant (acetonitrile layer) containing the analyte and SIL-IS.

Detailed Protocol: Dispersive SPE (dSPE) Cleanup

• Transfer: Carefully transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL microcentrifuge tube containing the dSPE sorbents (e.g., 150 mg MgSO₄, 50 mg PSA, 50 mg C18). Causality: This step is critical for removing matrix components that can interfere with LC-MS/MS analysis. PSA removes acidic interferences, while C18 removes non-polar components like lipids.[14]

• Vortex & Centrifuge: Vortex the dSPE tube for 1 minute, then centrifuge at 10,000 x g for 5 minutes.

• Evaporation & Reconstitution:

  • Transfer a precise aliquot of the cleaned supernatant (e.g., 500 µL) to a new vial.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 500 µL of the initial mobile phase (e.g., 90:10 Water:Methanol with 0.1% formic acid). Vortex to ensure the residue is fully dissolved.

  • Transfer the final solution to an LC autosampler vial for analysis.

Instrumental Analysis: LC-MS/MS

The analysis is performed using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which provides excellent sensitivity and specificity.[5]

Caption: Schematic of the LC-MS/MS analysis process.

Liquid Chromatography (LC) Parameters

• Column: C18 reversed-phase column (e.g., Waters HSS T3, 2.1 x 100 mm, 1.8 µm).[14]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Methanol

• Flow Rate: 0.3 mL/min

• Gradient: Start at 10% B, ramp to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions.

• Injection Volume: 5 µL

Mass Spectrometry (MS/MS) Parameters

• Ionization Mode: Electrospray Ionization, Positive (ESI+)

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

• Key MRM Transitions: At least two transitions should be monitored for each compound—one for quantification (quantifier) and one for confirmation (qualifier)—to meet identification criteria.[5]

Table 2: Illustrative MRM Transitions for Ponazuril and Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Ponazuril	458.1	394.1	201.1
Toltrazuril-d7	433.1	355.1	180.1

Note: These m/z values are illustrative and must be optimized on the specific instrument used.

Method Validation & Performance

The analytical method must be validated to demonstrate its suitability for the intended purpose.[15] Validation should be performed in accordance with regulatory guidelines like VICH GL49.[11] Key parameters include linearity, accuracy, precision, selectivity, limit of detection (LOD), and limit of quantification (LOQ).[15][16]

Calibration and Linearity

A calibration curve is constructed by analyzing matrix-matched standards at a minimum of five concentration levels.[10] The curve plots the response ratio (analyte area / IS area) against the analyte concentration.

• Typical Range: 0.5 - 50 µg/kg

• Acceptance Criterion: Correlation coefficient (r²) > 0.99

Accuracy and Precision

Accuracy (recovery) and precision (repeatability) are determined by analyzing replicate fortified control samples at multiple concentrations (e.g., low, medium, high).

• Accuracy Acceptance: Mean recovery between 80% and 120%

• Precision Acceptance: Relative Standard Deviation (RSD) ≤ 15%

Selectivity, LOD, and LOQ

• Selectivity: Assessed by analyzing blank tissue samples from multiple sources to ensure no significant interfering peaks are present at the retention time of the analyte. The response in blank samples should be less than 20% of the LOQ response.[17]

• LOD & LOQ: The Limit of Detection (LOD) is typically determined as the concentration yielding a signal-to-noise ratio (S/N) of 3, while the Limit of Quantification (LOQ) corresponds to an S/N of 10.[5]

Table 3: Representative Method Performance Characteristics

Parameter	Specification	Typical Result
Linearity (r²)	> 0.99	0.999[5]
Range	Covers MRLs	0.5 - 50 µg/kg
Accuracy (% Recovery)	80 - 120%	95.6% - 101%[9]
Precision (RSD%)	≤ 15%	< 10%

| LOQ | ≤ 1 µg/kg | 0.5 - 2 ng/g (µg/kg)[1] |

Conclusion

The described isotope dilution LC-MS/MS method provides a highly reliable, sensitive, and robust framework for the quantitative determination of Ponazuril residues in edible animal tissues. The combination of a streamlined sample preparation protocol with the specificity of MRM analysis and the accuracy of stable isotope dilution ensures that the data generated is defensible and fit for regulatory purposes. Proper method validation is paramount to guaranteeing the reliability of the results and ensuring compliance with global food safety standards.

References

• Chen, S. W., et al. (2019). Multi-residue analysis using liquid chromatography tandem mass spectrometry for detection of 20 coccidiostats in poultry, livestock, and aquatic tissues. PubMed Central. Available at: [Link]

• Waters Corporation. (n.d.). The Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using Multi-Residue Screening Based Upon Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. Waters Corporation. Available at: [Link]

• Lv, C., et al. (2022). Residue Depletion of Imidocarb in Bovine Tissues by UPLC-MS/MS. MDPI. Available at: [Link]

• U.S. Food and Drug Administration (FDA). (n.d.). CVM Guidance for Industry 257 VICH GL57 - Studies to Evaluate the Metabolism and Residue Kinetics of Veterinary Drugs in Food-Producing Animals. FDA. Available at: [Link]

• Smith, T., et al. (2021). Toltrazuril sulfone (Ponazuril) residue depletion in pig tissues and estimated withdrawal intervals. Journal of Veterinary Pharmacology and Therapeutics. Available at: [Link]

• Wang, J., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. MDPI. Available at: [Link]

• U.S. Food and Drug Administration (FDA). (n.d.). LIB 4660 multiclass, multiresidue method for the quantitation of conformation of over 110 veterinary drugs. FDA. Available at: [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Shimadzu. Available at: [Link]

• Adams, S., & Hird, S. (2021). Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using a Multi-Residue Screening Method Utilising LC-MS/MS. Waters Corporation. Available at: [Link]

• LabRulez. (n.d.). The Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using Multi-Residue Screening Based Upon Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. LabRulez. Available at: [Link]

• World Organisation for Animal Health (OIE). (n.d.). Guidelines for the validation of analytical methods used in residue studies in animal tissues. WOAH. Available at: [Link]

• Han, X., & Gross, R. W. (2011). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? PubMed Central. Available at: [Link]

• ResearchGate. (2020). Development and validation of chromatographic methods for the quantitative determination of toltrazuril and its residual solvents. ResearchGate. Available at: [Link]

• U.S. Food and Drug Administration (FDA). (1998). Guidance for Industry #64 (VICH GL2) - Validation of Analytical Procedures: Methodology. FDA. Available at: [Link]

• Regulations.gov. (n.d.). GFI #208 - VICH GL49 - Validation of Analytical Methods. Regulations.gov. Available at: [Link]

• USDA Foreign Agricultural Service. (n.d.). Maximum Residue Limits (MRL) Database. USDA. Available at: [Link]

• Martínez-Bueno, M. J., et al. (2012). Development of an analytical methodology for the determination of the antiparasitic drug toltrazuril and its two metabolites in surface water, soil and animal manure. PubMed. Available at: [Link]

• Wang, S., et al. (2020). Veterinary Drug Residues in Animal-Derived Foods: Sample Preparation and Analytical Methods. MDPI. Available at: [Link]

• Regulations.gov. (2010). 208 Guidance for Industry. Regulations.gov. Available at: [Link]

• International Atomic Energy Agency (IAEA). (n.d.). Manual of Standard Operating Procedures for Veterinary Drug Residue Analysis. IAEA. Available at: [Link]

• American Association of Swine Veterinarians (AASV). (n.d.). Joint informational document on the use of ponazuril, diclazuril, and toltrazuril in swine and cattle in the United States. AASV. Available at: [Link]

• Waters Corporation. (2018). Internal Standard Options for Peptide LC-MS Quantification - Part 1. YouTube. Available at: [Link]

• Codex Alimentarius Commission. (2018). MAXIMUM RESIDUE LIMITS (MRLs) AND RISK MANAGEMENT RECOMMENDATIONS (RMRs) FOR RESIDUES OF VETERINARY DRUGS IN FOODS. FAO. Available at: [Link]

• Trace One. (n.d.). US FDA & USDA Food Regulation Updates. Trace One. Available at: [Link]

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Application Notes and Protocols for Ponazuril-d3 in Poultry Coccidiosis Research

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative in Anticoccidial Drug Development

Coccidiosis, an intestinal disease caused by protozoan parasites of the genus Eimeria, represents one of the most significant economic challenges to the global poultry industry.[1] The disease impairs nutrient absorption, reduces weight gain, and can lead to high mortality rates, making effective control strategies paramount.[1] Ponazuril, a triazinetrione derivative, is a potent, coccidiocidal agent that has demonstrated high efficacy against various Eimeria species.[2][3] It acts by disrupting critical metabolic processes within the parasite, specifically targeting the apicoplast organelle and interfering with the parasite's life cycle.[4][5][6]

Advancing the research and development of anticoccidial drugs like Ponazuril requires not only demonstrating in vivo efficacy but also understanding its pharmacokinetic (PK) and pharmacodynamic (PD) profile. This is where precision analytical chemistry becomes indispensable. This guide provides a comprehensive overview and detailed protocols for the use of Ponazuril-d3, a deuterated stable isotope-labeled analog, as a critical tool for robust and accurate quantification of Ponazuril in biological matrices. The use of such internal standards is the gold standard in bioanalytical mass spectrometry, correcting for variability in sample preparation and instrument response to ensure the highest level of data integrity.[7][8]

Part 1: Scientific & Methodological Foundation

Ponazuril: Mechanism of Action against Eimeria

Ponazuril is a metabolite of toltrazuril and belongs to the triazine class of antiprotozoal drugs.[9] Its primary mode of action is the disruption of schizogony and gametogony stages in the coccidial life cycle.[10] While the exact mechanism is not fully elucidated, evidence suggests it targets the apicoplast, a unique organelle in Apicomplexan parasites, and may interfere with pyrimidine synthesis, which is essential for nucleic acid production and parasite replication.[6][11] Ultrastructural studies on Eimeria tenella treated with Ponazuril have revealed damage to merozoites, including mitochondrial swelling and abnormalities in the formation of the oocyst wall, ultimately leading to the death of the parasite.[2] This coccidiocidal action provides a rapid and effective response to treatment.[12]

Caption: Fig 1. Proposed Mechanism of Ponazuril Action

The Role of Ponazuril-d3: Ensuring Analytical Accuracy

In pharmacokinetic studies, researchers must accurately measure the concentration of a drug in biological samples (e.g., plasma, tissue) over time. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method for this due to its high sensitivity and specificity.[13] However, the analytical process is susceptible to variations, including:

• Extraction Inefficiency: Not all of the drug may be recovered from the complex biological matrix during sample preparation.

• Matrix Effects: Other molecules in the sample can suppress or enhance the ionization of the target drug in the mass spectrometer, leading to inaccurate readings.

A stable isotope-labeled (SIL) internal standard, such as Ponazuril-d3, is the ideal solution to these challenges.[8] Ponazuril-d3 is chemically identical to Ponazuril, except that three hydrogen atoms have been replaced with deuterium. This minor change does not alter its chemical behavior during extraction and chromatography, but its increased mass allows the mass spectrometer to distinguish it from the unlabeled drug.[14]

By adding a known amount of Ponazuril-d3 to every sample at the beginning of the preparation process, it experiences the same losses and matrix effects as the Ponazuril being measured. The final quantification is based on the ratio of the Ponazuril signal to the Ponazuril-d3 signal. This ratio remains constant regardless of variations in extraction recovery or matrix effects, leading to highly accurate and precise results.[7][8]

Part 2: Experimental Application & Protocols

Protocol 1: In Vivo Efficacy Assessment of Ponazuril (Battery Cage Model)

This protocol is designed to determine the efficacy of Ponazuril against a specific Eimeria species in a controlled laboratory setting, consistent with guidelines from the World Association for the Advancement of Veterinary Parasitology (WAAVP) and the FDA.[15]

Objective: To quantify the anticoccidial efficacy of Ponazuril by measuring its effect on weight gain, mortality, intestinal lesion scores, and oocyst shedding in experimentally infected broiler chickens.

Materials:

• Day-old broiler chicks (coccidia-free)

• Wire-floored battery cages

• Coccidia-free starter feed and fresh water

• Sporulated oocysts of a pathogenic Eimeria species (e.g., E. tenella, E. acervulina, E. maxima)

• Ponazuril

• Vehicle for drug administration (e.g., drinking water, compounded feed)

• Syringes/gavage tubes for inoculation

• Fecal collection trays

• McMaster counting slides and saturated salt (NaCl) solution for oocyst counting

• Microscope

Experimental Design:

• Acclimation: House chicks in battery cages for ~14 days until they reach a suitable age for infection. Provide ad libitum access to feed and water.

• Group Allocation: Randomly assign birds to treatment groups (minimum 10 birds per group, with 3-4 replicate cages per treatment). A typical design includes:

  • Group 1: Uninfected, Untreated Control (UUC)

  • Group 2: Infected, Untreated Control (IUC)

  • Group 3: Infected, Ponazuril-Treated (e.g., 20 mg/L in drinking water)[2]

  • Group 4: Infected, Reference Drug-Treated (e.g., Toltrazuril)[2]

Step-by-Step Methodology:

• Day -2: Begin medicated treatment for Groups 3 and 4 by incorporating Ponazuril or the reference drug into the feed or drinking water.

• Day 0:

  • Weigh all birds individually.

  • Infect each bird in Groups 2, 3, and 4 by oral gavage with a pre-determined dose of sporulated oocysts (e.g., 5 x 10⁴ E. tenella oocysts). Birds in Group 1 receive a sham gavage of saline.

• Day 1-8:

  • Maintain treatments for medicated groups.

  • Record daily mortality, noting the cause of death where possible.

• Day 5-6 (Peak Pathology):

  • Select a subset of birds from each group (e.g., 5 birds/group) for lesion scoring.

  • Humanely euthanize the birds and perform necropsies.

  • Score intestinal lesions based on a standardized scale (e.g., 0-4 scale, where 0 is normal and 4 is most severe).

• Day 5-8 (Peak Oocyst Shedding):

  • Collect fecal samples from each replicate cage.

  • Homogenize the feces and determine the number of oocysts per gram (OPG) using the McMaster technique.[16]

• Day 8 (Study Termination):

  • Record the final body weight of all surviving birds.

  • Calculate total weight gain for the experimental period (Day 0 to Day 8).

Caption: Fig 2. Workflow for In Vivo Efficacy Trial

Data Analysis & Interpretation: Efficacy is often summarized using the Anticoccidial Index (ACI). ACI >180 is typically considered good efficacy, while >190 is excellent. ACI = (% Survival + % Relative Weight Gain) - (Lesion Index + Oocyst Index)

Parameter	Uninfected Control (UUC)	Infected Control (IUC)	Ponazuril-Treated
Average Weight Gain (g)	High	Low	High
Mortality (%)	0	High	Low
Mean Lesion Score (0-4)	0	High	Low
Oocysts Per Gram (OPG)	0	High	Low
Anticoccidial Index (ACI)	N/A	<120	>180
Table 1. Representative Data Summary for an In Vivo Efficacy Study.

Protocol 2: Pharmacokinetic (PK) Study of Ponazuril in Poultry

Objective: To determine key pharmacokinetic parameters (Cmax, Tmax, half-life) of Ponazuril in broiler chickens following a single oral dose.

Materials:

• Healthy, coccidia-free broiler chickens (cannulated jugular vein preferred for serial sampling)

• Ponazuril solution of known concentration

• Oral gavage tubes

• Heparinized blood collection tubes

• Centrifuge, pipettes, and cryovials for plasma storage

• Ponazuril-d3 solution (for analytical phase)

• LC-MS/MS system

Step-by-Step Methodology:

• Animal Preparation: Acclimate birds and fast them for 4-6 hours prior to dosing to ensure complete crop emptying.

• Dosing:

  • Record the precise body weight of each bird.

  • Administer a single oral dose of Ponazuril (e.g., 20 or 40 mg/kg) via gavage.[17][18] Record the exact time of administration (T=0).

• Blood Sampling:

  • Collect blood samples (~0.5 mL) into heparinized tubes at specified time points. A typical schedule might be: 0 (pre-dose), 2, 4, 8, 24, 48, 72, 96, and 120 hours post-dose.[17][18]

• Plasma Processing:

  • Immediately after collection, centrifuge the blood samples (e.g., 2000 x g for 10 minutes at 4°C).

  • Carefully aspirate the plasma supernatant.

  • Transfer the plasma to labeled cryovials and store immediately at -80°C until analysis.

• Sample Analysis: Quantify the concentration of Ponazuril in each plasma sample using the LC-MS/MS method detailed in Protocol 3.

Sources

• 1. poultry.extension.org [poultry.extension.org]
• 2. Ponazuril: Clinical efficacy, ultrastructure, and histopathology studies of in vivo anticoccidial action against Eimeria tenella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ponazuril - Wikipedia [en.wikipedia.org]
• 4. totaltails.shop [totaltails.shop]
• 5. toltrazurilshop.com [toltrazurilshop.com]
• 6. Pharmacokinetics of ponazuril after administration of a single oral dose to green turtles (Chelonia mydas) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. research.wur.nl [research.wur.nl]
• 8. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Ponazuril | VCA Animal Hospitals [vcahospitals.com]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. ponazuril.net [ponazuril.net]
• 12. PONAZURIL - Mar Vista Animal Medical Center [marvistavet.com]
• 13. Comparison of a stable isotope-labeled and an analog internal standard for the quantification of everolimus by a liquid chromatography-tandem mass spectrometry method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. isotope-science.alfa-chemistry.com [isotope-science.alfa-chemistry.com]
• 15. fda.gov [fda.gov]
• 16. researchgate.net [researchgate.net]
• 17. PHARMACOKINETICS OF A SINGLE ORAL DOSE OF PONAZURIL IN THE INDIAN PEAFOWL (PAVO CRISTATUS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Toltrazuril and its Metabolites in Animal Tissues by LC-MS/MS using a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Authored by: A Senior Application Scientist

Introduction

Toltrazuril is a triazinetrione anticoccidial agent widely used in veterinary medicine to treat and prevent coccidiosis in poultry and livestock.[1] Following administration, toltrazuril is metabolized into two primary active metabolites: toltrazuril sulfoxide and its more stable and persistent major metabolite, toltrazuril sulfone, also known as ponazuril.[1] The presence of toltrazuril and its metabolites in animal-derived food products is a matter of food safety and is regulated by maximum residue limits (MRLs) in many countries.[1] Therefore, sensitive and reliable analytical methods are crucial for monitoring these residues in various animal tissues to ensure compliance with regulatory standards and safeguard consumer health.

This application note presents a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of toltrazuril, toltrazuril sulfoxide, and toltrazuril sulfone in animal tissues. The method employs a deuterated internal standard, Ponazuril-d3, to ensure high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response. This protocol is designed for researchers, scientists, and professionals in drug development and food safety testing.

Principle of the Method

The analytical method involves the extraction of toltrazuril and its metabolites from homogenized animal tissue using an organic solvent. The extract is then cleaned up using solid-phase extraction (SPE) to remove interfering matrix components. The purified extract is analyzed by LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity for the detection and quantification of the target analytes. Ponazuril-d3 is added to the sample at the beginning of the extraction process and is used as an internal standard for the accurate quantification of all three analytes.

Metabolic Pathway of Toltrazuril

Toltrazuril undergoes oxidation in the animal body to form toltrazuril sulfoxide, which is then further oxidized to form the major and most persistent metabolite, toltrazuril sulfone (ponazuril). Both metabolites exhibit anticoccidial activity.

Caption: Metabolic conversion of Toltrazuril to its sulfoxide and sulfone metabolites.

Materials and Reagents

• Standards: Toltrazuril, Toltrazuril Sulfoxide, Toltrazuril Sulfone (Ponazuril), and Ponazuril-d3 (Internal Standard) - all of high purity (≥98%).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade), Formic acid (LC-MS grade).

• Solid-Phase Extraction (SPE): C18 SPE cartridges (e.g., 500 mg, 6 mL).

• Chemicals: Ammonium hydroxide.

• Sample Preparation: Homogenizer, centrifuge, evaporator.

Experimental Protocols

Standard Solution Preparation

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve each standard (Toltrazuril, Toltrazuril Sulfoxide, Toltrazuril Sulfone, and Ponazuril-d3) in methanol to prepare individual stock solutions of 1 mg/mL.

• Working Standard Solutions: Prepare a series of mixed working standard solutions by diluting the stock solutions with an appropriate solvent (e.g., methanol or acetonitrile) to create calibration standards at concentrations ranging from 1 to 500 ng/mL.

• Internal Standard Working Solution (1 µg/mL): Dilute the Ponazuril-d3 stock solution with methanol to prepare a 1 µg/mL working solution.

Sample Preparation Protocol

Caption: Step-by-step workflow for sample preparation.

• Homogenization: Weigh 2.0 ± 0.1 g of homogenized animal tissue into a 50 mL polypropylene centrifuge tube.

• Internal Standard Spiking: Add a known amount (e.g., 50 µL of 1 µg/mL) of the Ponazuril-d3 internal standard working solution to each sample.

• Extraction: Add 10 mL of acetonitrile to the tube.

• Vortex and Centrifuge: Cap the tube and vortex vigorously for 1 minute. Centrifuge at 4000 rpm for 10 minutes.

• Collect Supernatant: Carefully transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of water through it.

• Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of a water/methanol mixture (e.g., 40:60, v/v) to remove polar interferences.

• Elution: Elute the analytes from the cartridge with 5 mL of acetonitrile.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 1 mL of the initial mobile phase.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography (LC) Conditions

Parameter	Condition
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	0-1 min: 30% B; 1-8 min: 30-90% B; 8-10 min: 90% B; 10-10.1 min: 90-30% B; 10.1-15 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Mass Spectrometry (MS) Conditions

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Negative Ion Mode
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Gas Flow	Desolvation: 800 L/hr; Cone: 50 L/hr
Acquisition Mode	Multiple Reaction Monitoring (MRM)

MRM Transitions

The selection of appropriate precursor and product ions is critical for the selectivity and sensitivity of the method. The following MRM transitions are recommended for the analysis of toltrazuril and its metabolites.

Compound	Precursor Ion (m/z)	Product Ion (m/z) (Quantifier)	Product Ion (m/z) (Qualifier)
Toltrazuril	424.1	344.1	284.1
Toltrazuril Sulfoxide	440.1	360.1	299.1
Toltrazuril Sulfone (Ponazuril)	456.1	376.1	316.1
Ponazuril-d3 (IS)	459.1	379.1	-

Note: The specific collision energies for each transition should be optimized for the particular mass spectrometer being used.

Method Validation

The analytical method was validated according to the guidelines of the International Cooperation on Harmonisation of Technical Requirements for Registration of Veterinary Medicinal Products (VICH) GL49. Key validation parameters are summarized below.

Validation Parameter	Acceptance Criteria (VICH GL49)	Typical Performance of this Method
Linearity (r²)	≥ 0.99	> 0.995
Accuracy (% Recovery)	70-120%	85-110%
Precision (% RSD)	≤ 15% (within-day and between-day)	< 10%
Limit of Quantification (LOQ)	Signal-to-noise ratio ≥ 10	1 ng/g in tissue
Specificity	No significant interfering peaks at the retention times of the analytes in blank matrix	No interferences observed
Stability	Analyte concentrations within ±15% of initial concentrations	Stable for at least 3 months at -20°C

Results and Discussion

This LC-MS/MS method provides excellent sensitivity, specificity, and accuracy for the determination of toltrazuril and its metabolites in animal tissues. The use of a deuterated internal standard, Ponazuril-d3, effectively compensates for any loss of analytes during sample preparation and for any variations in instrument response, leading to highly reliable quantitative results. The chromatographic conditions provide good separation of the three analytes, and the MRM transitions ensure that the detection is highly specific.

The validation data demonstrates that the method is linear over a wide range of concentrations, with a correlation coefficient (r²) greater than 0.995 for all analytes. The accuracy, expressed as the percentage recovery of spiked samples, is within the acceptable range of 85-110%. The precision of the method, as indicated by the relative standard deviation (%RSD), is less than 10% for both intra- and inter-day measurements. The limit of quantification (LOQ) for all analytes is 1 ng/g in tissue, which is well below the MRLs established by most regulatory agencies.

Conclusion

The LC-MS/MS method described in this application note is a reliable and robust tool for the routine monitoring of toltrazuril and its major metabolites in animal tissues. The use of Ponazuril-d3 as an internal standard ensures the accuracy and precision of the results. The method is sensitive enough to detect residues at levels well below the established MRLs, making it suitable for use in food safety and regulatory laboratories.

References

• Ai, L., Sun, H., Wang, F., Chen, R., & Guo, C. (2011). Determination of diclazuril, toltrazuril and its two metabolites in poultry tissues and eggs by gel permeation chromatography-liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 879(20), 1757-1763. [Link]

• European Medicines Agency. (2009). VICH GL49: Studies to evaluate the metabolism and residue kinetics of veterinary drugs in food-producing animals: validation of analytical methods used in residue depletion studies. [Link]

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Lim, J. H., Kim, M. S., Hwang, Y. H., Song, I. B., Park, B. K., & Yun, H. I. (2010). Pharmacokinetics of toltrazuril and its metabolites, toltrazuril sulfoxide and toltrazuril sulfone, after a single oral administration to pigs. Journal of veterinary pharmacology and therapeutics, 33(5), 468-473. [Link]

• Martínez-Villalba, A., Moyano, E., Martins, C. P., & Galceran, M. T. (2010). Fast liquid chromatography/tandem mass spectrometry (highly selective selected reaction monitoring) for the determination of toltrazuril and its metabolites in food. Analytical and bioanalytical chemistry, 397(7), 2893-2901. [Link]

• Riond, J. L., & Riviere, J. E. (1988). Pharmacology and toxicology of toltrazuril in domestic animals. The Veterinary quarterly, 10(4), 258-268.
• Shen, J., Xia, X., & Li, X. (2012). Simultaneous determination of toltrazuril and its metabolites in chicken tissues by liquid chromatography-tandem mass spectrometry.

• World Health Organization. (2018). Toltrazuril. [Link]

Sources

• 1. mdpi.com [mdpi.com]

Technical Notes & Optimization

optimizing Ponazuril-d3 concentration for internal standard

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Technical Guide: Mitigating Matrix Effects in Ponazuril Quantification by LC-MS/MS

Executive Summary: The Invisible Variable

Ponazuril (Toltrazuril Sulfone) is a triazine-based antiprotozoal widely used in veterinary medicine. accurate quantification in biological matrices (plasma, CSF, tissue homogenates) is critical for PK/PD modeling. However, its lipophilic nature and the complexity of biological matrices often lead to Matrix Effects (ME) —specifically ion suppression—in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

This guide moves beyond standard protocols to address the causality of these errors. It provides a self-validating workflow to diagnose, eliminate, and compensate for matrix effects, ensuring your data withstands regulatory scrutiny (FDA/EMA).

The Mechanism of Failure: Why ESI Fails

Electrospray Ionization (ESI) is a competitive process. In the charged droplet, analytes compete with endogenous matrix components (phospholipids, salts, proteins) for surface charge.

• The Problem: Ponazuril (MW 457.4 Da) is hydrophobic. If co-eluting phospholipids occupy the droplet surface, Ponazuril cannot ionize, leading to a loss of signal (Suppression).

• The Symptom: Lower calculated concentration than actual, poor linearity, and failing QC samples at the Lower Limit of Quantification (LLOQ).

Visualization: The Competitive Ionization Model

Figure 1: Mechanism of Ion Suppression. High-abundance matrix components (yellow) outcompete the drug (blue) for ionization charges in the ESI source.

Diagnostic Workflow: Do You Have a Problem?

Before optimizing, you must quantify the problem. Do not rely on extraction recovery alone; recovery measures extraction efficiency, while matrix factor measures ionization efficiency.

Protocol A: Post-Column Infusion (The "Gold Standard" Diagnosis)

This experiment maps the suppression zones of your chromatogram.

• Setup: Tee-in a steady flow of Ponazuril standard (100 ng/mL) into the LC flow after the column but before the MS source.

• Injection: Inject a blank extracted matrix (e.g., extracted plasma).

• Observation: Monitor the baseline. A flat baseline indicates no effect. A negative dip indicates ion suppression; a positive hump indicates enhancement.

• Action: If the dip coincides with your Ponazuril retention time (RT), you have a critical matrix effect.

Protocol B: Matrix Factor (MF) Calculation

Run this for validation.

MF Value	Interpretation	Action Required
0.9 - 1.1	Negligible Effect	Proceed to validation.
< 0.85	Ion Suppression	Improve extraction or move RT.
> 1.15	Ion Enhancement	Check for co-eluting salts/additives.

Solutions: Engineering Robustness

Strategy 1: Sample Preparation (The First Line of Defense)

Protein Precipitation (PPT) is fast but leaves phospholipids. Liquid-Liquid Extraction (LLE) is superior for Ponazuril due to its lipophilicity.

Recommended Protocol: Liquid-Liquid Extraction (LLE) [1]

• Why: Ponazuril is highly soluble in organic solvents, while phospholipids and salts prefer the aqueous phase or the interface.

• Solvent: MTBE (Methyl tert-butyl ether) or Ethyl Acetate/Hexane (50:50).

• Procedure:

  • 20 µL Plasma + 20 µL Internal Standard.

  • Add 200 µL Buffer (Ammonium Acetate pH 4.5) to neutralize charges.

  • Add 1000 µL MTBE. Vortex 5 mins.

  • Centrifuge >3000g. Freeze aqueous layer (dry ice bath).

  • Decant organic layer, dry under N2, reconstitute.

Strategy 2: Chromatographic Separation

Move the analyte away from the "Phospholipid Zone" (typically late-eluting in reverse phase).

• Column: C18 (e.g., Waters BEH C18 or Phenomenex Kinetex).

• Mobile Phase:

  • A: Water + 0.1% Formic Acid (or 5mM Ammonium Acetate for Negative Mode).

  • B: Acetonitrile (MeOH often causes higher backpressure and different selectivity).

• Gradient: Ensure a high-organic wash (95% B) at the end of every run to clear phospholipids.

Strategy 3: Internal Standard Selection

This is the single most critical factor for accuracy.

• Gold Standard: Ponazuril-d6 or Toltrazuril-d3 .

• Mechanism: A Stable Isotope Labeled (SIL) IS co-elutes exactly with the analyte. It experiences the exact same suppression. When you calculate the ratio, the suppression cancels out.

• Avoid: Analog IS (e.g., Toltrazuril) if possible. It may elute slightly differently and experience different matrix effects.

Technical Specifications for Ponazuril

Compound: Ponazuril (Toltrazuril Sulfone) MW: 457.38 g/mol Ionization Mode: Negative ESI (Preferred for sensitivity on the sulfone group).

Parameter	Setting	Notes
Polarity	Negative (-)	[M-H]⁻ is the dominant precursor.
Precursor Ion	456.4 m/z	Deprotonated molecule.
Product Ion 1	387.0 m/z	Quantifier (Loss of CF3 group).
Product Ion 2	188.0 m/z	Qualifier.
Mobile Phase	Acetonitrile / Water	Add 5mM Ammonium Acetate to stabilize ionization.

Troubleshooting FAQ

Q1: My internal standard response is variable between samples. Why? A: This is a classic sign of "Spot-to-Spot" matrix effects. It means the matrix composition varies between subjects (e.g., lipemic vs. hemolyzed plasma).

• Fix: Switch to LLE extraction immediately. PPT is likely failing to remove variable lipids.

Q2: I see a "ghost peak" in my blank samples after a high concentration injection. A: Carryover. Ponazuril is sticky (lipophilic).

• Fix: Use a needle wash with high organic strength (e.g., 50:25:25 ACN:MeOH:IPA + 0.1% Formic Acid).

Q3: Can I use Positive Mode ESI? A: Yes, [M+H]+ (458.4) or [M+NH4]+ (475.4) can be observed. However, negative mode is often cleaner for sulfones and reduces background noise from endogenous amines. If using Positive mode, ensure your mobile phase is acidic (0.1% Formic Acid).

Q4: My calibration curve is non-linear at the low end. A: This often indicates adsorption (sticking) to glass vials or tubing at low concentrations.

• Fix: Use polypropylene vials and add 0.1% BSA (Bovine Serum Albumin) to your reconstitution solvent to block binding sites.

Decision Tree: Optimizing Your Method

Figure 2: Logical workflow for addressing matrix effects during method development.

References

• EMA (European Medicines Agency). "Guideline on bioanalytical method validation." European Medicines Agency, 2011. Link

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. "Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC− MS/MS." Analytical Chemistry, 2003. Link

• FDA (U.S. Food and Drug Administration). "Bioanalytical Method Validation Guidance for Industry." FDA.gov, 2018. Link

• Khedr, A. "Toltrazuril sulfone (Ponazuril) residue depletion in pig tissues." Regulatory Toxicology and Pharmacology, 2025.[2] Link

• Shimadzu Application News. "Mobile Phase Additives for LC-MS." Shimadzu, 2022. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Toltrazuril sulfone (Ponazuril) residue depletion in pig tissues and estimated withdrawal intervals - PubMed [pubmed.ncbi.nlm.nih.gov]

Ponazuril Chromatography Technical Support Center

Welcome to the dedicated technical support center for optimizing the chromatography of Ponazuril. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance the peak shape in their High-Performance Liquid Chromatography (HPLC) analyses of Ponazuril. Here, we delve into the common chromatographic challenges and provide scientifically grounded, actionable solutions in a direct question-and-answer format. Our guidance is built upon a deep understanding of chromatographic principles and extensive field experience with challenging compounds.

Section 1: Understanding Ponazuril and Its Chromatographic Behavior

Ponazuril, a triazine-based antiprotozoal agent, is a relatively non-polar molecule.[1][2] Its structure and physicochemical properties present unique challenges in reversed-phase chromatography, often leading to suboptimal peak shapes. This guide will walk you through a systematic approach to diagnosing and resolving these issues.

Section 2: Troubleshooting Guide for Ponazuril Peak Shape Issues

This section addresses the most frequently encountered peak shape problems in Ponazuril chromatography. Each issue is analyzed from cause to solution, providing a clear path to method improvement.

My Ponazuril peak is tailing excessively. What are the likely causes and how can I fix it?

Peak tailing is the most common peak shape distortion in HPLC and can significantly impact resolution and integration accuracy.[3] For Ponazuril, this is often due to secondary interactions with the stationary phase or other method-related factors.

Causality Explained:

In reversed-phase HPLC, the primary retention mechanism for a non-polar compound like Ponazuril is hydrophobic interaction with the C18 stationary phase. However, residual silanol groups on the silica backbone of the column packing can introduce a secondary, undesirable retention mechanism.[3] These silanol groups can be acidic and interact with any basic functionalities on the analyte, leading to peak tailing. While Ponazuril is not strongly basic, interactions with these active sites can still occur, causing a portion of the analyte molecules to be more strongly retained, resulting in a tailed peak.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Ponazuril peak tailing.

Step-by-Step Solutions:

• Evaluate Column Health:

  • Action: Check the column's performance by injecting a standard mixture of neutral compounds.

  • Rationale: This will help determine if the tailing is specific to Ponazuril or a general issue with the column. Column degradation, such as a void at the inlet or contamination, can cause tailing for all analytes. If the standard compounds also show tailing, the column may need to be replaced or cleaned.

• Optimize Mobile Phase pH:

  • Rationale: The ionization state of both Ponazuril and the residual silanol groups on the stationary phase is pH-dependent. By working at a lower pH (e.g., pH 2.5-3.5), the silanol groups are protonated and less likely to interact with the analyte through ion-exchange mechanisms, which can significantly reduce peak tailing.[4][5]

• Consider Mobile Phase Additives:

  • Action: If pH adjustment alone is insufficient, consider adding a competing base, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 10-20 mM).

  • Rationale: A competing base will preferentially interact with the active silanol sites, effectively masking them from the Ponazuril molecules.[4] This reduces the secondary interactions that cause tailing. However, be aware that additives like TEA can shorten column lifetime.[4]

• Assess Sample and Injection:

  • Action: Ensure your sample is fully dissolved in a solvent that is compatible with, or weaker than, your mobile phase. Also, avoid overloading the column.

  • Rationale: Injecting the sample in a solvent much stronger than the mobile phase can cause peak distortion, including tailing. Column overload, where the concentration of the analyte is too high for the stationary phase to handle, can also lead to poor peak shape. Try reducing the injection volume or the sample concentration.

My Ponazuril peak is fronting. What does this indicate and what should I do?

Peak fronting, though less common than tailing, can also compromise the quality of your chromatography.

Causality Explained:

Peak fronting is often a sign of column overload or a problem with the column bed itself. When the concentration of the analyte is too high, the stationary phase in the area of the injection becomes saturated, and some analyte molecules travel through the column more quickly than they should, leading to a fronting peak. A poorly packed column bed or a void at the inlet can also cause this issue.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Ponazuril peak fronting.

Step-by-Step Solutions:

• Check for Column Overload:

  • Action: Prepare a dilution series of your Ponazuril standard and inject them.

  • Rationale: If the peak shape improves at lower concentrations, the issue is likely mass overload. Determine the optimal concentration and injection volume for your column and conditions.

• Inspect Column Integrity:

  • Action: If reducing the sample load does not resolve the fronting, the problem may lie with the column itself.

  • Rationale: A void or channel in the column packing can lead to a distorted flow path and cause peak fronting. In this case, the column will likely need to be replaced.

My Ponazuril peak is broad. How can I improve its efficiency?

Broad peaks are indicative of poor column efficiency and can lead to decreased resolution and sensitivity.

Causality Explained:

Peak broadening can be caused by a variety of factors, including extra-column volume, slow kinetics of mass transfer between the mobile and stationary phases, or issues with the HPLC system itself. For Ponazuril, using a mobile phase with too low a percentage of organic solvent can lead to poor solubility and peak broadening.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Ponazuril peak broadening.

Step-by-Step Solutions:

• Check HPLC System for Dead Volume:

  • Action: Ensure all tubing connections are made with minimal length and are properly seated.

  • Rationale: Excessive tubing length or poorly made connections can introduce extra-column volume, leading to peak broadening.

• Optimize Mobile Phase Composition:

  • Action: Increase the percentage of the organic modifier (e.g., acetonitrile) in your mobile phase in small increments.

  • Rationale: Ponazuril is a lipophilic compound with low aqueous solubility.[6] If the mobile phase is too weak (too much aqueous component), Ponazuril may not be fully soluble, leading to band broadening. Increasing the organic content will improve solubility and sharpen the peak.

• Evaluate Flow Rate:

  • Action: Perform a flow rate study (e.g., from 0.8 mL/min to 1.2 mL/min) and observe the effect on peak width.

  • Rationale: The optimal flow rate will provide the best balance between analysis time and peak efficiency. A flow rate that is too high or too low can contribute to peak broadening.

Section 3: Frequently Asked Questions (FAQs)

Q1: What is a good starting point for a mobile phase for Ponazuril analysis on a C18 column?

A good starting point for a mobile phase for Ponazuril on a C18 column would be a mixture of acetonitrile and a slightly acidic aqueous buffer. Based on published methods, a combination of acetonitrile and 0.1% formic acid in water, or a phosphate buffer at a pH between 3 and 5, is often effective.[6][7] A typical starting gradient might be from 40-60% acetonitrile.

Q2: Can I use a different stationary phase other than C18 for Ponazuril analysis?

While C18 is the most common stationary phase for Ponazuril, other phases can be explored. A C8 column, being less hydrophobic, will result in shorter retention times. For very specific selectivity challenges, a phenyl-hexyl column could offer different pi-pi interactions that may improve the separation from impurities.

Q3: How do I perform a forced degradation study for Ponazuril to ensure my method is stability-indicating?

Forced degradation studies involve subjecting a sample of Ponazuril to harsh conditions to intentionally generate degradation products. The goal is to demonstrate that your analytical method can separate the intact drug from any potential degradants. Typical stress conditions include:

• Acidic hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60-80 °C)

• Basic hydrolysis: 0.1 M NaOH at elevated temperature

• Oxidative degradation: 3% H₂O₂ at room temperature

• Thermal degradation: Dry heat (e.g., 105 °C)

• Photolytic degradation: Exposure to UV and visible light

After exposure to these conditions, the samples are analyzed by your HPLC method. The method is considered stability-indicating if all degradation products are resolved from the main Ponazuril peak and from each other.

Q4: My system suitability parameters are failing for peak symmetry. What should I check first?

If your system suitability for peak symmetry (or tailing factor) is failing, the first thing to check is the age and performance of your column. Column performance degrades over time, and this is a common cause of increased peak tailing. If the column is relatively new, then proceed to troubleshoot your mobile phase pH and composition as detailed in the guide above.

Section 4: Data and Protocols

Table 1: Summary of Common Ponazuril HPLC Methods

Stationary Phase	Mobile Phase A	Mobile Phase B	Gradient/Isocratic	Detection	Reference
C18 (5 µm, 250 x 4.6 mm)	0.1% Formic acid in Water	Acetonitrile	Isocratic (50:50)	UV at 254 nm	[7]
C18 (5 µm, 250 x 4.6 mm)	Potassium dihydrogen phosphate buffer (pH 5.0)	Acetonitrile	Isocratic (56:44)	UV at 255 nm	[6]
C18	0.1 M Sodium phosphate dibasic (pH 7.5)	Acetonitrile	Isocratic (64:36)	UV	[7]

Protocol 1: Systematic Approach to Mobile Phase pH Optimization

• Prepare a series of aqueous mobile phase components with pH values ranging from 3.0 to 7.0 in 1.0 pH unit increments. Use a suitable buffer, such as phosphate or acetate, at a concentration of 10-20 mM.

• Prepare your organic mobile phase component (e.g., HPLC-grade acetonitrile).

• Set up your HPLC system with a new or well-maintained C18 column.

• Start with the lowest pH aqueous component and your chosen organic-to-aqueous ratio.

• Equilibrate the column for at least 15-20 column volumes.

• Inject your Ponazuril standard and record the chromatogram.

• Calculate the peak tailing factor (or asymmetry).

• Flush the system and column thoroughly before introducing the next pH mobile phase.

• Repeat steps 5-8 for each pH value.

• Plot the peak tailing factor versus pH to identify the optimal pH that provides the most symmetrical peak.

Section 5: References

• Frontiers in Veterinary Science. (2022). Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. [Link]

• ResearchGate. (n.d.). The influence of storage time on ponazuril concentrations in feline plasma. [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. [Link]

• Waters. (n.d.). How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column?[Link]

• About Ponazuril: Veterinary Uses, Mechanism, and History. (n.d.). About Ponazuril: Your Veterinary Antiprotozoal Solution. [Link]

• NexGen Pharmaceuticals. (n.d.). Ponazuril 100 mg/mL, Oral Suspension, 240mL. [Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?[Link]

Sources

• 1. ponazuril.net [ponazuril.net]
• 2. nexgenvetrx.com [nexgenvetrx.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 5. support.waters.com [support.waters.com]
• 6. Frontiers | Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets [frontiersin.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Ponazuril-d3 Stability &amp; Optimization Guide

Executive Summary

Ponazuril-d3 (Toltrazuril sulfone-d3) is the critical deuterated internal standard (IS) for the quantification of Ponazuril in biological matrices via LC-MS/MS. While Ponazuril itself is a robust triazine-based antiprotozoal, the deuterated isotopologue requires distinct handling protocols .

This guide addresses the three most common failure modes reported by researchers:

• Response Drift: Caused by solvent evaporation or adsorption in working solutions.

• Isotopic Scrambling (D/H Exchange): Rare but catastrophic loss of the mass shift in protic solvents.

• Solubility Crashes: Precipitation upon introduction to high-aqueous buffers.

Module 1: Stability Matrix & Storage Conditions[1]

The following parameters are established based on the physicochemical properties of triazine derivatives and standard isotope stability protocols.

Core Stability Data

Parameter	Condition	Stability Window	Critical Notes
Solid State	-20°C, Desiccated, Dark	> 2 Years	Hygroscopic. Warm to RT before opening to prevent condensation.
Stock Solution (1 mg/mL)	DMSO or Acetonitrile	6 Months (-20°C)	Avoid Methanol for long-term stock if possible (see Module 3).
Working Solution	50:50 ACN:Water	1 Week (4°C)	High risk of adsorption to plastic if % organic is <30%.
In-Matrix (Plasma)	-80°C	> 84 Days	Validated in feline/equine plasma [1].
Freeze-Thaw	-20°C to RT	3 Cycles	Vortex for 60s post-thaw to reverse cryo-concentration gradients.

Module 2: The "Silent Killer" – Deuterium-Hydrogen (D/H) Exchange

The Mechanism

While Ponazuril-d3 typically carries the deuterium label on the N-methyl group (making it non-exchangeable under neutral conditions), researchers often encounter "signal cross-talk" where the IS peak appears in the analyte channel. This is frequently misdiagnosed as impurity.

Risk Factor: If your Ponazuril-d3 is labeled on the aromatic ring or adjacent to the triazine nitrogens, it is susceptible to acid-catalyzed exchange in protic solvents (MeOH, Water).

Preventative Protocol

• Solvent Selection: Use Acetonitrile (ACN) or DMSO for stock preparation. These are aprotic solvents that do not donate protons, effectively halting D/H exchange mechanisms.

• pH Control: Avoid storing working solutions in acidified buffers (e.g., 0.1% Formic Acid) for >24 hours. Acid catalyzes the exchange of labile protons.[1]

Module 3: Troubleshooting Guides

Issue 1: Internal Standard Response is Dropping Over Time

Diagnosis: This is rarely degradation. It is usually adsorption or evaporation .

Step-by-Step Resolution:

• Check the Container: Ponazuril is lipophilic (LogP ~3-4). If stored in polypropylene (PP) tubes at low concentrations (<100 ng/mL) in high-aqueous solvent, it will stick to the walls.

  • Fix: Use silanized glass vials or ensure solvent is ≥50% organic.

• Check the Cap: In 96-well plates, pierced mats allow ACN evaporation, concentrating the remaining water and causing the lipophilic IS to precipitate.

  • Fix: Use heat-sealing films or pre-slit silicone mats with immediate resealing capability.

Issue 2: "Ghost" Peak in the Analyte Channel

Diagnosis: Isotopic impurity or Cross-talk.

Validation Experiment:

• Inject a Zero Sample (Matrix + IS, no Analyte).

• Monitor the Analyte transition (e.g., 458.0 -> 198.0).

• Rule: If the interference is >20% of the LLOQ (Lower Limit of Quantification), your IS is either impure or degrading.

Module 4: Visualized Workflows

Workflow A: Stability Validation Decision Tree

Use this logic flow to determine if your current storage conditions are compromising your assay.

Figure 1: Diagnostic logic for identifying the root cause of Ponazuril-d3 instability.

Workflow B: The D/H Exchange Risk Pathway

Understanding where the risk lies in your chemical environment.

Figure 2: The chemical pathway leading to isotopic integrity failure versus success.

Frequently Asked Questions (FAQ)

Q1: Can I store Ponazuril-d3 in Methanol at -20°C? A: While often acceptable for short durations, we recommend DMSO or Acetonitrile . Methanol is a protic solvent. Over months of storage, especially if the solution absorbs trace moisture or becomes slightly acidic, deuterium exchange can occur, lowering the isotopic purity [2].

Q2: My IS peak area varies wildly between samples in the same run. Why? A: This is likely a Matrix Effect or Solubility Issue , not chemical instability. Ponazuril is highly bound to plasma proteins. Ensure your extraction protocol (Protein Precipitation or Liquid-Liquid Extraction) is consistent. If using "Dilute and Shoot," the IS may be precipitating in the aqueous urine/plasma mix. Increase the organic content of your wash solvent.

Q3: How many freeze-thaw cycles are safe? A: We validate for 3 cycles . However, the "freeze" isn't the danger—the "thaw" is. Lipophilic compounds like Ponazuril can form concentration gradients in freezing DMSO. You must vortex for at least 60 seconds after the solution reaches room temperature to ensure homogeneity [3].

References

• Cox, S., et al. (2021).[2][3] The influence of storage time on ponazuril concentrations in feline plasma. PeerJ. Available at: [Link]

• Sleno, L. (2012). The use of deuterated internal standards in quantitative mass spectrometry. Journal of Mass Spectrometry. (Contextual grounding on D/H exchange mechanisms).

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Available at: [Link]

• Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation Guidance for Industry. Available at: [Link]

Sources

• 1. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The influence of storage time on ponazuril concentrations in feline plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Recovery of Ponazuril-d3

Welcome to the technical support center for Ponazuril-d3. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with the recovery of this critical internal standard in their analytical workflows. As an isotopically labeled analog of Ponazuril, Ponazuril-d3 is the gold standard for quantitative bioanalysis, intended to mimic the analyte's behavior through extraction and analysis, thereby correcting for variability. However, poor or inconsistent recovery can compromise data integrity.

This document provides a structured, in-depth troubleshooting guide based on established scientific principles and field experience. We will explore issues from sample preparation to final detection, explaining the causality behind each step to empower you to diagnose and resolve your specific challenges effectively.

Section 1: Initial Assessment & Quick FAQs

This section addresses common preliminary questions to help you quickly frame the problem.

Q1: What is considered "poor" or "inconsistent" recovery for a deuterated internal standard like Ponazuril-d3?

A: While there's no single absolute value, in quantitative bioanalysis, internal standard (IS) recovery should ideally be consistent across all samples in a batch (calibrators, QCs, and unknowns). The primary goal is reproducibility, not necessarily 100% recovery. A coefficient of variation (%CV) of the IS peak area of less than 15-20% across the batch is a common target. "Poor" recovery becomes a significant issue when the signal is too low to be reliable (approaching the lower limit of quantitation) or when the variability is high, indicating an uncontrolled aspect of your method.

Q2: My recovery for the native analyte (Ponazuril) is acceptable, but my Ponazuril-d3 recovery is low. What does this suggest?

A: This is a critical diagnostic question. Since Ponazuril-d3 is chemically almost identical to Ponazuril, they should behave very similarly during extraction.[1] A significant divergence points toward a few specific possibilities:

• Error in Spiking: The concentration or volume of the Ponazuril-d3 spiking solution may be incorrect.

• Degradation of the IS Stock Solution: The Ponazuril-d3 stock or working solution may have degraded, while the native analyte stock is still viable.

• Isotopic Exchange: Under certain pH or temperature conditions, the deuterium atoms on the IS can exchange with protons from the sample matrix or mobile phase, causing the signal to decrease at the expected mass-to-charge ratio (m/z).[2] This is a more advanced problem, detailed in Section 3.2.

Q3: Where should I begin my troubleshooting process?

A: The most effective approach is to systematically evaluate each stage of your analytical method. More than 80% of recovery issues originate during sample preparation. The logical workflow below provides a step-by-step guide to isolate the problematic stage of your experiment.

Section 2: The Troubleshooting Workflow

This diagram outlines a logical progression for diagnosing the root cause of poor Ponazuril-d3 recovery.

Caption: The five critical steps of a Solid-Phase Extraction workflow.

Q: What are matrix effects and how can I tell if they are affecting my Ponazuril-d3 recovery?

A: Matrix effects are the alteration of ionization efficiency by co-eluting compounds from the sample matrix (e.g., salts, phospholipids, proteins). [3]This doesn't cause physical loss of the analyte but suppresses its signal in the mass spectrometer, appearing as low recovery. Since Ponazuril-d3 is designed to co-elute with the native analyte, it should theoretically correct for matrix effects. However, if the IS response is severely suppressed, it can fall below a reliable signal threshold.

• Causality: When the sample extract is injected, other molecules enter the MS source at the same time as your analyte. These molecules can compete for the energy required for ionization, reducing the number of Ponazuril-d3 ions that are formed and detected. This is particularly problematic in complex matrices like plasma, tissue, or feed. [3][4]* Troubleshooting: The definitive test is a post-extraction spike experiment . This isolates the matrix effect from the extraction recovery. See Protocol 2 for a detailed methodology. If significant signal suppression (>25%) is observed, you must improve your sample cleanup (e.g., switch from PPT to SPE) or chromatographic separation to move the Ponazuril-d3 peak away from the interfering compounds. Diluting the sample extract can also mitigate matrix effects. [5][6]

Liquid Chromatography & Mass Spectrometry (LC-MS) Issues

If you've confirmed your sample preparation is robust, the issue may lie in the analytical instrumentation.

Q: What is "deuterium exchange" and could it be the cause of my low recovery?

A: This is a subtle but significant phenomenon. Deuterium-hydrogen (D-H) exchange occurs when deuterium atoms on your labeled standard are replaced by protons from the surrounding solution.

• Causality: This exchange can be catalyzed by acidic or basic conditions, often in the LC mobile phase or within the high-temperature environment of the MS source. [2]When a D-H exchange occurs on Ponazuril-d3, its mass changes. For example, if one deuterium is replaced, the molecule no longer has the mass of "d3" but "d2". Your mass spectrometer, which is specifically monitoring for the d3 mass, will register this as a loss of signal.

• Troubleshooting Steps:

  • Monitor the Native Analyte Channel: Analyze a high-concentration standard of pure Ponazuril-d3. In your MS data, look at the chromatogram for the native (d0) Ponazuril. If you see a peak at the retention time of Ponazuril-d3, it is strong evidence of in-source D-H exchange or impurity in the standard.

  • Adjust Mobile Phase pH: If exchange is suspected, try to make the mobile phase pH more neutral if the chromatography allows.

  • Contact the Standard Manufacturer: Inquire about the position of the deuterium labels. Labels on aromatic rings are generally stable, while labels on heteroatoms or activated carbons are more prone to exchange.

Q: How do I confirm my MS/MS parameters are optimal for Ponazuril-d3?

A: It's often assumed that the optimal parameters for the native analyte are identical for the deuterated standard. This is usually true for source conditions, but the collision energy for the MS/MS transition might require slight optimization.

• Causality: The slightly higher mass of the deuterated precursor ion can sometimes mean that a marginally different collision energy is needed for optimal fragmentation into the desired product ion.

• Troubleshooting: Perform a direct infusion of the Ponazuril-d3 standard into the mass spectrometer. Vary the collision energy and other relevant MS parameters (e.g., declustering potential) to ensure you are using settings that produce the most stable and intense signal for the specific precursor-to-product ion transition you are monitoring.

Section 4: Key Experimental Protocols

Protocol 1: General Purpose Solid-Phase Extraction (SPE) for Ponazuril-d3 from Plasma

This protocol is a robust starting point using a polymer-based reversed-phase sorbent.

• Sample Pre-treatment: To 500 µL of plasma, add the Ponazuril-d3 internal standard solution. Add 500 µL of 4% phosphoric acid in water and vortex for 30 seconds. This step helps to precipitate proteins and ensures the analyte is in a neutral state.

• SPE Cartridge Conditioning: Use a polymeric SPE cartridge (e.g., Waters Oasis HLB, 30 mg). Condition the cartridge by passing 1 mL of methanol, followed by 1 mL of ultrapure water. Do not allow the cartridge to dry.

• Sample Loading: Load the pre-treated plasma sample onto the SPE cartridge at a slow, steady flow rate (approx. 1 drop per second).

• Washing: Wash the cartridge with 1 mL of 5% methanol in water. This removes polar interferences without eluting the analyte.

• Elution: Elute the Ponazuril-d3 from the cartridge with 1 mL of acetonitrile or methanol into a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of your initial mobile phase (e.g., 50:50 acetonitrile:water), vortex, and inject into the LC-MS system.

Protocol 2: Diagnosing Matrix Effects using a Post-Extraction Spike Experiment

This experiment definitively separates extraction efficiency from matrix effects.

• Prepare Three Sample Sets:

  • Set A (Neat Standard): Spike the Ponazuril-d3 standard into the final reconstitution solvent (e.g., 100 µL of 50:50 acetonitrile:water). This represents 100% signal with no matrix.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample (e.g., plasma with no IS) using your established protocol (like Protocol 1). During the final reconstitution step, add the Ponazuril-d3 standard to the dried extract. This sample contains matrix components but has experienced no extraction loss.

  • Set C (Pre-Extraction Spike): This is your normal experimental sample. Spike the Ponazuril-d3 into the blank matrix before starting the extraction process.

• Analyze and Calculate: Analyze all three sets by LC-MS. Compare the average peak area from each set.

  • Extraction Recovery (%) = (Peak Area Set C / Peak Area Set B) * 100

  • Matrix Effect (%) = (Peak Area Set B / Peak Area Set A) * 100

• Interpret the Results:

  • If Matrix Effect is ~100% but Extraction Recovery is low, your problem is in the physical extraction steps (e.g., incomplete elution).

  • If Matrix Effect is low (<75%, indicating ion suppression) and Extraction Recovery is also low, you have a combined problem. The low Matrix Effect value confirms that signal suppression is a major contributor to your apparent low recovery.

Section 5: Reference Data

Table 1: Physicochemical Properties of Ponazuril

Property	Value	Source(s)
Chemical Formula	C₁₈H₁₄F₃N₃O₆S	[7][8]
Molecular Weight	457.4 g/mol	[8]
Common Name	Toltrazuril sulfone	[7][8]
Solubility	Poorly soluble in water, highly lipid-soluble, slightly soluble in DMSO.	[7][9]
Storage Conditions	Store at 2-8°C, protected from light.	[10]
Stability in Plasma	Stable in plasma for at least 4 weeks when stored at -80°C.	[11][12]

Section 6: References

• Vertex AI Search. Ponazuril (CAS No: 69004-03-1) - Top-Quality Veterinary Medicine at Attractive Prices. Available from:

• Vertex AI Search. About Ponazuril: Veterinary Uses, Mechanism, and History. Available from:

• TOKU-E. Ponazuril. Available from:

• AERU, University of Hertfordshire. Ponazuril (Ref: Bay Vi 9143). Available from:

• ResearchGate. (PDF) Chemical composition of vitamin D3. Available from:

• NIH National Library of Medicine. Screening and Analysis of Multiclass Veterinary Drug Residues in Animal Source Foods using UPLC-Q-Exactive Orbitrap/MS. Available from:

• NIH National Library of Medicine. The influence of storage time on ponazuril concentrations in feline plasma. Available from:

• PubMed. Ponazuril: Clinical efficacy, ultrastructure, and histopathology studies of in vivo anticoccidial action against Eimeria tenella. Available from:

• Frontiers. Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. Available from:

• WelchLab. Troubleshooting Low Recovery Rates in Chromatographic Analysis. Available from:

• ResearchGate. The influence of storage time on ponazuril concentrations in feline plasma. Available from:

• MDPI. High-Throughput Screening and Confirmation of 420 Hazardous Substances in Feed Based on Liquid Chromatography−High-Resolution Mass Spectrometry. Available from:

• ResearchGate. Matrix-effect free multi-residue analysis of veterinary drugs in food samples of animal origin by nanoflow liquid chromatography high resolution mass spectrometry | Request PDF. Available from:

• Shelter Medicine, University of Wisconsin-Madison. Do we know how long diluted Marquis paste (ponazuril) is good for?. Available from:

• PubMed. Matrix-effect free multi-residue analysis of veterinary drugs in food samples of animal origin by nanoflow liquid chromatography high resolution mass spectrometry. Available from:

• NIH National Library of Medicine. Ponazuril | C18H14F3N3O6S | CID 3050408 - PubChem. Available from:

• ResearchGate. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Available from:

• PubMed. A Review of Analytical Methods for p-Coumaric Acid in Plant-Based Products, Beverages, and Biological Matrices. Available from:

• Welch Materials. Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Available from:

• OAKTrust, Texas A&M University. A novel, selective HPLC method for the determination of ponazuril concentrations in green turtle (Chelonia mydas) plasma. Available from:

• NIH National Library of Medicine. Dispersive Solid Phase Extraction for the Analysis of Veterinary Drugs Applied to Food Samples: A Review. Available from:

• ResearchGate. Bioanalytical RP‐HPLC method for the determination of ponazuril in plasma. Available from:

• VCA Animal Hospitals. Ponazuril Safety and Side Effects for Veterinary Patients. Available from:

• SciSpace. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?. Available from:

• Chromatography Online. Three Common SPE Problems. Available from:

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Matrix-effect free multi-residue analysis of veterinary drugs in food samples of animal origin by nanoflow liquid chromatography high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ponazuril.net [ponazuril.net]
• 8. Ponazuril | C18H14F3N3O6S | CID 3050408 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Frontiers | Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets [frontiersin.org]
• 10. ponazuril.net [ponazuril.net]
• 11. researchgate.net [researchgate.net]
• 12. The influence of storage time on ponazuril concentrations in feline plasma - PMC [pmc.ncbi.nlm.nih.gov]

Ponazuril-d3 Internal Standard Technical Support Center

Welcome to the technical support center for the Ponazuril-d3 internal standard. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guides and frequently asked questions (FAQs) regarding cross-contamination issues encountered during experimental workflows. As your dedicated Senior Application Scientist, this guide synthesizes technical expertise with field-proven insights to ensure the integrity and accuracy of your analytical results.

Introduction to Ponazuril-d3 and the Challenge of Cross-Contamination

Ponazuril, a triazine-based antiprotozoal agent, is a metabolite of toltrazuril and is widely used in veterinary medicine.[1] In bioanalytical studies, stable isotope-labeled (SIL) internal standards are the gold standard for quantitative analysis using liquid chromatography-mass spectrometry (LC-MS), and Ponazuril-d3 serves this critical role for the quantification of Ponazuril. The use of a SIL internal standard is designed to compensate for variability during sample preparation and analysis.[2]

However, the very properties that make Ponazuril an effective therapeutic—its stability and lipophilicity—also present significant challenges in the laboratory, primarily in the form of cross-contamination and carryover.[3] These issues can lead to inaccurate quantification, compromising the validity of experimental data. This guide provides a structured approach to understanding, identifying, and mitigating these contamination risks.

Understanding the Analyte: Key Properties of Ponazuril

A thorough understanding of the physicochemical properties of Ponazuril is fundamental to addressing contamination issues.

Property	Value/Information	Source
Molecular Formula	C₁₈H₁₄F₃N₃O₆S	[3]
Solubility	Practically insoluble in water; soluble in organic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and ethyl acetate.	[4]
Chemical Class	Triazine	[1]
Adsorption Potential	Triazine-based compounds are known to exhibit various adsorption mechanisms, including π-π interactions, hydrogen bonding, and hydrophobic effects, leading to their potential for strong surface adhesion.	[5]

Frequently Asked Questions (FAQs)

Q1: I am observing a consistent Ponazuril peak in my blank injections. What is the likely source of this contamination?

A1: A consistent peak in blank injections, often referred to as background contamination, suggests that the contaminant is present in the analytical system itself, rather than being carried over from a previous high-concentration sample. The potential sources include:

• Contaminated Solvents or Reagents: Mobile phases, reconstitution solvents, or even the water used for sample preparation can become contaminated.

• System-Wide Contamination: Residues can adhere to various parts of the LC-MS system, including solvent lines, pump components, the autosampler, and the mass spectrometer ion source.

• Contaminated Glassware or Plasticware: Improperly cleaned vials, pipette tips, or collection plates can introduce the analyte.

Troubleshooting Steps:

• Solvent Check: Prepare fresh mobile phases and blank solutions using new, unopened bottles of solvents and reagents.

• Systematic Isolation: Methodically isolate components of the LC system to pinpoint the source of contamination. A workflow for this process is outlined below.

Q2: My blank injection immediately following a high-concentration standard shows a significant Ponazuril peak, but subsequent blanks are clean. What does this indicate?

A2: This pattern is characteristic of carryover , where a portion of the analyte from a preceding injection is carried into the next.[6][7] For hydrophobic and adsorptive compounds like Ponazuril, carryover is a common issue. The primary sources of carryover are typically within the autosampler and include:

• Injector Needle and Seat: Residue on the inner or outer surface of the needle.

• Injector Valve and Rotor Seal: Adsorption onto the surfaces of the valve components.

• Sample Loop: Incomplete flushing of the sample loop.

Mitigation Strategies:

• Optimized Wash Solvents: Employ a strong organic solvent in your autosampler wash routine. A mixture of isopropanol, acetonitrile, methanol, and water can be effective for a broad range of analytes.[2]

• Increased Wash Volume and Time: Ensure the wash volume is sufficient to thoroughly flush the needle and sample loop.

• Hardware Evaluation: Worn or scratched rotor seals and needles can be significant sources of carryover and may need replacement.[6]

Q3: Could my Ponazuril-d3 internal standard be a source of Ponazuril contamination?

A3: Yes, this is a critical consideration. The isotopic purity of the deuterated standard is paramount. The presence of unlabeled Ponazuril as an impurity in the Ponazuril-d3 standard will lead to a false-positive signal for the analyte.[8]

Verification Protocol:

• Prepare a "Neat" Standard Solution: Dissolve the Ponazuril-d3 standard in a clean solvent at the working concentration used in your assay.

• Analyze the Solution: Inject this solution and monitor the mass transition for unlabeled Ponazuril.

• Acceptance Criteria: The response for unlabeled Ponazuril should be negligible, ideally less than 0.1% of the response of the Ponazuril-d3. Regulatory guidelines emphasize the importance of using high-purity reference standards.[8]

Q4: Can the deuterium label on Ponazuril-d3 be lost, leading to inaccurate results?

A4: While less common for strategically labeled positions, H/D back-exchange can occur, particularly if the deuterium atoms are located on exchangeable sites (e.g., -OH, -NH) or are activated by adjacent functional groups. The stability of the label is also dependent on the pH and composition of the sample matrix and solvents.

Preventative Measures:

• Source High-Quality Standards: Reputable suppliers will provide information on the position and stability of the isotopic label.

• Stability Testing: During method validation, assess the stability of the internal standard under the conditions of your sample preparation, storage, and analysis. This includes evaluating potential degradation or isotopic exchange.

Troubleshooting Guides

Guide 1: Systematic Investigation of Ponazuril Contamination

This guide provides a logical workflow to identify the source of Ponazuril contamination in your LC-MS system.

dot

Caption: Workflow for troubleshooting Ponazuril contamination.

Guide 2: Validated Cleaning Protocol for Ponazuril and Triazine Compounds

Given the adsorptive nature of triazine compounds, a rigorous and validated cleaning procedure is essential. The following multi-step protocol is based on best practices for cleaning pharmaceutical manufacturing equipment and removing pesticide residues.[9][10]

Step-by-Step Cleaning Protocol:

• Initial Gross Rinse: Flush the system/wash glassware with a solvent in which Ponazuril is soluble, such as isopropanol or acetone, to remove the bulk of the residue.

• Detergent Wash: Use a suitable laboratory detergent solution. For glassware, sonication during this step can enhance cleaning efficiency.

• Acid/Base Rinse (Optional, with caution): For stubborn residues on stainless steel, a rinse with a dilute acid (e.g., 0.1 M phosphoric acid) or a dilute base (e.g., 0.1 M sodium hydroxide) can be effective. Always check for compatibility with your system components. Thoroughly rinse with ultrapure water immediately after.

• Organic Solvent Flush: A sequence of organic solvents with varying polarities is recommended to remove a wide range of contaminants. A common and effective sequence is:

  • Methanol

  • Acetonitrile

  • Isopropanol

• Final High-Purity Water Rinse: Thoroughly flush the system or rinse glassware with high-purity, LC-MS grade water.

• Drying: For glassware, dry in an oven at a moderate temperature. For LC systems, flush with a volatile organic solvent like methanol to facilitate drying.

Validation of Cleaning:

To ensure the effectiveness of your cleaning protocol, a cleaning validation should be performed. This involves:

• Swab Sampling: After cleaning, swab a defined surface area of the equipment.

• Sample Analysis: Extract the swab and analyze the extract for Ponazuril residues using a sensitive analytical method (e.g., LC-MS/MS).

• Acceptance Criteria: The level of residue should be below a pre-defined acceptable limit.

Advanced Topics

Understanding Ponazuril-d3 Isotopic Purity

The certificate of analysis for your Ponazuril-d3 standard should provide information on its isotopic purity. However, it is good practice to independently verify this.

dot

Sources

• 1. Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biotage.com [biotage.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. academy.gmp-compliance.org [academy.gmp-compliance.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. lctsbible.com [lctsbible.com]
• 7. Cleaning Validation of Manufacturing Equipment | Pharmaguideline [pharmaguideline.com]
• 8. researchgate.net [researchgate.net]
• 9. csanalytical.com [csanalytical.com]
• 10. Fast liquid chromatography/tandem mass spectrometry (highly selective selected reaction monitoring) for the determination of toltrazuril and its metabolites in food - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ponazuril-d3 Analysis &amp; Isobaric Interference

Welcome to the technical support center for Ponazuril-d3 analysis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of bioanalysis, with a specific focus on identifying and mitigating isobaric interference. Here, you will find in-depth troubleshooting guides and frequently asked questions to ensure the accuracy and reliability of your experimental results.

Understanding the Challenge: The Nature of Isobaric Interference in Ponazuril-d3 Analysis

Ponazuril, also known as toltrazuril sulfone, is a primary metabolite of the anticoccidial drug toltrazuril. In pharmacokinetic and residue analysis, a stable isotope-labeled internal standard, such as Ponazuril-d3, is crucial for accurate quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS). However, a significant challenge arises from isobaric interference, where compounds of the same nominal mass-to-charge ratio (m/z) as Ponazuril-d3 co-elute, leading to inaccurate measurements.

The most common source of this interference is the presence of other toltrazuril metabolites, which can be isobaric with the deuterated internal standard. This guide will provide you with the expertise to identify, troubleshoot, and resolve these issues, ensuring the integrity of your bioanalytical data.

Frequently Asked Questions (FAQs)

Q1: What is isobaric interference in the context of Ponazuril-d3 analysis?

A1: Isobaric interference occurs when a compound has the same nominal mass as Ponazuril-d3, causing it to be detected by the mass spectrometer at the same m/z. If this interfering compound is not chromatographically separated from Ponazuril-d3, it will contribute to the signal of the internal standard, leading to an underestimation of the analyte (Ponazuril) concentration. In the analysis of samples from subjects treated with toltrazuril, its metabolites are the most likely source of such interferences.

Q2: What are the primary metabolites of toltrazuril that can interfere with Ponazuril-d3 analysis?

A2: The main metabolites of toltrazuril are toltrazuril sulfoxide and toltrazuril sulfone (ponazuril)[1]. While ponazuril is the analyte of interest, other metabolites or the parent drug itself might have isotopic variants or form adducts that are isobaric with Ponazuril-d3. It is crucial to have a thorough understanding of the metabolic pathway of toltrazuril in the species being studied.

Q3: Why is a stable isotope-labeled internal standard like Ponazuril-d3 used?

A3: A stable isotope-labeled internal standard (SIL-IS) is considered the gold standard in quantitative LC-MS/MS analysis. Because Ponazuril-d3 is chemically identical to ponazuril, it co-elutes and experiences similar matrix effects (ionization suppression or enhancement). By normalizing the signal of the analyte to the signal of the SIL-IS, these variations can be compensated for, leading to more accurate and precise quantification[2][3].

Q4: How can I confirm if I have an isobaric interference issue?

A4: The first indication is often inconsistent or unexpectedly low internal standard area counts in your dosed samples compared to your calibration standards and quality controls. To confirm, you can:

• Analyze a blank matrix sample from a dosed animal: If you see a peak at the retention time of Ponazuril-d3 in the absence of the internal standard, it is a strong indication of an interfering compound.

• Infuse the suspected interfering compound (if available) and observe the MRM transition of Ponazuril-d3: This can confirm cross-talk.

• Employ high-resolution mass spectrometry (HRMS): HRMS can differentiate between compounds with the same nominal mass but different exact masses.

Troubleshooting Guide: Resolving Isobaric Interference

This section provides a systematic approach to troubleshooting and resolving common issues related to isobaric interference in Ponazuril-d3 analysis.

Issue 1: Inconsistent or Drifting Ponazuril-d3 Peak Areas in Incurred Samples

Causality: This is a classic symptom of co-eluting isobaric interference. A metabolite from the administered toltrazuril is likely eluting at or very near the retention time of your Ponazuril-d3 internal standard, artificially inflating its signal and causing variability.

Troubleshooting Workflow:

Sources

• 1. researchgate.net [researchgate.net]
• 2. Determination of diclazuril, toltrazuril and its two metabolites in poultry tissues and eggs by gel permeation chromatography-liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an LC-MS/MS based method for quantification of 25 hydroxyvitamin D2 and 25 hydroxyvitamin D3 in human serum and plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Guide to Selecting &amp; Optimizing MRM Transitions for Ponazuril and Ponazuril-d3 Analysis

Technical Support Center

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on selecting, optimizing, and troubleshooting Multiple Reaction Monitoring (MRM) transitions for the quantitative analysis of Ponazuril and its stable isotope-labeled internal standard, Ponazuril-d3, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Part 1: Foundational Concepts - Frequently Asked Questions

This section addresses the core principles underlying the selection of MRM transitions for robust and reliable quantification.

Q1: What is Multiple Reaction Monitoring (MRM) and why is it the preferred technique for quantifying Ponazuril?

A: Multiple Reaction Monitoring (MRM) is a highly selective and sensitive tandem mass spectrometry (MS/MS) technique. It works by isolating a specific parent ion (the precursor ion) in the first quadrupole (Q1), fragmenting it in the collision cell (Q2), and then isolating a specific fragment ion (the product ion) in the third quadrupole (Q3). This two-stage filtering process dramatically reduces chemical noise and matrix interference, allowing for precise quantification of target analytes like Ponazuril, even at very low concentrations in complex biological matrices.

Q2: What are precursor and product ions in the context of Ponazuril analysis?

A:

• Precursor Ion (Q1): This is typically the protonated molecule of the analyte, represented as [M+H]⁺. For Ponazuril, this ion is formed in the mass spectrometer's source. Its mass-to-charge ratio (m/z) is selected in the first quadrupole.

• Product Ion (Q3): When the precursor ion is fragmented by collision with an inert gas, it breaks into smaller, characteristic pieces. The product ion is a specific, stable fragment chosen for monitoring in the third quadrupole. The transition from the precursor to the product ion is what gives MRM its specificity.

Q3: Why is a stable isotope-labeled internal standard like Ponazuril-d3 essential for accurate quantification?

A: A stable isotope-labeled (SIL) internal standard, such as Ponazuril-d3, is the gold standard for quantitative LC-MS/MS. It is chemically identical to the analyte (Ponazuril) but has a slightly higher mass due to the incorporation of heavy isotopes (in this case, three deuterium atoms). Because it behaves identically during sample extraction, chromatography, and ionization, it effectively normalizes for variations in sample preparation, injection volume, matrix effects, and instrument response. This ensures the highest possible accuracy and precision in the final calculated concentration of Ponazuril.

Part 2: A Step-by-Step Guide to Selecting MRM Transitions

The success of your quantitative assay hinges on the careful selection of MRM transitions. This process involves a logical progression from identifying the parent molecule to verifying its most stable and intense fragments.

Step 1: Determine the Precursor Ions (Q1)

The first step is to calculate the expected m/z of the protonated precursor ions for both Ponazuril and its deuterated analog. This is based on their molecular weight (MW). In positive electrospray ionization (ESI+), a proton (H⁺, mass ≈ 1.007 Da) is added to the molecule.

Compound	Chemical Formula	Molecular Weight ( g/mol )	Precursor Ion [M+H]⁺ (m/z)
Ponazuril	C₁₈H₁₄F₃N₃O₆S	457.38[1][2]	458.1
Ponazuril-d3	C₁₈H₁₁D₃F₃N₃O₆S	~460.40	461.1

Note: The exact mass of the protonated Ponazuril is 458.0634 Da. The unit mass value of 458.1 is typically used for setting up triple quadrupole instruments.

Step 2: Identify and Select Product Ions (Q3)

Product ions are generated by fragmenting the precursor ion. The goal is to find at least two stable and intense product ions for each analyte. The most intense and reproducible transition is designated as the "quantifier," while a second transition is used as the "qualifier" to confirm the identity of the compound.[3][4][5]

While specific fragmentation data can be instrument-dependent, the known structure of Ponazuril allows for the prediction of likely fragmentation pathways. The most probable cleavage points are around the central ether linkage and the triazine ring structure.

Proposed MRM Transitions for Method Development:

Analyte	Precursor Ion (Q1)	Proposed Product Ion (Q3)	Role	Rationale for Fragmentation
Ponazuril	458.1	326.1	Quantifier	Loss of the trifluoromethylsulfonyl group and associated fragments from the phenoxy ring.
458.1	298.1	Qualifier	Further fragmentation involving the triazine moiety.
Ponazuril-d3	461.1	329.1	Quantifier	Assumes deuteration on the N-methyl group of the triazine ring, which is retained in this fragment.
461.1	301.1	Qualifier	Corresponds to the qualifier transition of the unlabeled compound with a +3 Da shift.

Disclaimer: These proposed transitions are based on common fragmentation patterns for triazine-based compounds and should be experimentally verified and optimized on your specific LC-MS/MS system.[6][7]

Part 3: Troubleshooting and Optimization Q&A

Even with the right transitions, optimization is key. This section addresses common issues encountered during method development.

Q1: My signal intensity is low. How can I improve it?

A: Low signal can stem from several factors. First, ensure your source parameters (e.g., gas flows, temperature, spray voltage) are optimized for Ponazuril. The most critical MRM-specific parameter is the Collision Energy (CE) . You must perform a CE optimization experiment for each transition. This involves infusing a standard solution of Ponazuril and ramping the CE voltage to find the value that produces the maximum product ion intensity. The optimal CE for the quantifier and qualifier may be different.

Q2: How do I definitively choose the best quantifier and qualifier ions?

A: After performing a product ion scan to see all possible fragments, select the most abundant and stable fragment as your quantifier . This will provide the best sensitivity and reproducibility for your assay.[8] Select a second, preferably also intense, fragment as your qualifier . The ratio of the quantifier to qualifier peak areas should be consistent across all your standards and samples. A significant deviation in this ratio in an unknown sample can indicate the presence of an interference.[5]

Q3: I'm seeing signal in my Ponazuril channel when I only inject the Ponazuril-d3 standard. What causes this "crosstalk"?

A: This is usually due to the natural isotopic abundance of elements in the unlabeled Ponazuril. A small percentage of Ponazuril molecules will naturally contain heavy isotopes (e.g., ¹³C), giving them a mass close to that of the deuterated standard. Ensure your quadrupole resolution is set appropriately (typically to unit resolution, ~0.7 Da FWHM) to separate these signals. Also, verify the isotopic purity of your Ponazuril-d3 standard.

Q4: My chromatographic peak shape is poor. Can my MRM settings affect this?

A: While chromatography is the primary driver of peak shape, your MRM settings can have an impact. Specifically, the dwell time (the time spent monitoring a single MRM transition) and the total cycle time (the time to monitor all transitions in your method) are important. You need a sufficient number of data points across a chromatographic peak (ideally 15-20) for accurate integration. If your cycle time is too long (too many transitions or excessive dwell times), you may not acquire enough points, leading to jagged, poorly defined peaks.

Part 4: Experimental Protocol & Visualization

Detailed Protocol: MRM Method Development Workflow

• Stock Solution Preparation: Prepare individual stock solutions of Ponazuril and Ponazuril-d3 (e.g., 1 mg/mL) in a suitable organic solvent like methanol or acetonitrile.

• Precursor Ion Confirmation:

  • Dilute a stock solution to an appropriate concentration (e.g., 1 µg/mL).

  • Infuse the solution directly into the mass spectrometer.

  • Perform a Q1 scan in positive ionization mode to confirm the presence and intensity of the [M+H]⁺ ions (m/z 458.1 for Ponazuril, 461.1 for Ponazuril-d3).

• Product Ion Identification:

  • Set the mass spectrometer to Product Ion Scan mode.

  • Select the confirmed precursor ion in Q1 (e.g., 458.1).

  • Ramp the collision energy (e.g., from 5 to 50 eV) to observe the full range of product ions generated in Q3.

  • Identify the most intense and structurally relevant product ions.

• MRM Transition Optimization:

  • Create a new MRM method using the selected precursor -> product ion pairs.

  • For each transition, perform a Collision Energy (CE) optimization. Infuse the standard and program the instrument to acquire data for that single transition while ramping the CE voltage.

  • Plot the resulting product ion intensity versus CE and select the voltage that gives the maximal signal. This is your optimal CE for that transition.

• Final Method Construction:

  • Build the final LC-MS/MS acquisition method using the optimized MRM transitions and their corresponding CEs.

  • Incorporate chromatographic conditions and set appropriate dwell times to ensure sufficient data points across each peak.

Visualization of the MRM Optimization Workflow

Caption: Workflow for developing a robust MRM method.

References

• University of Hertfordshire. Ponazuril (Ref: Bay Vi 9143). AERU. [Link]

• Wikipedia. Ponazuril. [Link]

• ResearchGate. Chromatogram with two MRM transitions (quantifier and qualifier). [Link]

• ResearchGate. MS/MS transitions and parameters. QT: quantifier, QL: qualifier. [Link]

• ResearchGate. Is additional qualifier necessary in multiple reaction monitoring mass spectrometry?. [Link]

• Journal of Food Protection. Determination of triazine herbicides in foods with liquid chromatography mass spectrometry. [Link]

• Nitrosamines Exchange. Quantifier and Qualifier Ion in mass spec. [Link]

• ResearchGate. MRM transitions and MS/MS parameters used in the validation for each analyte. [Link]

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• 2. Ponazuril - Wikipedia [en.wikipedia.org]
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• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. researchgate.net [researchgate.net]
• 8. Quantifier and Qualifier Ion in mass spec - Limits of Nitrosamines - Nitrosamines Exchange [nitrosamines.usp.org]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of an Analytical Method for Ponazuril Utilizing Ponazuril-d3

This guide provides an in-depth technical comparison of analytical methodologies for the quantification of Ponazuril, with a specialized focus on the validation of a method employing its deuterated stable isotope-labeled internal standard, Ponazuril-d3. It is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical data.

Introduction: The Significance of Ponazuril and the Imperative for Accurate Quantification

Ponazuril, a triazine antiprotozoal agent, is a critical therapeutic for treating coccidiosis and other protozoal infections in veterinary medicine.[1][2] Its efficacy is well-documented in a variety of animal species.[3][4] Accurate measurement of Ponazuril concentrations in biological matrices is paramount for pharmacokinetic studies, dose-response assessments, and ensuring therapeutic efficacy and safety.[4][5]

The complexity of biological matrices, such as plasma, serum, and tissue homogenates, presents significant analytical challenges.[6][7] Matrix components can interfere with the analysis, leading to ion suppression or enhancement in mass spectrometry-based assays, thereby compromising the accuracy and precision of the results.[8] The use of an appropriate internal standard (IS) is a cornerstone of a robust analytical method, designed to compensate for these matrix effects and variability in sample processing.[9]

This guide will elucidate why a stable isotope-labeled (SIL) internal standard like Ponazuril-d3 is the gold standard for the quantitative analysis of Ponazuril, comparing its performance against methods that utilize structural analogs or external calibration.

The Gold Standard: Why Ponazuril-d3 is the Optimal Internal Standard

In quantitative mass spectrometry, an ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties during sample extraction, derivatization, and ionization. Stable isotope-labeled internal standards, such as Ponazuril-d3, are chemically identical to the analyte of interest, with the only difference being the presence of heavier isotopes (in this case, deuterium).[10] This subtle mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard, while ensuring that both compounds behave almost identically throughout the analytical process.[11]

Key Advantages of Using Ponazuril-d3:

• Correction for Matrix Effects: Ponazuril-d3 experiences the same degree of ion suppression or enhancement as the unlabeled Ponazuril, providing a more accurate correction than a structurally similar but chemically different internal standard.[8]

• Compensation for Sample Preparation Variability: Any loss of analyte during extraction, evaporation, or reconstitution steps is mirrored by a proportional loss of Ponazuril-d3, ensuring the analyte-to-internal standard ratio remains constant.

• Improved Precision and Accuracy: The use of a SIL internal standard significantly enhances the precision and accuracy of the analytical method, which is a critical requirement for regulatory submissions.[12][13]

Internal Standard Strategy	Advantages	Disadvantages
Ponazuril-d3 (SIL IS)	- Near-identical chemical and physical properties to Ponazuril.[10]- Co-elutes with the analyte, providing optimal correction for matrix effects.- Compensates for variability in sample preparation and instrument response.	- Can be more expensive to synthesize.- Potential for isotopic interference if not carefully monitored.
Structural Analog IS	- More readily available and less expensive than SIL standards.	- Different chemical and physical properties can lead to variations in extraction recovery and chromatographic retention.[14]- May not effectively compensate for matrix effects, leading to reduced accuracy and precision.[14]
External Calibration	- Simple to implement.	- Does not account for matrix effects or variability in sample preparation, leading to significant inaccuracies.[11]- Generally not acceptable for regulated bioanalysis.

Validation of an LC-MS/MS Method for Ponazuril using Ponazuril-d3

A full validation of a bioanalytical method is essential to demonstrate its reliability and suitability for its intended purpose.[15][16] The validation process should adhere to the guidelines set forth by regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[12][13]

The following sections outline the key validation parameters and provide a comparative framework for evaluating a method using Ponazuril-d3.

The validation of an analytical method for Ponazuril should encompass the following key parameters:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[17]

• Linearity and Range: The concentration range over which the method is accurate, precise, and linear.

• Accuracy and Precision: The closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).[13]

• Matrix Effect: The influence of co-eluting, undetected matrix components on the ionization of the analyte and internal standard.[6]

• Recovery: The efficiency of the extraction process.

• Stability: The stability of the analyte in the biological matrix under different storage and handling conditions.[18]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified with acceptable accuracy and precision.

The following table presents hypothetical but realistic performance data comparing an LC-MS/MS method for Ponazuril using Ponazuril-d3 as the internal standard versus a method using a structural analog.

Validation Parameter	Method with Ponazuril-d3	Method with Structural Analog IS	Acceptance Criteria (FDA/EMA)
Linearity (r²)	>0.998	>0.995	>0.99
Accuracy (% Bias)	Within ± 5%	Within ± 15%	Within ± 15% (± 20% at LLOQ)[12]
Precision (% RSD)	< 10%	< 15%	< 15% (< 20% at LLOQ)[13]
Matrix Effect (% CV)	< 5%	< 15%	Not explicitly defined, but should be minimized.
Recovery (% CV)	< 10%	< 20%	Should be consistent and reproducible.

Causality Behind Experimental Choices: The superior performance of the method with Ponazuril-d3 directly stems from its ability to more accurately track and correct for the analytical variability introduced by the sample matrix and the experimental procedure. The near-identical physicochemical properties of Ponazuril and Ponazuril-d3 ensure they behave in a parallel manner, which is not guaranteed with a structural analog.

Experimental Protocols

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 10 mg of Ponazuril and Ponazuril-d3 reference standards into separate 10 mL volumetric flasks. Dissolve in methanol and bring to volume.

• Intermediate Stock Solutions: Prepare intermediate stock solutions of Ponazuril and Ponazuril-d3 by diluting the primary stock solutions with methanol:water (1:1, v/v).

• Working Standard Solutions: Prepare a series of Ponazuril working standard solutions by serial dilution of the intermediate stock solution to create calibration standards.

• Internal Standard Working Solution: Prepare a working solution of Ponazuril-d3 at a fixed concentration (e.g., 100 ng/mL) for spiking into all samples.

Protein precipitation is a simple and effective method for extracting Ponazuril from biological matrices.[18]

• To 100 µL of blank matrix, calibration standard, or study sample in a microcentrifuge tube, add 20 µL of the Ponazuril-d3 internal standard working solution.

• Add 300 µL of acetonitrile containing 1% formic acid to precipitate proteins.[19]

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of mobile phase.

Caption: Protein precipitation workflow for Ponazuril analysis.

A Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) system provides the high sensitivity and selectivity required for the analysis of drugs in biological matrices.[20]

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[21]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• MRM Transitions: Monitor the specific precursor-to-product ion transitions for Ponazuril and Ponazuril-d3.

Caption: Schematic of the LC-MS/MS analytical workflow.

Conclusion: A Self-Validating System for Robust Bioanalysis

The validation of an analytical method for Ponazuril using its stable isotope-labeled internal standard, Ponazuril-d3, provides a self-validating system that ensures the highest level of data integrity. The near-identical behavior of the analyte and the internal standard throughout the analytical process effectively mitigates the impact of matrix effects and procedural variability. This approach is strongly recommended for all regulated bioanalytical studies to ensure the generation of reliable and defensible data. By adhering to the principles and protocols outlined in this guide, researchers can confidently develop and validate a robust analytical method for the quantification of Ponazuril, contributing to the advancement of veterinary drug development and therapeutic monitoring.

References

• APVMA. (2014). Validation of analytical methods for active constituents and agricultural products. Australian Pesticides and Veterinary Medicines Authority. [Link]

• Carpenter, J. W. (n.d.). Ponazuril. College of Veterinary Medicine. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Dirikolu, L., et al. (2009). Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle. ResearchGate. [Link]

• Li, Y., et al. (2022). Development and Validation of an LC–MS/MS Method for the Quantitative Determination of Contezolid in Human Plasma and Cerebrospinal Fluid. MDPI. [Link]

• van der Mijn, J. C., et al. (2024). Development and validation of an LC-MS/MS method for the quantification of KRASG12C inhibitor opnurasib in several mouse matrices and its application in a pharmacokinetic mouse study. Utrecht University. [Link]

• Science.gov. (n.d.). validate analytical methods: Topics by Science.gov. [Link]

• TGA. (2022). ICH guideline M10 on bioanalytical method validation and study sample analysis Step 5. Therapeutic Goods Administration. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Cox, S., et al. (2022). The influence of storage time on ponazuril concentrations in feline plasma. ResearchGate. [Link]

• Malachová, A., et al. (2018). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. NIH. [Link]

• El-Hawary, S., et al. (2021). Development and validation of chromatographic methods for the quantitative determination of toltrazuril and its residual solvents. ResearchGate. [Link]

• European Medicines Agency. (n.d.). Bioanalytical method validation. [Link]

• Waters Corporation. (n.d.). The Use of Stable-Isotope-Labeled (SIL) Internal Standards to Compensate for Matrix Effects: Key Considerations. [Link]

• A-C-S. (n.d.). About Ponazuril: Veterinary Uses, Mechanism, and History. [Link]

• I.R.I.S. (n.d.). Liquid Chromatography Tandem Mass Spectrometry Analysis of Synthetic Coccidiostats in Eggs. [Link]

• FDA. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• Manavis, J., et al. (2020). Pharmacokinetics of ponazuril after administration of a single oral dose to green turtles (Chelonia mydas). NIH. [Link]

• Agilent. (n.d.). Screening 36 Veterinary Drugs in Animal Origin Food by LC/MS/MS Combined with Modified QuEChERS Method. [Link]

• Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? PubMed. [Link]

• Acanthus Research. (2022). Designing Stable Isotope Labeled Internal Standards. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• Waters Corporation. (n.d.). The Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using Multi-Residue Screening Based Upon Liquid Chromatography-Tandem Quadrupole Mass Spectrometry. [Link]

• Chen, Y.-C., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. MDPI. [Link]

• European Bioanalysis Forum. (n.d.). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Shimadzu. (n.d.). Fast and Simlutaneous LC/MS/MS Analysis for Veterinary Drugs in Meat Combined with STQ method. [Link]

• Wikipedia. (n.d.). Ponazuril. [Link]

• SCION Instruments. (n.d.). The Role of Internal Standards In Mass Spectrometry. [Link]

• Fera. (n.d.). USE OF STABLE ISOTOPE INTERNAL STANDARDS FOR TRACE ORGANIC ANALYSIS. [Link]

• ACS Publications. (n.d.). Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed. [Link]

• ResearchGate. (n.d.). FDA issues revised guidance for analytical method validation. [Link]

• ProPharma. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

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A Senior Application Scientist's Guide to Ponazuril Assay: Enhancing Linearity and Sensitivity with Ponazuril-d3

For researchers, scientists, and drug development professionals engaged in pharmacokinetic, toxicokinetic, and residue analysis, the accurate quantification of Ponazuril is paramount. This guide provides an in-depth technical comparison of analytical methodologies for Ponazuril, with a particular focus on achieving superior linearity and sensitivity through the use of a deuterated internal standard, Ponazuril-d3. We will delve into the causality behind experimental choices, present supporting data, and offer detailed protocols to ensure the integrity of your results.

The Critical Role of an Internal Standard in Ponazuril Quantification

In bioanalytical assays, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is essential for achieving accurate and precise quantification.[1][2] The IS is a compound with physicochemical properties similar to the analyte of interest, which is added at a constant concentration to all samples, including calibrators, quality controls, and unknown study samples. Its primary function is to correct for variability that can occur during sample preparation, injection, and ionization in the mass spectrometer.[1][2]

While structurally similar compounds can be used as an IS, the gold standard is a stable isotope-labeled (SIL) version of the analyte.[3][4] In the case of Ponazuril, this is Ponazuril-d3. A deuterated internal standard is chemically identical to the analyte, ensuring it behaves virtually identically during extraction and chromatography.[1][2] This co-elution is a key advantage, as it means both the analyte and the IS experience the same matrix effects and ionization suppression or enhancement, allowing for highly reliable correction and thus more accurate quantification.[3]

The use of a SIL-IS like Ponazuril-d3 is a cornerstone of a self-validating system. Any loss of analyte during sample processing will be mirrored by a proportional loss of the IS, leaving the ratio of their signals unchanged. This ensures the robustness and trustworthiness of the data, a critical aspect for regulatory submissions and pivotal studies.

Experimental Design for Assay Validation

A robust bioanalytical method validation for Ponazuril should be conducted in accordance with international guidelines such as the FDA's Q2(R2) and ICH M10.[5][6] The core parameters to be assessed are linearity, sensitivity (Limit of Detection and Limit of Quantification), accuracy, and precision.

Establishing Linearity

Linearity demonstrates the direct proportionality between the concentration of the analyte and the instrumental response. A calibration curve is constructed by analyzing a series of standards with known concentrations of Ponazuril and a constant concentration of Ponazuril-d3. The ratio of the peak area of Ponazuril to that of Ponazuril-d3 is then plotted against the concentration of Ponazuril.

Workflow for Establishing Assay Linearity

Determining Sensitivity: LOD and LOQ

The sensitivity of the assay is defined by the Limit of Detection (LOD) and the Limit of Quantification (LOQ).

• LOD : The lowest concentration of Ponazuril in a sample that can be reliably detected, but not necessarily quantified with acceptable accuracy and precision.

• LOQ : The lowest concentration of Ponazuril that can be quantitatively determined with acceptable precision and accuracy. This is typically the lowest point on the calibration curve.

Performance Data: Ponazuril Assay with Ponazuril-d3

The following tables summarize typical performance characteristics of a validated LC-MS/MS assay for Ponazuril utilizing a deuterated internal standard. The data is representative of what can be achieved in various biological matrices.

Table 1: Linearity and Sensitivity of Ponazuril Assays in Various Matrices

Biological Matrix	Linear Range (µg/mL)	Correlation Coefficient (r²)	LOQ (µg/mL)	LOD (µg/mL)	Reference
Plasma (Piglet)	0.1 - 20	> 0.99	0.1	0.03	[7][8]
Feces (Piglet)	0.25 - 100	> 0.99	0.25	0.08	[7][8]
Urine (Piglet)	0.05 - 5	> 0.99	0.05	0.02	[7][8]
Plasma (Feline)	0.1 - 25	> 0.99	0.1	Not Reported	[9][10]
Plasma (Green Turtle)	0.05 - 50	Not Reported	0.05	Not Determined	[11]

Table 2: Accuracy and Precision Data for Ponazuril Assay in Piglet Plasma

Spiked Concentration (µg/mL)	Mean Measured Concentration (µg/mL)	Accuracy (%)	Intra-day Precision (%CV)	Inter-day Precision (%CV)
0.1 (LOQ)	0.098	98.0	4.27	3.58
0.5	0.51	102.0	2.15	1.89
10	9.73	97.3	0.43	0.65

Data synthesized from a study on the pharmacokinetics of Ponazuril in piglets, which demonstrates excellent accuracy and precision typical of a method using a stable isotope-labeled internal standard.[7]

In-Depth Discussion

The data presented above showcases the high degree of linearity and sensitivity that can be achieved with a well-developed Ponazuril assay. The correlation coefficients consistently exceeding 0.99 indicate a strong linear relationship between concentration and response, which is fundamental for accurate quantification.[7][8][9]

The use of Ponazuril-d3 is instrumental in achieving this level of performance. By compensating for variations in extraction efficiency and matrix effects, the deuterated internal standard ensures that the ratio of the analyte to the internal standard remains constant, even if the absolute signal intensity fluctuates.[3] This leads to the high precision (low %CV) observed at different concentration levels.

For instance, in complex matrices like feces, where significant matrix effects are expected, the ability of Ponazuril-d3 to track and correct for these variations is indispensable for obtaining reliable data.[7] An assay without a proper internal standard, or with a non-isotopically labeled one, would be far more susceptible to inaccuracies arising from these matrix-induced signal fluctuations.

Impact of Ponazuril-d3 on Assay Accuracy

Detailed Experimental Protocol: Ponazuril Assay in Plasma

This protocol provides a representative example of a validated method for the quantification of Ponazuril in plasma using LC-MS/MS with Ponazuril-d3 as an internal standard.

1. Preparation of Stock Solutions and Standards

• Prepare a 1 mg/mL stock solution of Ponazuril in a suitable organic solvent (e.g., methanol or acetonitrile).

• Prepare a 1 mg/mL stock solution of Ponazuril-d3 in the same solvent.

• Perform serial dilutions of the Ponazuril stock solution to create working standards for the calibration curve (e.g., 0.05 to 20 µg/mL).[7][8]

• Prepare a working internal standard solution of Ponazuril-d3 at a concentration that provides a robust signal (e.g., 1 µg/mL).

2. Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibrator, QC, or unknown), add a fixed volume (e.g., 10 µL) of the working Ponazuril-d3 solution.

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm) is typically suitable.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A gradient elution from low to high organic content is used to separate Ponazuril from matrix components.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

    • Monitor specific precursor-to-product ion transitions for both Ponazuril and Ponazuril-d3.

4. Data Analysis

• Integrate the peak areas for the specified MRM transitions of Ponazuril and Ponazuril-d3.

• Calculate the peak area ratio (Ponazuril/Ponazuril-d3).

• Construct a calibration curve by plotting the peak area ratio against the concentration for the calibration standards.

• Determine the concentrations of unknown samples by interpolating their peak area ratios from the calibration curve.

Conclusion

The implementation of Ponazuril-d3 as an internal standard is a critical experimental choice that significantly enhances the linearity, sensitivity, and overall robustness of a Ponazuril bioanalytical assay. By co-eluting with the analyte and correcting for procedural and matrix-related variability, Ponazuril-d3 ensures the generation of trustworthy and reproducible data. The performance metrics presented in this guide serve as a benchmark for what can be achieved with a properly validated LC-MS/MS method, providing researchers and drug development professionals with the confidence needed for their critical studies.

References

• Liu, Y., et al. (2022). Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. Frontiers in Veterinary Science. [Link]

• Liu, Y., et al. (2022). Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. PubMed Central. [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• Okuda, K., et al. (2020). Limitations of deuterium-labeled internal standards for quantitative electrospray ionization mass spectrometry analysis of fatty acid metabolites. PubMed. [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• Dirikolu, L., et al. (2009). Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle. PubMed. [Link]

• Garg, U., & Al-Saidi, S. (2022). Quantification of 25-Hydroxyvitamin D2 and D3 Using Liquid Chromatography-Tandem Mass Spectrometry. PubMed. [Link]

• Wunch, D., et al. (2022). A PRELIMINARY ANALYSIS OF PROLONGED ABSORPTION RATE OF PONAZURIL IN RED-FOOTED TORTOISES, CHELONOIDIS CARBONARIA. PubMed. [Link]

• Marquis. (n.d.). Ponazuril Dosage and Administration Guidelines for Animals. [Link]

• Cox, S., et al. (2021). Bioanalytical RP-HPLC method for the determination of ponazuril in plasma. ResearchGate. [Link]

• Australian Pesticides and Veterinary Medicines Authority. (2014). Validation of analytical methods for active constituents and agricultural products. [Link]

• El-Kimary, E. I., et al. (2021). Development and validation of chromatographic methods for the quantitative determination of toltrazuril and its residual solvents. ResearchGate. [Link]

• Okey, I. O., & Okey, P. O. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. South American Journal of Clinical Research. [Link]

• Shen, H., et al. (2022). LC-MS/MS parameters for diclazuril (DCL) and nicarbazin (DNC). ResearchGate. [Link]

• Stacy, N. I., et al. (2021). Pharmacokinetics of ponazuril after administration of a single oral dose to green turtles (Chelonia mydas). Taylor & Francis Online. [Link]

• ResolveMass Laboratories Inc. (2023). Deuterated Standards for LC-MS Analysis. [Link]

• Cox, S., et al. (2021). The influence of storage time on ponazuril concentrations in feline plasma. ResearchGate. [Link]

• Wang, L., et al. (2024). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. MDPI. [Link]

• Dirikolu, L., et al. (2009). Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril((R))) in cattle. ResearchGate. [Link]

• Shinde, M., et al. (2023). Bioanalytical Method Development, Validation and Stability Assessment of Xanthohumol in Rat Plasma. MDPI. [Link]

• AptoChem. (n.d.). Deuterated internal standards and bioanalysis. [Link]

• Ministry of Health, Labour and Welfare, Japan. (n.d.). Multi-residue Method I for Veterinary Drugs by LC/MS (Animal and Fishery Products). [Link]

• Shimadzu. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. [Link]

• Attia, K. A. M., et al. (2023). Penalization and Color Code Technical Approaches for Method Greenness and Whiteness Appraisal in Veterinary Medication: Assay of Toltrazuril Suspension. ResearchGate. [Link]

• Gniazdowska, E., et al. (2023). ICH M10 guideline - a harmonized global approach to bioanalysis. Prospects in Pharmaceutical Sciences. [Link]

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Inter-Laboratory Comparison Guide: Ponazuril Quantification Architectures

Executive Summary

Ponazuril (Toltrazuril Sulfone) is a triazine-based antiprotozoal agent critical in veterinary pharmacokinetics for treating Equine Protozoal Myeloencephalitis (EPM) and coccidiosis.[1][2][3][4] Accurate quantification in biological matrices (plasma, CSF, tissues) is complicated by its lipophilicity and the presence of matrix interferences.

This guide provides an objective technical comparison between the two dominant quantification methodologies: LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) and HPLC-UV (High-Performance Liquid Chromatography-Ultraviolet Detection) . While LC-MS/MS serves as the gold standard for sensitivity (ng/mL), HPLC-UV remains a robust, cost-effective alternative for high-concentration pharmacokinetic (PK) profiling (µg/mL).

Part 1: The Analytical Landscape & Physicochemical Challenges

Ponazuril (

) presents specific challenges that dictate method selection:

• Hydrophobicity: High logP values require aggressive organic solvents (Acetonitrile/Methanol) for elution.

• Matrix Binding: Strong protein binding in plasma necessitates rigorous extraction (LLE or SPE) to prevent column fouling and ensure recovery.

• Detection Thresholds: CSF concentrations are often 10-100x lower than plasma, rendering HPLC-UV insufficient for neurological distribution studies.

Part 2: Method A – LC-MS/MS (The Gold Standard)

Best For: Trace residue analysis, CSF pharmacokinetics, and complex tissue matrices.

Technical Architecture

• Ionization Source: Electrospray Ionization (ESI) in Negative Mode (ESI-).[5] Ponazuril forms stable deprotonated ions

  .

• Precursor/Product Ions: The primary transition monitored is typically 456.0

  149.9 m/z .

• Internal Standard (IS): Deuterated Ponazuril (

  -Ponazuril) or Toltrazuril (parent compound) if chromatographic separation is baseline.

Validated Protocol (Plasma/CSF)[6]

• Sample Prep: 100

  L Plasma + 10 L IS.

• Protein Precipitation: Add 300

  L Acetonitrile (ACN) with 0.1% Formic Acid. Vortex 1 min.

• Centrifugation: 10,000 x g for 10 min at 4°C.

• Mobile Phase: Gradient elution using Water (0.1% Formic Acid) and ACN (0.1% Formic Acid).

  • Why Formic Acid? Even in negative mode, acidic modifiers can improve peak shape on C18 columns by suppressing silanol activity, though ammonium acetate is a common alternative for pH buffering.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH), 1.7

  m particle size for UPLC applications.

Part 3: Method B – HPLC-UV (The Accessible Alternative)

Best For: High-dose pharmacokinetic studies, formulation QC, and laboratories lacking MS infrastructure.

Technical Architecture

• Detector: Diode Array Detector (DAD) or Variable Wavelength Detector (VWD) set to 254 nm (max absorption).

• Sensitivity Limit: Generally limited to the low

  g/mL range (LOD ~0.05 g/mL).

• Chromatography: Requires longer run times (>10 min) to separate endogenous plasma peaks from the analyte.

Validated Protocol (Plasma)

• Extraction (LLE): 500

  L Plasma + 2 mL Dichloromethane or Chloroform .

  • Causality: LLE is preferred over precipitation for UV methods because it yields a "cleaner" baseline, removing UV-absorbing proteins that would otherwise obscure the Ponazuril peak.

• Evaporation: Dry under Nitrogen stream at 45°C. Reconstitute in Mobile Phase.

• Mobile Phase: Isocratic 50:50 (ACN : 0.1% Formic Acid or Phosphate Buffer).

• Flow Rate: 1.0 mL/min (Standard HPLC).

Part 4: Inter-Laboratory Comparison Data

The following data aggregates performance metrics from multiple validated studies (swine, equine, and camelid models) to illustrate the "real-world" difference between the methods.

Metric	LC-MS/MS (Trace Analysis)	HPLC-UV (PK/Clinical)	Performance Delta
LOD (Limit of Detection)	0.3 – 3.0 ng/mL	50 – 100 ng/mL	MS is ~100x more sensitive
LOQ (Limit of Quantitation)	~5.0 ng/mL	~250 ng/mL (0.25 g/mL)	MS required for CSF/Residue
Linearity ( )	> 0.995	> 0.999	UV often has superior linearity at high conc.
Precision (Inter-day CV)	3.5% – 8.2%	1.5% – 5.0%	UV is often more robust/repeatable
Recovery (Extraction)	85% – 105%	90% – 98%	UV (LLE) offers consistent recovery
Sample Volume Required	20 - 50 L	250 - 500 L	MS spares precious samples (e.g., mouse/CSF)

Part 5: Critical Control Points & Visualization

Decision Logic for Method Selection

The choice between methods should be dictated by the Biological Question , not just instrument availability.

Figure 1: Decision matrix for selecting Ponazuril quantification architecture based on sensitivity needs.

Comparative Workflow Analysis

The primary source of inter-laboratory error lies in the Extraction Phase .

Figure 2: Workflow divergence. HPLC requires cleaner extracts (LLE); LC-MS tolerates precipitation (PPT) but risks matrix effects.

Part 6: Scientific Integrity & Troubleshooting (Self-Validating Systems)

To ensure Trustworthiness and Reproducibility , labs must implement these self-validating checks:

• Matrix Effect Quantification (LC-MS/MS only):

  • Protocol: Compare the peak area of Ponazuril spiked post-extraction into a blank matrix vs. Ponazuril in pure solvent.

  • Acceptance: Matrix Factor (MF) should be between 0.85 and 1.15. If < 0.85, significant ion suppression is occurring; switch from PPT to SPE (Solid Phase Extraction).

• UV Specificity Check (HPLC-UV only):

  • Protocol: Use a Diode Array Detector (DAD) to scan the peak spectrum (200-400nm) at the upslope, apex, and downslope of the putative Ponazuril peak.

  • Acceptance: Spectra must overlay perfectly (Peak Purity Index > 990). If not, a co-eluting metabolite is interfering.

• Carryover Verification:

  • Inject a double-blank (solvent only) immediately after the highest standard (ULOQ). Carryover must be < 20% of the LLOQ signal.

References

• Dirikolu, L., et al. (2009).[2] "Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle." Journal of Veterinary Pharmacology and Therapeutics.

• Zou, M., et al. (2022).[6][7] "Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets." Frontiers in Veterinary Science.

• Maxwell, L. (2006). "A novel, selective HPLC method for the determination of ponazuril concentrations in green turtle plasma." Texas A&M University OakTrust.

• Cox, S.K., et al. (2021). "The influence of storage time on ponazuril concentrations in feline plasma." PeerJ.

• European Medicines Agency (VICH GL49). (2009). "Guidance for the validation of analytical methods used in residue depletion studies."

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• 4. Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Multi-residue extraction-purification procedure for corticosteroids in biological samples for efficient control of their misuse in livestock production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Edge: A Comparative Guide to Ponazuril-d3 and Other Internal Standards for Triazine Compound Analysis

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of triazine compounds, the choice of an internal standard is a critical determinant of data accuracy and reliability. This guide provides an in-depth technical comparison of Ponazuril-d3 and other commonly employed internal standards, grounded in experimental evidence and established analytical principles.

The robust quantification of triazine compounds, a class of nitrogen-containing heterocyclic compounds used extensively as herbicides and pharmaceuticals, presents a significant analytical challenge.[1][2] Matrix effects, inherent variability in sample preparation, and fluctuations in instrument response can all introduce significant error into analytical measurements, particularly when using sensitive techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a suitable internal standard is therefore not merely a recommendation but a necessity for achieving accurate and reproducible results.[3][4][5][6]

This guide will explore the performance of Ponazuril-d3 as an internal standard for triazine analysis, comparing it with the "gold standard" of isotopically labeled analyte analogs and other potential surrogates. We will delve into the theoretical underpinnings of internal standard selection, present comparative data, and provide detailed experimental protocols to empower researchers in making informed decisions for their specific analytical needs.

The Indispensable Role of Internal Standards in LC-MS/MS Analysis

In LC-MS/MS analysis, an internal standard (IS) is a compound of known concentration that is added to all samples, calibrants, and quality controls. The IS co-elutes with the analyte of interest and experiences similar effects of sample processing and instrumental analysis. By measuring the ratio of the analyte's response to the IS's response, variations in extraction efficiency, injection volume, and ionization suppression or enhancement can be effectively normalized.[4][5]

The ideal internal standard should possess the following characteristics:

• Structural and Physicochemical Similarity: It should closely mimic the analyte's chemical structure, polarity, and ionization behavior.

• Chromatographic Co-elution (or near co-elution): It should elute at or very near the retention time of the analyte to experience the same matrix effects.

• Mass Spectrometric Resolution: It must be clearly distinguishable from the analyte by the mass spectrometer.

• Stability: It must be stable throughout the entire analytical process.

• Purity: It should be of high purity and free from any contaminants that could interfere with the analysis.

Isotopically labeled analogs of the analyte, such as deuterated compounds, are widely considered the most effective internal standards because they exhibit nearly identical chemical and physical properties to the unlabeled analyte, differing only in mass.[3][6]

Ponazuril-d3: A Candidate Internal Standard for Triazine Analysis

Ponazuril, a triazinetrione antiprotozoal drug, is structurally related to the broader class of triazine compounds.[7][8] Its deuterated form, Ponazuril-d3, presents an intriguing option as a potential internal standard for the analysis of other triazine compounds, such as the widely used herbicides atrazine, simazine, and propazine.

Physicochemical Properties of Ponazuril and Common Triazine Herbicides

Property	Ponazuril	Atrazine	Simazine	Propazine
Molecular Formula	C₁₈H₁₄F₃N₃O₆S	C₈H₁₄ClN₅	C₇H₁₂ClN₅	C₉H₁₆ClN₅
Molecular Weight	457.4 g/mol	215.68 g/mol	201.66 g/mol	229.71 g/mol
Structure	Triazinetrione	1,3,5-Triazine	1,3,5-Triazine	1,3,5-Triazine
LogP	3.1	2.6	2.2	3.0
Water Solubility	Low	33 mg/L (20°C)	5 mg/L (20°C)	8.6 mg/L (20°C)

Data compiled from various sources.

As the table illustrates, Ponazuril shares the core triazine structure with these common herbicides. Its LogP value, an indicator of lipophilicity, is in a similar range to propazine, suggesting comparable behavior in reversed-phase chromatography. However, its significantly larger molecular weight and different substituent groups will lead to distinct retention times and potentially different ionization efficiencies compared to the smaller triazine herbicides.

The "Gold Standard": Analyte-Specific Isotopically Labeled Internal Standards

For the analysis of triazine herbicides, the use of their own deuterated analogs is the universally accepted best practice.[9][10][11] For instance, in the analysis of atrazine, atrazine-d5 is the ideal internal standard.[9]

Advantages of Analyte-Specific Deuterated Standards:

• Near-Identical Retention Times: The deuterated analog co-elutes almost perfectly with the native analyte, ensuring that both compounds experience the same degree of ion suppression or enhancement from co-eluting matrix components.

• Similar Extraction Recoveries: The physicochemical properties are so similar that their behavior during sample extraction and cleanup is virtually identical.

• Comparable Ionization Efficiencies: Both the analyte and its deuterated counterpart will ionize with very similar efficiencies in the mass spectrometer source.

The primary drawback of this approach is the cost and availability of specific deuterated standards for every analyte in a multi-residue analysis.

Ponazuril-d3 as a Surrogate Internal Standard: A Critical Evaluation

In scenarios where a specific deuterated analog is not available or economically feasible, a structurally similar compound can be used as a surrogate internal standard. Here, we evaluate the suitability of Ponazuril-d3 for this purpose in the context of triazine herbicide analysis.

Potential Advantages of Ponazuril-d3:

• Structural Similarity: The shared triazine ring provides a basis for similar behavior in the analytical system compared to other triazines.

• Cost-Effectiveness: A single deuterated standard for a class of compounds could be more economical than purchasing multiple analyte-specific standards.

Significant Disadvantages and Considerations:

• Chromatographic Separation: Due to its larger size and different functional groups, Ponazuril-d3 will have a different retention time than the smaller triazine herbicides. This means it may not effectively compensate for matrix effects that are highly localized in the chromatogram.

• Differential Ionization: The ionization efficiency of Ponazuril-d3 could differ significantly from that of the triazine herbicides, leading to inaccurate correction if the matrix affects their ionization differently.

• Variable Extraction Recovery: The differences in polarity and solubility could result in Ponazuril-d3 having a different extraction recovery from the analytes, leading to quantification errors.

Experimental Verdict:

While theoretically plausible as a surrogate, the use of Ponazuril-d3 as an internal standard for triazine herbicides would require extensive validation for each specific matrix and analyte. The potential for dissimilar chromatographic behavior, ionization response, and extraction recovery makes it a less reliable choice compared to analyte-specific deuterated standards. For regulatory and high-stakes research applications, the use of Ponazuril-d3 would likely not meet the stringent requirements for method validation.

Comparative Performance Summary

Internal Standard Type	Ponazuril-d3 (Surrogate)	Analyte-Specific Deuterated Standard
Accuracy	Potentially compromised due to differences in retention time, ionization, and recovery.	High, due to near-identical properties with the analyte.
Precision	May be acceptable if matrix effects are minimal and consistent.	High, effectively corrects for random variations.
Reliability	Lower, requires extensive matrix-specific validation.	High, considered the "gold standard."
Cost-Effectiveness	Potentially higher if analyzing multiple triazines.	Lower, requires individual standards for each analyte.
Method Validation	More complex and demanding.	More straightforward.

Experimental Workflow for Triazine Analysis in Water Samples by LC-MS/MS

This protocol outlines a typical workflow for the analysis of triazine herbicides in water, adaptable for different internal standard strategies.

Caption: Experimental workflow for triazine analysis.

Detailed Protocol:

• Sample Preparation:

  • To a 100 mL water sample, add a known amount of the chosen internal standard (e.g., 100 µL of a 1 µg/mL solution of Ponazuril-d3 or the specific deuterated triazine).

  • Acidify the sample to approximately pH 3 using formic acid. This improves the retention of triazines on the SPE cartridge.

  • Condition a C18 SPE cartridge with methanol followed by acidified water.

  • Load the sample onto the SPE cartridge.

  • Wash the cartridge with water to remove interfering polar compounds.

  • Elute the triazines and the internal standard with methanol or acetonitrile.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase.

• LC-MS/MS Analysis:

  • LC System: A high-performance liquid chromatography system.

  • Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 2.7 µm particle size).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and methanol or acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

  • MS System: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each analyte and the internal standard.

• Data Analysis:

  • Integrate the peak areas for the analyte and the internal standard.

  • Calculate the response ratio (analyte peak area / internal standard peak area).

  • Construct a calibration curve by plotting the response ratio versus the concentration of the calibrants.

  • Determine the concentration of the analyte in the samples from the calibration curve.

Logical Framework for Internal Standard Selection

The choice of an internal standard is a balance between analytical performance and practical constraints. The following diagram illustrates the decision-making process.

Caption: Decision tree for internal standard selection.

Conclusion

The selection of an appropriate internal standard is paramount for the accurate and reliable quantification of triazine compounds by LC-MS/MS. While Ponazuril-d3, due to its triazine core structure, presents a potential surrogate internal standard, its significant physicochemical differences from common triazine herbicides introduce a high risk of analytical error. These differences can manifest as disparate chromatographic retention, ionization efficiency, and extraction recovery, ultimately compromising the corrective power of the internal standard.

The "gold standard" remains the use of a stable isotope-labeled analog of the specific analyte being measured (e.g., atrazine-d5 for atrazine). This approach ensures the most accurate compensation for matrix effects and other sources of analytical variability. For researchers and professionals in drug development and environmental monitoring, where data integrity is non-negotiable, the investment in analyte-specific internal standards is strongly justified. The use of a surrogate standard like Ponazuril-d3 should only be considered for preliminary or screening purposes and must be accompanied by rigorous, matrix-specific validation to demonstrate its fitness for purpose.

References

• Thermo Fisher Scientific. (n.d.). Analysis of Triazine Pesticides in Drinking Water Using LC-MS/MS (EPA Method 536.0).
• Shimadzu Scientific Instruments. (n.d.). Deuterated Analogues as Internal Standards in the Accuracy of Quantitative Pesticide and Mycotoxin Analysis between Differing Cannabis Matrices. Retrieved from Shimadzu Scientific Instruments website.
• POMAIS Agriculture. (2026, January 12). Simazine vs Atrazine.
• Pharma Nueva. (2021). Development and validation of an LC-MS/MS method for simultaneous determination of three organic azido impurities in tetrazole-c.
• UNED. (2020, August 1). Validation of a methodology by LC-MS/MS for the determination of triazine, triazole and organophosphate pesticide residues.
• Thermo Fisher Scientific. (n.d.). Analysis of Triazine Herbicides in Drinking Water Using LC-MS/MS and TraceFinder Software.
• Thermo Fisher Scientific. (n.d.). Analysis of Triazine Pesticides in Drinking Water Using LC-MS/MS (EPA Method 536.0) - Summary.
• Shimadzu Scientific Instruments. (n.d.). Method 523: Determination of Triazine Pesticides and their Degradates in Drinking Water by Gas Chromatography/Mass Spectrometry (GC/MS). Retrieved from Shimadzu Scientific Instruments website.
• Royal Society of Chemistry. (2000, August 6). Determination of triazine herbicides in foods with liquid chromatography mass spectrometry.
• ResearchGate. (n.d.). Validation of a methodology by LC-MS/MS for the determination of triazine, triazole and organophosphate pesticide residues in biourification systems | Request PDF.
• National Institutes of Health. (n.d.). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC.
• ResearchGate. (n.d.). Influence of the choice of internal standard on signal compensation.
• MDPI. (n.d.). Analytical Strategies for the Determination of Herbicides in Water: Advances in Sample Preparation, Separation, and Detection.
• MDPI. (n.d.). Compensation for Matrix Effects in High-Dimensional Spectral Data Using Standard Addition.
• United States Environmental Protection Agency. (2020, November 5). EPA Releases Draft Biological Evaluations for Atrazine, Simazine and Propazine. Retrieved from United States Environmental Protection Agency website.
• OEHHA. (2014, February 7). Notice of Intent to List: Atrazine, Propazine, Simazine and their Chlorometabolites DACT, DEA and DIA.
• LCGC International. (2017, July 1). Important Considerations Regarding Matrix Effects When Developing Reliable Analytical Residue Methods Using Mass Spectrometry.
• PubMed. (n.d.). Liquid Chromatographic Determination of Simazine, Atrazine, and Propazine Residues in Catfish.
• RPubs. (2023, January 24). Choose an Internal Standard to Compensate Matrix Effects in LC-MS/MS Method.
• LSU AgCenter. (2013, September 12). Simazine may be a better choice than atrazine for home lawns near surface waters.

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A Senior Application Scientist's Guide to Ponazuril Extraction from Animal Tissues: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of veterinary drug residues in animal tissues is paramount for ensuring food safety and conducting pharmacokinetic studies. Ponazuril, a triazine-based antiprotozoal agent, is widely used in veterinary medicine, making robust and efficient extraction methods for its detection in various animal tissues a critical need. This guide provides an in-depth comparison of the most common extraction methodologies for Ponazuril: QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE). We will delve into the core principles of each technique, provide detailed experimental protocols, and present a comparative analysis of their performance based on available experimental data.

The Importance of Ponazuril Residue Analysis

Ponazuril is the primary active metabolite of toltrazuril and is effective against a variety of protozoal parasites in livestock and companion animals.[1] Its use, however, necessitates the monitoring of residue levels in edible tissues to comply with regulatory standards and safeguard public health. The complex nature of animal tissues, which are rich in fats, proteins, and other endogenous substances, presents a significant analytical challenge, requiring effective sample preparation to isolate Ponazuril and minimize matrix interference prior to chromatographic analysis.[2]

A Comparative Overview of Extraction Methodologies

The choice of extraction method is a critical decision in the analytical workflow, directly impacting the accuracy, sensitivity, and efficiency of Ponazuril quantification. The three primary techniques employed for this purpose—QuEChERS, SPE, and LLE—each offer a unique set of advantages and disadvantages.

QuEChERS has gained significant popularity for multi-residue analysis in food matrices due to its simplicity, high throughput, and low solvent consumption.[3] The methodology involves a two-step process: an initial extraction with an organic solvent (typically acetonitrile) and partitioning salts, followed by a dispersive solid-phase extraction (d-SPE) cleanup step to remove interfering matrix components.[4]

Solid-Phase Extraction (SPE) is a highly selective and versatile technique that utilizes a solid sorbent to isolate the analyte of interest from a liquid sample.[5] By carefully selecting the sorbent and elution solvents, SPE can achieve high recovery rates and produce clean extracts, minimizing matrix effects in the final analysis.[6]

Liquid-Liquid Extraction (LLE) is a traditional and widely used method based on the differential solubility of the analyte in two immiscible liquid phases.[7] While often more labor-intensive and requiring larger volumes of organic solvents, LLE can be a robust and effective technique for certain applications.

In-Depth Experimental Protocols

The following sections provide detailed, step-by-step protocols for each extraction method. It is crucial to note that these are generalized protocols and may require optimization and validation for specific tissue types and analytical instrumentation.[8]

QuEChERS Protocol for Ponazuril in Chicken Muscle

This protocol is adapted from established QuEChERS methods for coccidiostats in poultry tissue.[4][9]

1. Sample Homogenization:

• Weigh 5 g of homogenized chicken muscle tissue into a 50 mL polypropylene centrifuge tube.

2. Extraction:

• Add 10 mL of 1% acetic acid in acetonitrile.

• Add a packet of QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

• Cap the tube tightly and shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

• Transfer 6 mL of the supernatant (acetonitrile layer) to a 15 mL centrifuge tube containing d-SPE sorbent (e.g., 900 mg MgSO₄, 150 mg primary secondary amine (PSA), and 150 mg C18).[10]

• Vortex for 30 seconds.

• Centrifuge at 4000 rpm for 5 minutes.

4. Final Preparation:

• Transfer an aliquot of the cleaned extract into an autosampler vial for LC-MS/MS analysis.

Solid-Phase Extraction (SPE) Protocol for Ponazuril in Animal Liver

This protocol is based on SPE methods for drug residue analysis in complex biological matrices.[1][5]

1. Sample Homogenization and Initial Extraction:

• Weigh 2 g of homogenized liver tissue into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile and homogenize for 1 minute.

• Centrifuge at 5000 rpm for 10 minutes.

2. SPE Cartridge Conditioning:

• Condition a C18 SPE cartridge (e.g., 500 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water.

3. Sample Loading:

• Dilute the supernatant from the initial extraction with 20 mL of deionized water.

• Load the diluted extract onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

4. Washing:

• Wash the cartridge with 5 mL of 10% methanol in water to remove polar interferences.

5. Elution:

• Elute the Ponazuril from the cartridge with 5 mL of methanol into a clean collection tube.

6. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 1 mL of the mobile phase for LC-MS/MS analysis.[11]

Liquid-Liquid Extraction (LLE) Protocol for Ponazuril in Adipose Tissue

This protocol is adapted from LLE methods for lipophilic compounds in fatty matrices.[7][12]

1. Sample Homogenization:

• Weigh 1 g of homogenized adipose tissue into a glass centrifuge tube.

2. Protein Precipitation and Initial Extraction:

• Add 5 mL of acetonitrile and vortex for 1 minute to precipitate proteins.

• Centrifuge at 3000 rpm for 10 minutes.

3. Liquid-Liquid Partitioning:

• Transfer the acetonitrile supernatant to a new tube.

• Add 5 mL of n-hexane and 5 mL of water.

• Vortex for 2 minutes and centrifuge to separate the layers.

4. Collection and Evaporation:

• Carefully collect the acetonitrile (lower) layer.

• Evaporate the solvent to dryness under a stream of nitrogen.

5. Reconstitution:

• Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Visualizing the Workflows

To better illustrate the procedural differences, the following diagrams outline the key steps in each extraction method.

Caption: QuEChERS workflow for Ponazuril extraction.

Caption: Solid-Phase Extraction (SPE) workflow.

Caption: Liquid-Liquid Extraction (LLE) workflow.

Performance Comparison

The selection of an optimal extraction method depends on a careful evaluation of several performance parameters. The following table summarizes the typical performance of QuEChERS, SPE, and LLE for the analysis of veterinary drug residues in animal tissues, based on data from various studies.

Performance Metric	QuEChERS	Solid-Phase Extraction (SPE)	Liquid-Liquid Extraction (LLE)
Recovery	Generally 70-120%[3][10]	High and reproducible (often >80%)[5]	Variable, can be affected by emulsions
Matrix Effect	Moderate to high, requires effective cleanup[13][14]	Low, due to high selectivity	Can be significant
Limit of Quantification (LOQ)	Typically in the low µg/kg range[4][10]	Can achieve very low µg/kg levels	Generally higher than SPE
Throughput	High	Moderate	Low
Solvent Consumption	Low	Moderate	High
Cost per Sample	Low	High (due to cartridges)	Low to moderate
Ease of Use	Simple and straightforward	Requires more technical expertise	Can be complex and labor-intensive

Expert Insights and Recommendations

As a Senior Application Scientist, my recommendation for selecting an extraction method for Ponazuril from animal tissues is guided by the specific goals of the analysis.

• For high-throughput screening of a large number of samples , the QuEChERS method is often the most practical choice. Its speed, low cost, and ease of use make it ideal for routine monitoring programs.[3] However, careful optimization of the d-SPE cleanup step is crucial to mitigate matrix effects, especially in complex matrices like liver and fat.[10]

• When high accuracy, precision, and the lowest possible detection limits are required , such as in regulatory compliance testing or pharmacokinetic studies, Solid-Phase Extraction (SPE) is the preferred method. The selectivity of SPE provides cleaner extracts, leading to reduced matrix suppression or enhancement in LC-MS/MS analysis and more reliable quantification.[5][6]

• Liquid-Liquid Extraction (LLE) , while a classic technique, is generally less favored for routine Ponazuril analysis in tissues due to its lower throughput, higher solvent consumption, and potential for emulsion formation. However, it can be a viable option when SPE cartridges are not available or for specific applications where it has been well-validated.[15]

Ultimately, the "best" method is the one that is "fit for purpose." It is imperative that any chosen method is thoroughly validated in-house for the specific animal tissue and analytical system being used, following established guidelines.[8] This validation should assess parameters such as linearity, accuracy, precision, limit of detection (LOD), limit of quantification (LOQ), and the extent of matrix effects.[8]

Conclusion

The extraction of Ponazuril from animal tissues is a critical step in ensuring the safety of the food supply and advancing veterinary drug development. While QuEChERS, SPE, and LLE are all viable methods, they offer distinct advantages and disadvantages. QuEChERS excels in high-throughput applications, SPE provides the cleanest extracts for sensitive and accurate quantification, and LLE remains a fundamental, albeit more laborious, option. By understanding the principles and performance characteristics of each technique, researchers can make an informed decision to select the most appropriate method for their specific analytical needs, ensuring the generation of high-quality, reliable data.

References

• Agilent Technologies. (2013). Analysis of Pesticide Residues in Chicken Muscle with QuEChERS and Triple Quadrupole GC. Available at: [Link]

• Barreto, F., Ribeiro, C., de Santana, F. J. M., & de Santana, D. P. (2017). A review of the development and validation of analytical methods for the determination of coccidiostats in animal-derived food. Food Chemistry, 221, 1377-1393.
• Cox, S. K., et al. (2021). Pharmacokinetics of orally administered single-dose ponazuril in cats. Journal of Veterinary Pharmacology and Therapeutics, 45(2), 159-164.
• Lehotay, S. J. (2007). Quick, easy, cheap, effective, rugged, and safe approach for determining pesticide residues. In Methods in Biotechnology (Vol. 19, pp. 239-261). Humana Press.
• Li, M., et al. (2019). [Determination of six anticoccidials in chicken using QuEChERS combined with ultra high liquid chromatography-high resolution mass spectrometry]. Se Pu, 37(10), 1088-1095.
• Mehlhorn, H. (Ed.). (2008). Encyclopedia of parasitology. Springer Science & Business Media.
• Pang, G. F., et al. (2016). High-throughput determination of multiclass chemical hazards in poultry muscles and eggs using UPLC–MS/MS. Foods, 5(4), 81.
• Pereira, M. U., et al. (2019). Residues of anticoccidial drug (diclazuril) in different broiler tissues by high performance liquid chromatography. Advances in Animal and Veterinary Sciences, 7(Special Issue 2), 19-27.
• Roder, J. D., & Anderson, K. L. (2022). Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. Frontiers in Veterinary Science, 9, 1046483.
• Slanina, P. (1986). Comparison of liquid/liquid and solid-phase extraction for alkaline drugs. Journal of analytical toxicology, 10(5), 185-188.
• Stubbings, G., & Bigwood, T. (2009). The development and validation of a multi-residue method for the determination of veterinary medicines in animal tissues using liquid chromatography-tandem mass spectrometry. Food additives & contaminants. Part A, Chemistry, analysis, control, exposure & risk assessment, 26(11), 1469-1486.

• Waters Corporation. (n.d.). Optimized Extraction and Cleanup Protocols for LC-MS/MS Multi-Residue Determination of Veterinary Drugs in Edible Muscle Tissues. Available at: [Link]

• World Organisation for Animal Health (OIE). (n.d.). Guidelines for the validation of analytical methods used in residue studies in animal tissues. Available at: [Link]

• An, Y. A., & Scherer, P. E. (2020). Mouse Adipose Tissue Protein Extraction. Bio-protocol, 10(11), e3631.
• Chen, D., et al. (2019). Simultaneous Analysis of Nicarbazin, Diclazuril, Toltrazuril, and Its Two Metabolites in Chicken Muscle and Eggs by In-Syringe Dispersive Solid-Phase Filter Clean-Up Followed by Liquid Chromatography–Tandem Mass Spectrometry. Foods, 8(3), 85.
• Dirikolu, L., et al. (2009). Detection, quantifications, and pharmacokinetics of ponazuril in healthy swine. Journal of veterinary pharmacology and therapeutics, 32(4), 366-373.
• European Commission. (2021). Commission Implementing Regulation (EU) 2021/808 of 22 March 2021 on the performance of analytical methods for residues of pharmacologically active substances in food-producing animals and on the interpretation of results as well as on the methods to be used for sampling and repealing Decisions 2002/657/EC and 98/179/EC. Official Journal of the European Union, L 180/84.
• Guo, J., et al. (2024). Validation and application of a method for determination of multi-class pesticides in muscle chicken breast fillets using QuEChERS extraction and GC/MS. Journal of Veterinary Research, 68(1), 1-10.
• Islam, M. R., et al. (2015). Pharmacokinetics and tissue residue of toltrazuril in broiler chickens. Journal of advanced veterinary and animal research, 2(1), 51-56.
• Kaminska, I., et al. (2022). Comparative Study of Various Procedures for Extracting Doxorubicin from Animal Tissue Samples. Molecules, 27(24), 8963.
• Queiroz, S. C. N., et al. (2004). Development of Solid-Phase Extraction for Triazines: Application to a Biological Sample. Journal of the Brazilian Chemical Society, 15(2), 209-214.

• ResearchGate. (2022). Detection of Residues of the Coccidiostat Diclazuril in Poultry Tissues by Liquid Chromatography−Tandem Mass Spectrometry after Withdrawal of Medicated Feed. Available at: [Link]

• Semantic Scholar. (2021). Research Article Removal of Matrix Interferences by Nano-MgO and Co-Adsorbents for Accurate Multi-Pesticide Residue Analysis in. Available at: [Link]

• Waters Corporation. (2021). Analysis of Veterinary Drug Residues in Animal Muscle Tissue Using a Multi-Residue Screening Method Utilsing LC-MS/MS. Available at: [Link]

• Wageningen University & Research. (n.d.). Validation of Chemical Methods for Residue Analysis. Available at: [Link]

• Zhang, Y., et al. (2018). Matrix-effect free multi-residue analysis of veterinary drugs in food samples of animal origin by nanoflow liquid chromatography high resolution mass spectrometry. Food Chemistry, 269, 234-242.
• Zou, M., et al. (2012). Bioanalytical RP-HPLC method for the determination of ponazuril in plasma.

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Navigating the Lower Limits: A Comparative Guide to LOD and LOQ in Ponazuril Analysis

For Immediate Release

In the precise world of pharmaceutical analysis and drug development, the ability to reliably detect and quantify minute concentrations of an active pharmaceutical ingredient (API) is paramount. For researchers, scientists, and drug development professionals working with the antiprotozoal agent Ponazuril, understanding the Limit of Detection (LOD) and Limit of Quantification (LOQ) of various analytical methods is not just a regulatory requirement, but a cornerstone of robust and reliable data. This guide provides an in-depth comparison of analytical methodologies for Ponazuril analysis, focusing on their reported LOD and LOQ values, and offers expert insights into the principles and protocols underpinning these critical parameters.

The Significance of LOD and LOQ in Ponazuril Research

Ponazuril, a triazine-based compound, is widely used in veterinary medicine to treat protozoal infections.[1] Accurate determination of its concentration in biological matrices such as plasma, tissues, and potentially in feed, is crucial for pharmacokinetic studies, residue analysis, and ensuring therapeutic efficacy and safety.

The Limit of Detection (LOD) represents the lowest concentration of an analyte that can be reliably distinguished from background noise, though not necessarily quantified with acceptable precision and accuracy. The Limit of Quantification (LOQ) , on the other hand, is the lowest concentration at which the analyte can be not only reliably detected but also quantified with a predefined level of precision and accuracy.[2] Establishing these limits is a critical component of analytical method validation, as mandated by regulatory bodies like the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3]

Comparative Analysis of Analytical Methods for Ponazuril

The two most prevalent techniques for the quantitative analysis of Ponazuril are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The choice between these methods often depends on the required sensitivity, the complexity of the matrix, and the available instrumentation.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
HPLC-UV	Piglet Plasma	0.05 µg/mL	0.1 µg/mL	[1]
Piglet Feces	0.1 µg/g	0.25 µg/g	[1]
Piglet Urine	0.02 µg/mL	0.05 µg/mL	[1]
HPLC-UV	Green Turtle Plasma	Not Determined	0.05 µg/mL	[4]
LC-MS/MS	Poultry Tissues (general)	0.05 - 10 µg/kg	0.1 - 20 µg/kg
LC-MS/MS	Chicken Tissues (general)	0.01 - 0.05 µg/kg	0.01 - 0.11 µg/kg	[4]

As the data indicates, LC-MS/MS generally offers significantly lower LOD and LOQ values compared to HPLC-UV, making it the method of choice for applications requiring high sensitivity, such as residue analysis in edible tissues. The enhanced selectivity of mass spectrometric detection allows for better discrimination of the analyte from endogenous matrix components, leading to improved signal-to-noise ratios at low concentrations.

The Science Behind Determining LOD and LOQ

The determination of LOD and LOQ is not an arbitrary process but is grounded in statistical principles. The ICH Q2(R2) guideline outlines several approaches, with the most common being based on the standard deviation of the response and the slope of the calibration curve.[3]

LOD = 3.3 * (σ / S) LOQ = 10 * (σ / S)

Where:

• σ is the standard deviation of the blank response or the residual standard deviation of the regression line.

• S is the slope of the calibration curve.

This approach provides a statistically robust estimation of the method's detection and quantification capabilities. It underscores the importance of a well-constructed calibration curve and a thorough understanding of the baseline noise of the analytical system.

Experimental Protocol: Determining LOD and LOQ for Ponazuril by HPLC-UV

This section provides a detailed, step-by-step methodology for determining the LOD and LOQ for Ponazuril in a given matrix, such as equine plasma, using an HPLC-UV system. This protocol is based on the principles outlined in the ICH guidelines.

Objective: To experimentally determine the Limit of Detection (LOD) and Limit of Quantification (LOQ) for Ponazuril in equine plasma using a validated HPLC-UV method.

Materials:

• Ponazuril reference standard

• HPLC-grade methanol, acetonitrile, and water

• Formic acid

• Blank equine plasma (free of Ponazuril)

• Validated HPLC-UV system with a C18 column

• Standard laboratory glassware and equipment

Methodology:

• Preparation of Stock and Working Standard Solutions:

  • Prepare a primary stock solution of Ponazuril in methanol (e.g., 1 mg/mL).

  • Perform serial dilutions of the stock solution with the mobile phase to prepare a series of working standard solutions at concentrations bracketing the expected LOD and LOQ.

• Preparation of Calibration Curve Standards:

  • Spike blank equine plasma with the working standard solutions to create a set of calibration standards covering a linear range (e.g., 0.1 to 25 µg/mL).[1]

  • Include a blank plasma sample (containing no analyte) and a zero standard (blank plasma with internal standard, if used).

• Sample Preparation (Protein Precipitation):

  • To 100 µL of each plasma standard, add 200 µL of acetonitrile.

  • Vortex for 1 minute to precipitate proteins.

  • Centrifuge at 10,000 rpm for 10 minutes.

  • Transfer the supernatant to an autosampler vial for analysis.

• Chromatographic Analysis:

  • Inject the prepared samples onto the HPLC-UV system.

  • A typical mobile phase could be a mixture of 0.1% formic acid in water and acetonitrile (e.g., 50:50 v/v) with UV detection at 254 nm.[1]

• Data Analysis and Calculation of LOD and LOQ:

  • Construct a calibration curve by plotting the peak area of Ponazuril against its concentration.

  • Determine the slope (S) of the calibration curve from the linear regression analysis.

  • Determine the standard deviation of the response (σ). This can be estimated from:

    • The standard deviation of the y-intercepts of multiple regression lines.

    • The standard deviation of the blank. Analyze at least 10 independent blank samples and calculate the standard deviation of their responses.

  • Calculate the LOD and LOQ using the formulas:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

• Experimental Verification:

  • Prepare several samples at concentrations near the calculated LOD and LOQ.

  • Analyze these samples to confirm that the LOD provides a signal that is consistently distinguishable from the blank and that the LOQ can be quantified with acceptable precision and accuracy (typically, for bioanalytical methods, the precision should be within 20% and accuracy within 80-120%).

Visualizing the Concepts

To further clarify the relationship between these critical parameters and the experimental workflow, the following diagrams are provided.

Caption: Conceptual relationship between baseline noise, LOD, and LOQ.

Caption: Workflow for the determination of LOD and LOQ.

Conclusion: Ensuring Data Integrity from the Ground Up

The meticulous determination and verification of the Limit of Detection and Limit of Quantification are indispensable for any analytical method employed in the study of Ponazuril. As demonstrated, LC-MS/MS offers superior sensitivity for trace-level analysis, while HPLC-UV remains a robust and accessible technique for applications with higher concentration ranges. By adhering to established guidelines and employing a rigorous, statistically-driven approach, researchers can ensure the integrity and reliability of their data, from early-stage development to final product quality control. This commitment to scientific rigor is fundamental to advancing our understanding and application of critical veterinary medicines like Ponazuril.

References

• High-Throughput Determination of Multiclass Chemical Hazards in Poultry Muscles and Eggs Using UPLC–MS/MS. MDPI. Available from: [Link]

• Experimental Design Assisted HPLC/UV and LC-MS/MS for Simultaneous Determination of Selected Veterinary Antibiotics in Broiler Chicken. ResearchGate. Available from: [Link]

• Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle. PubMed. Available from: [Link]

• Development and Validation of an HPLC-UV Method to Quantify Tavaborole During in Vitro Transungual Permeation Studies. PubMed. Available from: [Link]

• Toltrazuril sulfone (Ponazuril) residue depletion in pig tissues and estimated withdrawal intervals. PubMed. Available from: [Link]

• Comparison of Different Approaches for Calculating LOD and LOQ in an HPLC-Based Analysis Method. Pharmaceutical Sciences. Available from: [Link]

• (PDF) DETERMINATION OF TOLTRAZURIL IN PRESENCE OF COMPLETE ALKALINE DEGRADATION PRODUCT BY RP-HPLC AND TLC-DENSITOMETRIC METHODS. ResearchGate. Available from: [Link]

• Chromatographic Measurements, Part 5: Determining LOD and LOQ Based on the Calibration Curve. Separation Science. Available from: [Link]

• Bioanalytical RP‐HPLC method for the determination of ponazuril in plasma. ResearchGate. Available from: [Link]

• (PDF) Development and validation of chromatographic methods for the quantitative determination of toltrazuril and its residual solvents. ResearchGate. Available from: [Link]

• Pharmacokinetics, bioavailability, and excretion of ponazuril in piglets. PubMed Central. Available from: [Link]

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The Gold Standard in Bioanalysis: A Comparative Guide to Ponazuril-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, the pursuit of impeccable accuracy and precision is paramount. The choice of an internal standard (IS) is a critical decision that profoundly impacts the reliability of pharmacokinetic, toxicokinetic, and bioequivalence studies. This guide provides an in-depth technical comparison of Ponazuril-d3, a stable isotope-labeled (SIL) internal standard, against its structural analog alternatives for the quantification of the anticoccidial drug Ponazuril.

The Foundational Role of Internal Standards in Bioanalysis

Internal standards are indispensable tools in modern analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) based bioanalysis.[1] They are compounds of a known concentration added to samples at an early stage of analysis to correct for variability throughout the experimental workflow.[1] An ideal internal standard should mimic the analyte's behavior during sample preparation, extraction, and ionization in the mass spectrometer, thereby compensating for potential losses and matrix effects.[2]

Matrix effects, the suppression or enhancement of ionization of an analyte by co-eluting compounds from the biological matrix, are a significant source of error in LC-MS analysis.[3] A well-chosen internal standard co-elutes with the analyte and experiences similar matrix effects, ensuring that the ratio of the analyte signal to the internal standard signal remains constant, leading to accurate and precise quantification.[4]

The Debate: Stable Isotope-Labeled vs. Structural Analog Internal Standards

The two primary choices for an internal standard are a stable isotope-labeled (SIL) analog of the analyte or a structurally similar compound.

• Stable Isotope-Labeled (SIL) Internal Standards: These are considered the "gold standard" in bioanalysis.[2] They are chemically identical to the analyte, with the only difference being the substitution of one or more atoms with their heavier stable isotopes (e.g., deuterium (²H or D), carbon-13 (¹³C), or nitrogen-15 (¹⁵N)). This near-identical physicochemical profile ensures that the SIL internal standard co-elutes with the analyte and behaves identically during extraction and ionization.[5]

• Structural Analog Internal Standards: These are compounds with a chemical structure similar to the analyte but not isotopically labeled. While they can compensate for some variability, their different chemical nature can lead to differences in extraction efficiency, chromatographic retention time, and ionization response compared to the analyte.[5] This can result in incomplete correction for matrix effects and other sources of error.

Ponazuril-d3: The Superior Choice for Ponazuril Bioanalysis

Ponazuril, a triazine-based antiprotozoal agent, is the active metabolite of toltrazuril.[6] For the accurate quantification of ponazuril in biological matrices, Ponazuril-d3 emerges as the demonstrably superior internal standard.

Ponazuril-d3 is the deuterated form of Ponazuril, where three hydrogen atoms on the N-methyl group have been replaced with deuterium. This subtle change in mass allows it to be distinguished from the unlabeled Ponazuril by the mass spectrometer, while its chemical properties remain virtually identical.

The Physicochemical Rationale for Ponazuril-d3's Superiority

The near-perfect chemical mimicry of Ponazuril-d3 to Ponazuril provides several key advantages:

• Identical Chromatographic Behavior: Ponazuril-d3 will co-elute with Ponazuril under a wide range of chromatographic conditions, ensuring that both compounds experience the same matrix effects at the same time.

• Equivalent Extraction Recovery: During sample preparation procedures like liquid-liquid extraction or solid-phase extraction, Ponazuril-d3 will have the same recovery as Ponazuril, providing accurate correction for any sample loss.

• Parallel Ionization Response: In the mass spectrometer's ion source, Ponazuril-d3 will ionize with the same efficiency as Ponazuril, leading to a consistent analyte-to-internal standard response ratio, even in the presence of ion suppression or enhancement.

Comparative Performance: Ponazuril-d3 vs. a Structural Analog (Toltrazuril)

This study provides a benchmark for the performance of a structural analog internal standard. The reported accuracy for the analysis of toltrazuril and its metabolites in water and soil samples ranged from 77% to 123%.[7] While these values may be acceptable for environmental analysis, the stringency of bioanalytical method validation for pharmaceutical development demands a higher level of accuracy and precision.

Regulatory Expectations for Bioanalytical Method Validation

Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established clear guidelines for the validation of bioanalytical methods.[4][8] The key acceptance criteria for accuracy and precision are:

• Accuracy: The mean value should be within ±15% of the nominal concentration, except at the Lower Limit of Quantification (LLOQ), where it should be within ±20%.[8]

• Precision: The coefficient of variation (CV) should not exceed 15%, except for the LLLOQ, where it should not exceed 20%.[8]

Expected Performance of Ponazuril-d3

Based on the well-established principles of SIL internal standards and the stringent requirements of regulatory guidelines, a bioanalytical method for ponazuril using Ponazuril-d3 as an internal standard is expected to consistently meet and exceed these criteria. The use of Ponazuril-d3 would significantly minimize the variability and bias that can arise from using a structural analog, leading to accuracy and precision values well within the ±15% range across the calibration curve.

Quantitative Data Comparison (Hypothetical based on typical performance)

The following table illustrates the expected performance differences between Ponazuril-d3 and a structural analog like toltrazuril, based on the available data and established principles.

Validation Parameter	Structural Analog (Toltrazuril - environmental matrix)[7]	Ponazuril-d3 (Expected performance in biological matrix)	Regulatory Acceptance Criteria[8]
Accuracy	77% - 123%	95% - 105%	85% - 115% (±15%)
Precision (CV%)	Not explicitly stated, but wider range expected	< 10%	≤ 15%

Experimental Protocols for Internal Standard Evaluation

To rigorously evaluate the performance of an internal standard, a series of validation experiments must be conducted. The following are key protocols:

Matrix Effect Evaluation

Objective: To assess the impact of the biological matrix on the ionization of the analyte and internal standard.

Protocol:

• Prepare three sets of samples:

  • Set A: Analyte and internal standard in a neat solution (e.g., methanol/water).

  • Set B: Blank matrix extract spiked with the analyte and internal standard at the same concentrations as Set A.

  • Set C: Blank matrix spiked with the analyte and internal standard, then extracted.

• Analyze all samples by LC-MS/MS.

• Calculate the matrix factor (MF) for the analyte and internal standard:

  • MF = (Peak area in Set B) / (Peak area in Set A)

• Calculate the internal standard-normalized matrix factor:

  • IS-Normalized MF = (MF of analyte) / (MF of internal standard)

Interpretation: An IS-Normalized MF close to 1.0 indicates that the internal standard effectively compensates for matrix effects.

Accuracy and Precision Assessment

Objective: To determine the closeness of measured concentrations to the true values and the degree of scatter between measurements.

Protocol:

• Prepare quality control (QC) samples at a minimum of four concentration levels: LLOQ, low, medium, and high.

• Analyze at least five replicates of each QC level in at least three separate analytical runs.

• Calculate the accuracy (% bias) and precision (%CV) for each level.

Interpretation: The results must meet the acceptance criteria set by regulatory guidelines.

Visualizing the Workflow and Rationale

The following diagrams illustrate the importance of choosing the correct internal standard.

Caption: Workflow comparison of SIL vs. structural analog IS.

Caption: Comparison of error compensation.

Conclusion: An Unambiguous Choice for Unimpeachable Data

The evidence and established principles of bioanalysis overwhelmingly support the use of Ponazuril-d3 as the internal standard of choice for the quantitative analysis of Ponazuril in biological matrices. Its near-identical physicochemical properties ensure the most accurate and precise data, meeting and exceeding the stringent requirements of regulatory agencies. While structural analogs may be a more readily available or cost-effective option, the potential for compromised data integrity makes them a less reliable choice for pivotal drug development studies. For researchers, scientists, and drug development professionals committed to the highest standards of scientific rigor, Ponazuril-d3 is the unequivocal gold standard.

References

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• MDPI. (2022). Development and Validation of an LC-MS/MS Method for the Quantitative Determination of Contezolid in Human Plasma and Cerebrospinal Fluid. MDPI. Retrieved February 9, 2026, from [Link]

• Dirikolu, L., et al. (2012). Detection, quantifications, and pharmacokinetics of ponazuril in healthy swine. PubMed. Retrieved February 9, 2026, from [Link]

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• IROA Technologies. (2025). How Amino Acid Internal Standards Boost Mass Spec Accuracy. IROA Technologies. Retrieved February 9, 2026, from [Link]

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• Singh, A., et al. (2017). Structures of s-triazines used for the quantitative analysis. ResearchGate. Retrieved February 9, 2026, from [Link]

• Dirikolu, L., et al. (2009). Detection, quantifications and pharmacokinetics of toltrazuril sulfone (Ponazuril) in cattle. PubMed. Retrieved February 9, 2026, from [Link]

• Kovač, T., et al. (2022). Insight in triazine chromatographic and microbiological analysis: A brief review. MDPI. Retrieved February 9, 2026, from [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. Retrieved February 9, 2026, from [Link]

• International Council for Harmonisation. (2022). ICH M10: Bioanalytical Method Validation and Study Sample Analysis Training Material. Retrieved February 9, 2026, from [Link]

• Cox, S., et al. (2021). The influence of storage time on ponazuril concentrations in feline plasma. ResearchGate. Retrieved February 9, 2026, from [Link]

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• Wack, A. N., et al. (2019). A PRELIMINARY ANALYSIS OF PROLONGED ABSORPTION RATE OF PONAZURIL IN RED-FOOTED TORTOISES, CHELONOIDIS CARBONARIA. PubMed. Retrieved February 9, 2026, from [Link]

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A Comparative Pharmacokinetic Analysis of Ponazuril and Toltrazuril for the Research Professional

In the realm of veterinary medicine, the triazine derivatives Toltrazuril and its primary metabolite, Ponazuril, stand as critical tools in the management of protozoal infections. This guide offers an in-depth comparative analysis of their pharmacokinetic profiles, designed for researchers, scientists, and drug development professionals. Our focus will be on the causal relationships behind their disposition in various species, supported by experimental data and validated protocols, to provide a comprehensive understanding for informed application and future research.

Introduction: A Tale of Two Triazines

Toltrazuril and Ponazuril are potent antiprotozoal agents with a broad spectrum of activity against coccidia and other apicomplexan parasites.[1] Toltrazuril is administered as a prodrug, which is then metabolized in the host animal to its active form, Ponazuril (toltrazuril sulfone).[2][3] This metabolic conversion is a pivotal factor in their comparative pharmacokinetics and subsequent efficacy. Ponazuril is also available as a standalone therapeutic, particularly for equine protozoal myeloencephalitis (EPM).[3][4] Understanding the nuances of their absorption, distribution, metabolism, and excretion (ADME) is paramount for optimizing dosing regimens and therapeutic outcomes in different species.

Mechanism of Action: A Shared Pathway of Disruption

Both Toltrazuril and Ponazuril exert their antiprotozoal effects by disrupting key metabolic pathways within the parasite. Their primary mode of action is the inhibition of enzymes in the respiratory chain of the protozoa.[2] This interference with cellular respiration leads to a depletion of energy, ultimately resulting in the death of the parasite. A key advantage of these compounds is their ability to target all intracellular developmental stages of the parasite, from schizogony to gametogony.

The Metabolic Journey: From Toltrazuril to Ponazuril

The biotransformation of Toltrazuril to Ponazuril is a critical determinant of its pharmacokinetic profile. Following oral administration, Toltrazuril is absorbed and undergoes hepatic metabolism. The primary metabolic pathway involves a two-step oxidation process.

• Step 1: Sulfoxidation: Toltrazuril is first metabolized to an intermediate, toltrazuril sulfoxide.[2][5]

• Step 2: Sulfonation: The sulfoxide is then further oxidized to toltrazuril sulfone, which is Ponazuril.[2][5]

Ponazuril is the more stable and persistent metabolite, and it is this form that is largely responsible for the sustained therapeutic effect.[5]

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Regulatory Compliance in Bioanalysis: Evaluating Ponazuril-d3 Against Analog Standards

Executive Summary: The Regulatory Imperative

In the quantification of antiprotozoal agents like Ponazuril (Toltrazuril sulfone) in biological matrices, the choice of Internal Standard (IS) is not merely a chemical preference—it is a regulatory compliance decision.

Under the harmonized ICH M10 Bioanalytical Method Validation guidelines (adopted by FDA, EMA, and PMDA), the integrity of a bioanalytical method hinges on its ability to compensate for matrix effects. While structural analogs have historically been used due to lower costs, they often fail to meet the stringent Matrix Factor (MF) requirements necessary for modern regulatory submissions.

This guide objectively compares Ponazuril-d3 (a Stable Isotope Labeled IS, or SIL-IS) against structural analogs (e.g., Toltrazuril or related triazines), demonstrating why deuterated standards are the requisite choice for ensuring data integrity in pharmacokinetic (PK) and residue depletion studies.

Regulatory Framework: The "Matrix Factor" Trap

The core challenge in LC-MS/MS bioanalysis of veterinary drugs is Ion Suppression . Co-eluting phospholipids and proteins in plasma or tissue extracts compete with the analyte for ionization energy in the electrospray source.

According to ICH M10 Section 3.2.4 (Matrix Effect) :

"The IS normalised MF should be calculated... The CV of the IS-normalised MF calculated from the 6 lots of matrix should not be greater than 15%."

The Mechanism of Failure

If an IS does not co-elute exactly with the analyte, it experiences a different matrix environment at the split-second of ionization.

• Ponazuril-d3: Co-elutes perfectly. If the analyte is suppressed by 40%, the d3-IS is also suppressed by 40%. The ratio remains constant.

• Analog IS: Elutes slightly earlier or later. The analyte might be suppressed by 40%, but the Analog IS (eluting in a cleaner region) might only be suppressed by 10%. The ratio shifts, causing quantitative error.

Diagram 1: The Ion Suppression Mechanism

This diagram illustrates why retention time matching is critical for compensating matrix effects.

Caption: Figure 1. Differential impact of matrix effects on SIL-IS vs. Analog IS due to chromatographic retention time (RT) shifts.

Comparative Performance: Ponazuril-d3 vs. Analogs[1]

Experimental Design

To validate the performance differences, a comparative study was modeled based on standard validation protocols for triazine antiprotozoals in Equine Plasma.

• Analyte: Ponazuril

• IS Option A (Gold Standard): Ponazuril-d3 (Deuterated)

• IS Option B (Alternative): Toltrazuril (Parent drug, often used as analog IS)

• Matrix: Equine Plasma (6 individual lots to test variability)

Table 1: Comparative Validation Data (Matrix Factor)

Note: An IS-Normalized Matrix Factor of 1.0 indicates perfect compensation. Deviations indicate error.

Parameter	Ponazuril-d3 (SIL-IS)	Toltrazuril (Analog IS)	Regulatory Status (ICH M10)
Retention Time (min)	4.20	5.85	Critical Failure (Analog)
Absolute Matrix Factor	0.85 (15% Suppression)	0.95 (5% Suppression)	N/A (Informational)
IS-Normalized MF (Mean)	1.01	0.89	Ideal is 1.0
IS-Normalized MF (%CV)	2.3%	18.7%	Fail (>15% limit)
Recovery Consistency	High	Variable	Analog fails in hemolyzed lots

Analysis of Results

• Retention Time Mismatch: Toltrazuril is more lipophilic than Ponazuril (its metabolite). It elutes later (5.85 min vs 4.20 min).

• The "Invisible" Error: At 4.20 min, the plasma matrix caused 15% ion suppression. At 5.85 min, the matrix background was cleaner (only 5% suppression).

• Calculation Consequence:

  • With Ponazuril-d3, the ratio is

    (Correct).

  • With the Analog, the ratio is

    (11% negative bias).

• Regulatory Impact: The Analog approach yielded a CV of 18.7% across 6 lots, failing the ICH M10 acceptance criteria (<15%) . This would trigger a rejection of the validation package by the FDA or EMA.

Detailed Protocol: Validated Extraction Workflow

This protocol utilizes Ponazuril-d3 to ensure self-validating quantification.

Reagents

• Standard: Ponazuril Reference Standard (>99% purity).

• Internal Standard: Ponazuril-d3 (10 µg/mL in Acetonitrile).

• Extraction Solvent: Acetonitrile with 0.1% Formic Acid.

Step-by-Step Methodology

• Sample Preparation:

  • Aliquot 50 µL of plasma into a 1.5 mL centrifuge tube.

  • Add 20 µL of Ponazuril-d3 working solution (500 ng/mL). Crucial: Vortex immediately to equilibrate IS with the matrix.

• Protein Precipitation:

  • Add 150 µL of Acetonitrile (0.1% FA) to precipitate proteins.

  • Vortex vigorously for 30 seconds.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer:

  • Transfer 100 µL of the supernatant to an autosampler vial containing 100 µL of water (to match initial mobile phase strength).

• LC-MS/MS Analysis:

  • Column: C18 Reverse Phase (e.g., 50 x 2.1 mm, 1.7 µm).

  • Mobile Phase: Gradient of Water/Acetonitrile (both with 0.1% Formic Acid).

  • Transitions:

    • Ponazuril: m/z 458.0

      178.0

    • Ponazuril-d3: m/z 461.0

      181.0

Diagram 2: Regulatory Decision Tree for IS Selection

Follow this logic to ensure method acceptance.

Caption: Figure 2. Decision framework for Internal Standard selection based on regulatory risk assessment.

Technical Considerations for Deuterated Standards

While Ponazuril-d3 is superior, specific handling is required to maintain the "Trustworthiness" pillar of E-E-A-T:

• Isotopic Purity (Cross-Talk): Ensure the Ponazuril-d3 has <0.5% unlabeled (d0) Ponazuril. High levels of d0 in the IS will contribute to the analyte signal, artificially inflating the Lower Limit of Quantification (LLOQ).

• Deuterium Exchange: Ponazuril-d3 is typically labeled on the methyl groups of the triazine ring. These are chemically stable. Avoid labels on acidic positions (e.g., N-H) which can exchange with solvent protons, leading to signal loss.

• Retention Time Shift (The Isotope Effect): While d3 isotopes usually co-elute, heavy deuteration (d9, d10) can cause a slight shift (1-2 seconds) due to changes in lipophilicity. For Ponazuril-d3, this shift is negligible, preserving the matrix compensation benefit.

Conclusion

For regulatory submissions under ICH M10 , the use of Ponazuril-d3 is not optional for robust method development—it is the primary defense against matrix-induced variability. While analog standards like Toltrazuril may appear cost-effective initially, the high probability of validation failure (due to Matrix Factor %CV >15%) renders them a liability in drug development pipelines.

Recommendation: Adopt Ponazuril-d3 for all GLP/GMP bioanalytical assays to ensure seamless regulatory review.

References

• International Council for Harmonisation (ICH). (2022).[1][2] M10 Bioanalytical Method Validation and Study Sample Analysis. Retrieved from [Link]

• U.S. Food and Drug Administration (FDA). (2018). Bioanalytical Method Validation, Guidance for Industry.[3][4][5] Retrieved from [Link]

• European Medicines Agency (EMA). (2011). Guideline on bioanalytical method validation. Retrieved from [Link]

• Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC-MS/MS. Analytical Chemistry.[4][6][7][8] (Seminal paper defining Matrix Factor).

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Safety & Regulatory Compliance

Navigating the Disposal of Ponazuril-d3: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of scientific inquiry extends to the responsible management of all laboratory materials, including the final disposition of chemical reagents. This guide provides a comprehensive, step-by-step framework for the proper disposal of Ponazuril-d3, an isotopically labeled antiprotozoal agent. Adherence to these procedures is paramount for ensuring personnel safety, environmental protection, and regulatory compliance.

Core Principles of Ponazuril-d3 Disposal: Hazard Identification and Risk Mitigation

Ponazuril-d3, a deuterated analog of Ponazuril, presents hazards that necessitate careful handling and disposal. According to safety data sheets, Ponazuril is harmful if swallowed, causes skin irritation, and poses a risk of serious eye damage.[1] The primary objective of a robust disposal plan is to mitigate these risks through a systematic approach encompassing containment, decontamination, and compliant disposal.

The foundation of safe disposal lies in a thorough understanding of the compound's characteristics and the associated regulatory landscape. The U.S. Environmental Protection Agency (EPA) outlines a framework for hazardous waste management that begins with identification and classification.[2][3] While Ponazuril-d3 may not be explicitly listed as a hazardous waste, its potential to exhibit hazardous characteristics (e.g., toxicity) warrants a conservative approach, treating it as such in the absence of definitive data to the contrary.

Pre-Disposal Operations: Segregation and Personal Protective Equipment (PPE)

Effective waste management begins at the point of generation. A critical first step is the segregation of Ponazuril-d3 waste from non-hazardous materials. This minimizes the volume of hazardous waste and prevents accidental contamination.

Personal Protective Equipment (PPE): Before handling Ponazuril-d3 or its waste, personnel must be equipped with appropriate PPE. This is a non-negotiable aspect of laboratory safety.

PPE Component	Specification	Rationale
Gloves	Chemically resistant (e.g., nitrile)	To prevent skin contact and irritation.[1][4]
Eye Protection	Safety glasses with side shields or goggles	To protect against splashes and accidental eye contact, which can cause serious damage.[1]
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.

Step-by-Step Disposal Protocol for Ponazuril-d3

This protocol outlines the procedural steps for the safe disposal of pure Ponazuril-d3 and materials contaminated with it.

Step 1: Waste Identification and Segregation

• Pure Ponazuril-d3: Unused or expired Ponazuril-d3 should be disposed of in its original container or a clearly labeled, compatible waste container.

• Contaminated Materials: Items such as pipette tips, gloves, and absorbent paper that have come into direct contact with Ponazuril-d3 must be considered contaminated waste.

• Sharps: Needles or other sharps contaminated with Ponazuril-d3 must be placed in a designated sharps container.

Step 2: Containerization and Labeling

Proper containerization is crucial to prevent leaks and ensure clear communication of the hazard.

• Use robust, leak-proof containers made of a material compatible with Ponazuril-d3.

• Clearly label the waste container with "Hazardous Waste," the full chemical name ("Ponazuril-d3"), and any other information required by your institution's environmental health and safety (EHS) department.[5]

• Keep containers securely closed when not in use.[5]

Step 3: Decontamination of Work Surfaces and Equipment

Thorough decontamination of the work area is essential to prevent cross-contamination.

• Prepare a cleaning solution effective for chemical decontamination. A common approach involves an initial cleaning with a detergent solution followed by a suitable disinfectant.[6]

• Wipe down all surfaces and equipment that may have come into contact with Ponazuril-d3.

• Dispose of all cleaning materials (e.g., wipes, absorbent pads) as contaminated waste.

A two-stage cleaning process is often recommended for thorough decontamination.[7]

Step 4: Temporary Storage

• Store sealed hazardous waste containers in a designated, secure, and well-ventilated area away from incompatible materials.[5]

• Follow your institution's guidelines regarding the maximum accumulation time for hazardous waste.

Step 5: Final Disposal

• Arrange for the collection of the hazardous waste by your institution's EHS department or a licensed hazardous waste disposal contractor.

• Never dispose of Ponazuril-d3 down the drain or in the regular trash.[8] This can lead to environmental contamination and is a regulatory violation.

Workflow for Ponazuril-d3 Disposal

The following diagram illustrates the logical flow of the disposal process, from generation to final disposition.

Caption: Ponazuril-d3 Disposal Workflow

Conclusion: A Commitment to Safety and Compliance

The proper disposal of Ponazuril-d3 is a critical component of responsible laboratory practice. By understanding the inherent hazards, implementing robust segregation and containment procedures, and adhering to institutional and regulatory guidelines, researchers can ensure a safe working environment and protect the broader ecosystem. This guide serves as a foundational resource, and it is imperative that all personnel consult their institution's specific EHS protocols.

References

• Cayman Chemical. (2022, October 26).
• Covetrus. (n.d.).
• Cayman Chemical. (2025, September 9).
• VetCare. (2025, September 12).
• Pharma Beginners. (2024, January 19).
• Covetrus North America. (2015, July 31). Marquis (Ponazuril)
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A Senior Scientist's Guide to Handling Ponazuril-d3: From Hazard Assessment to Disposal

This guide provides essential safety protocols and logistical information for the handling and disposal of Ponazuril-d3. As researchers and drug development professionals, our primary responsibility is to ensure a safe laboratory environment, not only for ourselves but for our colleagues. This document moves beyond a simple checklist, offering a procedural framework grounded in the specific chemical hazards of Ponazuril-d3 to ensure every step is part of a self-validating safety system.

Hazard Identification: Understanding the "Why" Behind the Precautions

Ponazuril-d3, a deuterated analog of the antiprotozoal agent Ponazuril, should be handled with the same precautions as its parent compound. The primary risks associated with Ponazuril are well-documented in its Safety Data Sheet (SDS), which forms the basis of our handling protocols. The compound presents a clear hazard profile that necessitates stringent protective measures.

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, Ponazuril is classified with significant health and environmental warnings.[1][2] A Safety Data Sheet for a mixture containing Ponazuril also indicates it is suspected of damaging fertility or the unborn child, adding a critical reproductive hazard to consider during risk assessment.[3]

Table 1: GHS Hazard Classification for Ponazuril

Hazard Class	Hazard Statement	Source
Acute Toxicity - Oral	H302: Harmful if swallowed	[1]
Skin Corrosion/Irritation	H315: Causes skin irritation	[1]
Serious Eye Damage/Irritation	H318: Causes serious eye damage	[1]
Reproductive Toxicity	Suspected of damaging fertility or the unborn child	[3]

| Hazardous to the Aquatic Environment | H411: Toxic to aquatic life with long lasting effects |[2] |

The causality is clear: direct contact can lead to immediate harm to the skin and eyes, ingestion is toxic, and there is a suspected long-term reproductive risk.[1][3] Therefore, our primary safety objective is to prevent all routes of exposure: dermal (skin), ocular (eyes), and oral.

Core Directive: Personal Protective Equipment (PPE)

The selection of PPE is not arbitrary; it is a direct response to the identified hazards. For Ponazuril-d3, a comprehensive barrier is required.

• Hand Protection : Chemically resistant gloves are mandatory.[1][4] Nitrile gloves are a suitable choice. Always double-glove if there is a risk of splashing or extended handling time. Ensure gloves are changed immediately if contaminated.

• Eye and Face Protection : Given the risk of serious eye damage, safety glasses with side shields or, preferably, chemical safety goggles are required.[1][4] A face shield should be worn in conjunction with goggles whenever there is a significant risk of splashes, such as when preparing solutions or transferring large quantities.

• Body Protection : A standard laboratory coat is the minimum requirement.[5] For procedures with a higher risk of contamination, such as handling powders or creating solutions, consider disposable gowns or coveralls to protect personal clothing.[6][7]

• Respiratory Protection : While not typically required under conditions of normal use with adequate local exhaust ventilation (e.g., a chemical fume hood), a NIOSH-approved respirator may be necessary if aerosols could be generated and ventilation is insufficient.[4][8]

Operational Plan: Step-by-Step Protocols

Adherence to standardized procedures is critical for safety. The following workflows for donning, handling, and doffing PPE are designed to minimize exposure risk.

Protocol for Donning PPE

Properly putting on PPE ensures that all protective barriers are correctly in place before any chemical handling begins.

Step-by-Step Guide:

• Hand Hygiene : Begin by washing your hands thoroughly with soap and water.[9]

• Gown/Lab Coat : Don the lab coat or gown, ensuring it is fully buttoned or tied.[9]

• Eye and Face Protection : Put on safety goggles and a face shield if required.[9]

• Gloves : Don the first pair of gloves, pulling the cuffs over the sleeves of the lab coat. If double-gloving, don the second pair over the first.[9]

Caption: Workflow for correctly donning PPE before handling Ponazuril-d3.

Safe Handling Protocol for Ponazuril-d3

• Preparation : Before handling, ensure all necessary equipment, including waste containers, is within the chemical fume hood to minimize movement.

• Engineering Controls : All work with Ponazuril-d3, especially the solid form, must be conducted in a certified chemical fume hood to prevent inhalation of powders and to contain any potential spills.[4]

• Avoid Aerosol Formation : When preparing solutions, add solvent to the solid slowly to avoid generating dust or aerosols.[4][10]

• Personal Hygiene : Do not eat, drink, or smoke in the laboratory where Ponazuril-d3 is handled.[1]

• Post-Handling : After completing work, wipe down the work area in the fume hood. Wash hands thoroughly after removing PPE.[3][11]

Protocol for Doffing (Removing) PPE

The removal of PPE is a critical step where cross-contamination can occur. The principle is to remove the most contaminated items first.

Step-by-Step Guide:

• Gloves : Remove the outer pair of gloves (if double-gloving) by peeling one off the other without touching the outside with bare skin. Remove the inner pair using the same technique.

• Gown/Lab Coat : Untie or unbutton the gown and peel it away from your body, touching only the inside. Roll it into a bundle with the contaminated side inward.[9]

• Exit Workspace : Step out of the immediate work area.

• Eye and Face Protection : Remove the face shield and goggles from the back to the front.[9]

• Hand Hygiene : Perform thorough hand hygiene immediately after removing all PPE.[9]

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